9H-Carbazole3-OxoaceticAcid

• CAS: 1094264-08-0

Core Science & Biosynthesis

"synthesis and characterization of 9H-Carbazole-3-oxoacetic acid"

An In-depth Technical Guide to the Synthesis and Characterization of 9H-Carbazole-3-oxoacetic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Carbazole Scaffold

Carbazole and its derivatives represent a cornerstone in medicinal chemistry and materials science.[1][2][3] This tricyclic heterocyclic system, consisting of two benzene rings fused to a central nitrogen-containing five-membered ring, is a prominent pharmacophore found in numerous naturally occurring alkaloids and synthetic compounds with a broad spectrum of biological activities.[4][5][6] These activities include antitumor, antimicrobial, anti-inflammatory, and neuroprotective properties, making the carbazole nucleus a privileged scaffold for drug discovery.[4][6][7]

9H-Carbazole-3-oxoacetic acid, an α-ketoacid derivative, is a key synthetic intermediate. The presence of the carboxylic acid and ketone functionalities at the C-3 position provides versatile handles for further chemical modification, enabling the construction of more complex molecules such as novel heterocyclic systems or bioconjugates.[8][9] This guide offers a comprehensive, field-proven methodology for the synthesis and rigorous characterization of this valuable compound, grounded in established chemical principles.

Part 1: Synthesis of 9H-Carbazole-3-oxoacetic acid

The selected synthetic strategy is a two-step process commencing with a Friedel-Crafts acylation of the carbazole nucleus, followed by saponification. This approach is chosen for its reliability and control over the reaction, allowing for the isolation of a stable intermediate.

Logical Workflow for Synthesis

Caption: Synthetic pathway from 9H-Carbazole to the target acid.

Step 1: Friedel-Crafts Acylation of 9H-Carbazole

Causality and Experimental Choice: The Friedel-Crafts acylation is a classic and highly effective method for introducing acyl groups onto aromatic rings.[10] The carbazole ring is electron-rich, making it susceptible to electrophilic substitution. The C-3 and C-6 positions are the most nucleophilic and sterically accessible sites, leading to substitution primarily at these positions.[10][11] We use ethyl chlorooxoacetate as the acylating agent and aluminum chloride (AlCl₃) as the Lewis acid catalyst. The AlCl₃ coordinates with the acylating agent, generating a potent electrophilic acylium ion, which is then attacked by the carbazole ring. Dichloromethane (DCM) is selected as the solvent due to its inertness under Friedel-Crafts conditions and its ability to dissolve the reactants. The reaction is initiated at 0 °C to control the initial exothermic reaction and then allowed to proceed at room temperature.

Detailed Experimental Protocol:

• Setup: To a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 9H-Carbazole (5.0 g, 29.9 mmol) and anhydrous dichloromethane (DCM, 100 mL).

• Catalyst Addition: Cool the resulting suspension to 0 °C in an ice bath. Carefully add anhydrous aluminum chloride (AlCl₃) (8.8 g, 65.8 mmol, 2.2 eq) portion-wise, ensuring the temperature does not exceed 5 °C. Stir the mixture for 15 minutes.

• Acylation: Add ethyl chlorooxoacetate (4.5 g, 3.7 mL, 32.9 mmol, 1.1 eq) dropwise via the dropping funnel over 30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 Hexane:Ethyl Acetate eluent system.

• Quenching: Once the starting material is consumed, cool the reaction mixture back to 0 °C and quench it by slowly pouring it into a beaker containing 150 g of crushed ice and 20 mL of concentrated HCl. This hydrolyzes the aluminum complexes and neutralizes excess AlCl₃.

• Workup: Stir the quenched mixture vigorously for 30 minutes. Separate the organic layer using a separatory funnel. Extract the aqueous layer twice with DCM (2 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with water (100 mL), saturated sodium bicarbonate solution (100 mL), and brine (100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product will likely contain a mixture of the 3-mono-substituted and 3,6-di-substituted products. Purify the crude solid by flash column chromatography on silica gel using a gradient eluent of hexane and ethyl acetate to isolate the desired mono-acylated intermediate, Ethyl 2-(9H-carbazol-3-yl)-2-oxoacetate .

Step 2: Saponification to 9H-Carbazole-3-oxoacetic acid

Causality and Experimental Choice: Saponification is the hydrolysis of an ester using a base. Here, we use lithium hydroxide (LiOH) in a mixture of tetrahydrofuran (THF) and water. THF serves as a co-solvent to ensure the solubility of the organic ester intermediate, while water is necessary for the hydroxide ions to effect the hydrolysis. LiOH is a strong base that readily attacks the electrophilic carbonyl carbon of the ester, leading to the formation of a carboxylate salt. A subsequent acidic workup protonates the salt to yield the final carboxylic acid.

Detailed Experimental Protocol:

• Setup: Dissolve the purified Ethyl 2-(9H-carbazol-3-yl)-2-oxoacetate (4.0 g, 14.9 mmol) in a mixture of THF (60 mL) and water (20 mL) in a 250 mL round-bottom flask.

• Hydrolysis: Add lithium hydroxide monohydrate (LiOH·H₂O) (1.25 g, 29.8 mmol, 2.0 eq) to the solution. Stir the mixture at room temperature for 4-6 hours, monitoring by TLC until the starting ester is fully consumed.

• Solvent Removal: Once the reaction is complete, remove the THF under reduced pressure.

• Acidification: Dilute the remaining aqueous solution with 50 mL of water and cool in an ice bath. Acidify the solution to pH 2 by the slow addition of 2 M HCl. A precipitate should form.

• Isolation: Stir the suspension in the ice bath for 30 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration.

• Washing and Drying: Wash the collected solid with copious amounts of cold deionized water to remove any inorganic salts. Dry the product in a vacuum oven at 50 °C overnight to yield pure 9H-Carbazole-3-oxoacetic acid .

Part 2: Comprehensive Characterization

Rigorous characterization is essential to confirm the identity, structure, and purity of the synthesized compound. A multi-technique approach provides a self-validating system where data from each analysis corroborates the others.

Logical Framework for Compound Characterization

Caption: Interrelation of analytical techniques for validation.

Expected Spectroscopic Data

The following tables summarize the expected data for 9H-Carbazole-3-oxoacetic acid (Molecular Formula: C₁₄H₉NO₃, Molecular Weight: 239.23 g/mol ).[12]

Table 1: Key Fourier-Transform Infrared (FT-IR) Absorptions

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3200 - 2500 (broad)	O-H Stretch	Carboxylic Acid
~3400 (sharp)	N-H Stretch	Carbazole Amine
~1730	C=O Stretch	Carboxylic Acid
~1685	C=O Stretch	α-Keto group
1600 - 1450	C=C Stretch	Aromatic Ring
~1250	C-N Stretch	Aromatic Amine

Table 2: Predicted Proton Nuclear Magnetic Resonance (¹H NMR) Data (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~11.8 (very broad)	s (singlet)	1H	Carboxylic Acid (-COOH )
~11.6	s (singlet)	1H	Carbazole N-H
~8.8	d (doublet)	1H	H-4 (ortho to acyl group)
~8.3	d (doublet)	1H	H-5
~8.2	dd (d of d)	1H	H-2 (ortho to acyl group)
~7.7	d (doublet)	1H	H-8
~7.5	t (triplet)	1H	H-6
~7.3	t (triplet)	1H	H-7
~7.2	t (triplet)	1H	H-1

Note: Exact chemical shifts and coupling constants would be determined experimentally.

Table 3: Predicted Carbon Nuclear Magnetic Resonance (¹³C NMR) Data (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment
~192	Ketone Carbonyl (C =O)
~165	Carboxylic Acid Carbonyl (C OOH)
~142	C-4a
~140	C-8a
~130 - 110	Aromatic Carbons (C1-C4, C5-C8)
~127	C-4b
~122	C-9a

Mass Spectrometry (MS):

• Technique: Electrospray Ionization (ESI) in negative or positive mode.

• Expected Result: In ESI- mode, a prominent peak at m/z = 238.05 [M-H]⁻. In ESI+ mode, a peak at m/z = 240.06 [M+H]⁺. High-resolution mass spectrometry (HRMS) should confirm the elemental composition.

Conclusion and Future Outlook

This guide provides a robust and reproducible framework for the synthesis and characterization of 9H-Carbazole-3-oxoacetic acid. The successful execution of this protocol yields a high-purity compound, verified by a suite of orthogonal analytical techniques. The strategic placement of the α-ketoacid functionality on the biologically significant carbazole scaffold opens numerous avenues for further research. Drug development professionals can utilize this intermediate to explore new chemical space, creating libraries of novel carbazole derivatives for screening against various therapeutic targets, from oncology to infectious diseases.

References

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• Kaushik, N., et al. (2014). Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review. Pharmaceuticals, 7(5), 555-581. Available at: [Link]

• MOST Wiedzy. (n.d.). Biologically active compounds based on the carbazole scaffold - synthetic and mechanistic aspects. MOST Wiedzy. Available at: [Link]

• Al-Masoudi, W. A., & Al-Amery, K. H. A. (2015). Synthesis and Characterization of some 1, 3, 4- oxadiazole Compounds Derived from 9H-Carbazole. Journal of Al-Nahrain University, 18(1), 58-66. Available at: [Link]

• PNCA Lab. (n.d.). Spectroscopic studies on 9H-carbazole-9-(4-phenyl) boronic acid pinacol ester by DFT method. PNCA Lab. Available at: [Link]

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An In-depth Technical Guide to the Physicochemical Properties of 9H-Carbazole-3-oxoacetic acid

Foreword: The Analytical Imperative of a Key Carbazole Derivative

In the landscape of pharmaceutical development and organic electronics, the carbazole scaffold remains a cornerstone of innovation. Its unique electronic properties and biological activity have led to its incorporation into a myriad of functional molecules. This guide focuses on a specific, yet significant, derivative: 9H-Carbazole-3-oxoacetic acid. Often encountered as a process-related impurity in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) such as Carprofen, a thorough understanding of its physicochemical properties is not merely an academic exercise. For researchers, process chemists, and quality control specialists, this knowledge is critical for optimizing reaction conditions, developing robust purification strategies, and ensuring the safety and efficacy of final drug products. This document provides a comprehensive examination of the known and predicted physicochemical characteristics of 9H-Carbazole-3-oxoacetic acid, grounded in established analytical principles and comparative data from closely related analogues.

Molecular Identity and Structural Elucidation

Final confirmation of a molecule's identity is the bedrock of all subsequent physicochemical analysis. For 9H-Carbazole-3-oxoacetic acid, this begins with its fundamental structural and molecular details.

Core Molecular Data

A summary of the foundational data for 9H-Carbazole-3-oxoacetic acid is presented below.

Property	Value	Source
IUPAC Name	2-(9H-carbazol-3-yl)-2-oxoacetic acid	[1]
Molecular Formula	C₁₄H₉NO₃	[1]
Molecular Weight	239.23 g/mol	[1]
Canonical SMILES	C1=CC=C2C(=C1)C3=C(N2)C=C(C=C3)C(=O)C(=O)O
InChI Key	InChI=1S/C14H9NO3/c16-13(14(17)18)8-5-6-12-10(7-8)9-3-1-2-4-11(9)15-12/h1-7,15H,(H,17,18)	[1]

Structural Features and Their Implications

The structure of 9H-Carbazole-3-oxoacetic acid is characterized by the planar, electron-rich carbazole nucleus, substituted at the 3-position with an oxoacetic acid moiety. This substitution is pivotal, as it introduces both a keto and a carboxylic acid functional group, which are expected to dominate the molecule's reactivity, solubility, and spectroscopic properties. The presence of the carboxylic acid group, in particular, imparts acidic character and provides a handle for salt formation and potential derivatization.

Predicted Physicochemical Properties: A Comparative Analysis

Property	9H-Carbazole-3-oxoacetic acid (Predicted)	9H-Carbazole-3-carboxylic acid (Experimental)	Rationale for Prediction
Melting Point (°C)	> 230	226.5 - 228.8[2]	The additional polar keto group and potential for stronger intermolecular interactions would likely increase the melting point.
Boiling Point (°C)	Decomposes before boiling	Decomposes before boiling	High molecular weight and strong intermolecular forces suggest decomposition at elevated temperatures.
Aqueous Solubility	Low	Very low	The hydrophobic carbazole core dominates, though the carboxylic acid provides some limited aqueous solubility, likely enhanced at higher pH.
Organic Solvent Solubility	Soluble in polar aprotic solvents (DMSO, DMF), sparingly soluble in alcohols (Methanol, Ethanol), and poorly soluble in non-polar solvents (Hexane, Toluene).	Soluble in polar organic solvents.	The polar functional groups will favor solubility in polar solvents.
pKa	~3-4	~4-5	The electron-withdrawing effect of the adjacent keto group is expected to increase the acidity of the carboxylic acid, thus lowering its pKa relative to the simple carboxylic acid derivative.

Spectroscopic and Chromatographic Characterization

The elucidation and quantification of 9H-Carbazole-3-oxoacetic acid, especially in the context of impurity profiling, relies on a suite of modern analytical techniques.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The carbazole core is a strong chromophore. The UV-Vis spectrum of carbazole derivatives typically exhibits multiple absorption bands in the range of 225–325 nm.[3] For 9H-Carbazole-3-oxoacetic acid, the extended conjugation provided by the oxoacetic acid substituent at the 3-position is expected to result in a bathochromic (red) shift of the absorption maxima compared to unsubstituted carbazole.

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a stock solution of 9H-Carbazole-3-oxoacetic acid in a suitable UV-transparent solvent, such as acetonitrile or methanol, at a concentration of approximately 1 mg/mL.

• Dilution: Create a series of dilutions from the stock solution to determine a concentration that gives an absorbance reading between 0.2 and 0.8 AU. A typical concentration is in the range of 1-10 µg/mL.

• Instrument Setup: Use a dual-beam UV-Vis spectrophotometer. Use the same solvent as the sample for the blank/reference cuvette.

• Data Acquisition: Scan the sample from 200 to 400 nm.

• Data Analysis: Identify the wavelength(s) of maximum absorbance (λmax).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for the structural confirmation of 9H-Carbazole-3-oxoacetic acid.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the carbazole ring system, a broad singlet for the N-H proton (which may be exchangeable with D₂O), and a signal for the carboxylic acid proton, also a broad and exchangeable singlet. The chemical shifts of the aromatic protons will be influenced by the position of the oxoacetic acid substituent.

• ¹³C NMR: The carbon NMR spectrum will display signals for the twelve aromatic carbons of the carbazole nucleus and two distinct signals for the carbonyl carbons of the keto and carboxylic acid groups, typically in the range of 160-190 ppm.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent, such as DMSO-d₆ or CDCl₃. DMSO-d₆ is often preferred for its ability to dissolve polar compounds and to clearly show exchangeable protons.

• Instrument Setup: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Key parameters include a sufficient number of scans for good signal-to-noise, a spectral width covering the expected chemical shift range (e.g., 0-12 ppm), and a relaxation delay of 1-5 seconds.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. A larger number of scans will be required compared to the proton spectrum.

• Data Processing: Process the raw data (FID) using appropriate software. This includes Fourier transformation, phase correction, and baseline correction.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. For 9H-Carbazole-3-oxoacetic acid, electrospray ionization (ESI) would be a suitable technique, likely showing a prominent ion corresponding to the deprotonated molecule [M-H]⁻ in negative ion mode or the protonated molecule [M+H]⁺ in positive ion mode. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

Experimental Protocol: LC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 10 µg/mL) in a solvent compatible with the mobile phase, such as methanol or acetonitrile.

• Chromatographic Separation (LC):

  • Column: Use a C18 reverse-phase column.

  • Mobile Phase: A gradient of water (often with 0.1% formic acid) and acetonitrile (or methanol) is typically used.

  • Flow Rate: A typical flow rate is 0.2-0.5 mL/min.

  • Injection Volume: 1-5 µL.

• Mass Spectrometric Detection (MS):

  • Ionization Source: Electrospray Ionization (ESI), operated in either positive or negative ion mode.

  • Mass Analyzer: A quadrupole, time-of-flight (TOF), or Orbitrap analyzer.

  • Data Acquisition: Acquire data in full scan mode to detect the molecular ion. Product ion scans (MS/MS) can be performed to study fragmentation patterns for structural confirmation.

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) is the primary technique for the separation and quantification of 9H-Carbazole-3-oxoacetic acid from related substances, such as in the analysis of Carprofen impurities.[3]

Experimental Protocol: HPLC Method for Impurity Profiling

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is typically employed to resolve the parent drug from its impurities. For example, Mobile Phase A could be a buffer (e.g., phosphate buffer, pH adjusted) and Mobile Phase B could be acetonitrile. The gradient would typically start with a high percentage of Mobile Phase A and ramp up to a high percentage of Mobile Phase B.

• Detection: UV detection at a wavelength where both the main compound and the impurity have significant absorbance (e.g., determined from the UV-Vis spectrum).

• Quantification: Use an external standard of 9H-Carbazole-3-oxoacetic acid to create a calibration curve for accurate quantification.

Visualizing Experimental Workflows

To aid in the understanding of the analytical processes described, the following diagrams illustrate the typical workflows.

Caption: Workflow for HPLC-based impurity profiling.

Caption: Integrated workflow for structural elucidation.

Conclusion and Future Perspectives

9H-Carbazole-3-oxoacetic acid represents a molecule of significant interest, primarily due to its role as a process impurity in the pharmaceutical industry. While a complete, experimentally verified physicochemical profile is not yet publicly available, this guide has synthesized existing data and predictive methodologies to offer a robust working profile for the scientific community. The provided protocols for spectroscopic and chromatographic analysis serve as a practical foundation for its identification, quantification, and further study. Future research should aim to experimentally determine the melting point, solubility profile, and pKa of this compound to replace the predictive data presented herein. Such empirical data will be invaluable for the continued development of efficient and safe manufacturing processes for carbazole-containing pharmaceuticals.

References

• ResearchGate. (n.d.). UV-visible absorption spectra of the carbazole derivatives in acetonitrile. Retrieved from [Link]

• Veeprho. (n.d.). Carprofen Impurities and Related Compound. Retrieved from [Link]

• Der Pharma Chemica. (2021). Synthesis of Carbazole-1&3-acids by using Suzuki coupling followed by Cadagon Reductive cyclization. Retrieved from [Link]

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In-depth Spectroscopic Analysis of 9H-Carbazole-3-oxoacetic Acid by NMR: A Technical Guide

Introduction

9H-Carbazole-3-oxoacetic acid is a multifaceted organic compound that has garnered interest within the realms of medicinal chemistry and materials science. As a derivative of carbazole, a well-known heterocyclic aromatic compound, it possesses a unique electronic architecture that makes it a valuable scaffold in the design of novel therapeutic agents and functional organic materials. The incorporation of an oxoacetic acid moiety at the 3-position of the carbazole nucleus introduces both a hydrogen bond donor and acceptor, as well as a potential coordination site, significantly influencing its chemical reactivity, intermolecular interactions, and ultimately, its biological activity and material properties.

A thorough understanding of the three-dimensional structure and electronic environment of 9H-Carbazole-3-oxoacetic acid is paramount for elucidating its structure-activity relationships (SAR) and for the rational design of new molecules with enhanced functionalities. Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled, non-destructive analytical technique for providing detailed atomic-level insights into the molecular structure in solution. This technical guide offers an in-depth exploration of the ¹H and ¹³C NMR spectroscopic analysis of 9H-Carbazole-3-oxoacetic acid, providing a foundational understanding for researchers, scientists, and professionals in drug development.

Molecular Structure and Numbering

A clear and consistent numbering system is crucial for the unambiguous assignment of NMR signals. The numbering convention for the 9H-Carbazole-3-oxoacetic acid molecule is illustrated in the diagram below, which will be referenced throughout this guide.

Figure 1. Molecular structure and numbering of 9H-Carbazole-3-oxoacetic acid.

¹H NMR Spectroscopic Analysis

The ¹H NMR spectrum of 9H-Carbazole-3-oxoacetic acid provides a wealth of information regarding the electronic environment of the different protons in the molecule. The chemical shifts (δ) are influenced by the aromatic ring currents of the carbazole system and the electronic effects of the oxoacetic acid substituent.

Expected Chemical Shifts and Multiplicities:

Proton	Expected Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H1	~7.5 - 7.7	d	J ≈ 8.0	Ortho-coupled to H2.
H2	~7.3 - 7.5	t	J ≈ 7.5	Coupled to H1 and influenced by the substituent at C3.
H4	~8.0 - 8.2	d	J ≈ 2.0	Meta-coupled to H2, deshielded by the adjacent oxoacetic acid group.
H5	~7.6 - 7.8	d	J ≈ 8.0	Ortho-coupled to H6.
H6	~7.2 - 7.4	t	J ≈ 7.5	Coupled to H5 and H7.
H7	~7.4 - 7.6	t	J ≈ 7.5	Coupled to H6 and H8.
H8	~8.1 - 8.3	d	J ≈ 8.0	Deshielded due to its position on the carbazole ring.
NH (H9)	~11.0 - 12.0	br s	-	Broad singlet due to quadrupolar relaxation of the nitrogen and potential hydrogen bonding.
COOH	~12.0 - 13.0	br s	-	Acidic proton, typically a broad singlet, highly dependent on solvent and concentration.

Key Insights from the ¹H NMR Spectrum:

• Downfield Protons: The protons H4 and H8 are expected to resonate at the most downfield positions in the aromatic region. This is a characteristic feature of the carbazole ring system. The presence of the electron-withdrawing oxoacetic acid group at the C3 position will further deshield the adjacent H2 and H4 protons.

• NH and COOH Protons: The signals for the N-H proton of the carbazole and the carboxylic acid proton are expected to be broad and their chemical shifts can be highly variable depending on the solvent, concentration, and temperature due to hydrogen bonding and exchange phenomena. In aprotic solvents like DMSO-d₆, these protons are more likely to be observed as distinct, broad singlets.

¹³C NMR Spectroscopic Analysis

The ¹³C NMR spectrum complements the ¹H NMR data by providing information about the carbon skeleton of the molecule. The chemical shifts of the carbon atoms are sensitive to their hybridization state and the electronic effects of neighboring atoms and functional groups.

Expected Chemical Shifts:

Carbon	Expected Chemical Shift (ppm)	Rationale
C1	~110 - 115	Shielded by the nitrogen atom.
C2	~120 - 125	Aromatic carbon.
C3	~130 - 135	Attached to the electron-withdrawing oxoacetic acid group.
C4	~125 - 130	Aromatic carbon.
C4a	~120 - 125	Bridgehead carbon.
C4b	~140 - 145	Bridgehead carbon adjacent to nitrogen.
C5	~120 - 125	Aromatic carbon.
C6	~120 - 125	Aromatic carbon.
C7	~120 - 125	Aromatic carbon.
C8	~110 - 115	Shielded by the nitrogen atom.
C8a	~140 - 145	Bridgehead carbon adjacent to nitrogen.
C=O (keto)	~180 - 190	Carbonyl carbon of the keto group.
C=O (acid)	~165 - 175	Carbonyl carbon of the carboxylic acid.

Experimental Protocol: NMR Data Acquisition

A standardized protocol is essential for obtaining high-quality, reproducible NMR data.

1. Sample Preparation:

• Weigh approximately 5-10 mg of 9H-Carbazole-3-oxoacetic acid into a clean, dry NMR tube.

• Add approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆). The choice of solvent is critical; DMSO-d₆ is often preferred for its ability to dissolve a wide range of organic compounds and for the observation of exchangeable protons like N-H and COOH.

• Cap the NMR tube and gently vortex or sonicate to ensure complete dissolution of the sample.

2. NMR Instrument Parameters (¹H NMR):

• Spectrometer: 400 MHz or higher field strength for better signal dispersion.

• Pulse Sequence: A standard single-pulse experiment (e.g., zg30).

• Acquisition Time (AQ): 2-4 seconds.

• Relaxation Delay (D1): 1-2 seconds.

• Number of Scans (NS): 8-16, depending on the sample concentration.

• Spectral Width (SW): 0-14 ppm.

3. NMR Instrument Parameters (¹³C NMR):

• Spectrometer: 100 MHz or higher.

• Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30).

• Acquisition Time (AQ): 1-2 seconds.

• Relaxation Delay (D1): 2-5 seconds.

• Number of Scans (NS): 1024 or more, as ¹³C has a low natural abundance.

• Spectral Width (SW): 0-200 ppm.

Figure 2. General workflow for the NMR analysis of 9H-Carbazole-3-oxoacetic acid.

Advanced NMR Experiments for Structural Confirmation

For unambiguous assignment of all proton and carbon signals, a suite of two-dimensional (2D) NMR experiments is highly recommended.

• COSY (Correlation Spectroscopy): This experiment reveals ¹H-¹H spin-spin coupling networks, allowing for the tracing of proton connectivity within the carbazole ring system.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded ¹H and ¹³C nuclei, enabling the assignment of protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are separated by two or three bonds. This is particularly useful for assigning quaternary carbons and for confirming the position of the oxoacetic acid substituent.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment provides information about the spatial proximity of protons, which can be used to confirm the three-dimensional structure of the molecule.

NMR spectroscopy is an indispensable tool for the structural characterization of 9H-Carbazole-3-oxoacetic acid. A comprehensive analysis of ¹H and ¹³C NMR spectra, in conjunction with advanced 2D NMR techniques, allows for the complete and unambiguous assignment of all proton and carbon resonances. This detailed structural information is fundamental for understanding the chemical and physical properties of this important molecule and for guiding the design of new carbazole-based compounds for applications in drug discovery and materials science. The protocols and expected spectral data presented in this guide serve as a valuable resource for researchers working with this and related carbazole derivatives.

References

Due to the lack of publicly available, peer-reviewed NMR data specifically for 9H-Carbazole-3-oxoacetic acid, this section cannot be completed with direct citations for the presented data. The provided spectral interpretations are based on established principles of NMR spectroscopy and data for structurally related carbazole derivatives.

• General Principles of NMR Spectroscopy:

  • Title: Spectrometric Identification of Organic Compounds

  • Source: Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric identification of organic compounds. John Wiley & Sons.

  • URL: [Link]

• NMR Data of Carbazole:

  • Title: Carbazole(86-74-8) 1H NMR spectrum

  • Source: ChemicalBook

• Synthesis and Characterization of Carbazole Derivatives:

  • Title: Synthesis and Characterization of Some New Carbazolyloxy Substituted Oxazinane Derivatives

  • Source: Asian Journal of Chemistry

  • URL: [Link][1]

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A Technical Guide to the Quantum Chemical Studies of 9H-Carbazole-3-oxoacetic acid

Abstract

This technical guide provides a comprehensive framework for the quantum chemical investigation of 9H-Carbazole-3-oxoacetic acid, a molecule of significant interest due to the versatile chemical and electronic properties of the carbazole moiety.[1] Carbazole derivatives are known for their applications in optical materials and pharmaceuticals, owing to their electron-donor and hole-transporting characteristics.[1][2] This document outlines a synergistic approach, combining computational modeling through Density Functional Theory (DFT) with experimental validation via spectroscopic techniques. It is intended for researchers, scientists, and professionals in drug development and materials science, offering both theoretical grounding and practical methodologies for a thorough analysis of this and similar molecular systems.

Introduction: The Significance of 9H-Carbazole-3-oxoacetic acid

The carbazole nucleus, a tricyclic aromatic amine, is a privileged scaffold in medicinal chemistry and materials science.[1][2] Its rigid, planar structure and rich electron density make it an excellent building block for designing molecules with specific electronic and photophysical properties. The introduction of an oxoacetic acid moiety at the 3-position of the 9H-carbazole core introduces functionalities that can modulate its electronic behavior and provide sites for further chemical modification or biological interaction. Understanding the fundamental quantum chemical properties of 9H-Carbazole-3-oxoacetic acid is paramount for predicting its reactivity, stability, and potential applications.

Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), have become indispensable tools for elucidating the electronic structure and properties of complex organic molecules.[3][4] By complementing theoretical predictions with experimental data from techniques such as Fourier-Transform Infrared (FT-IR), Nuclear Magnetic Resonance (NMR), and UV-Visible (UV-Vis) spectroscopy, a holistic and validated understanding of the molecule's behavior can be achieved.[5][6]

Methodologies: A Dual Theoretical and Experimental Approach

A robust investigation of 9H-Carbazole-3-oxoacetic acid necessitates a two-pronged approach that integrates computational modeling with empirical spectroscopic analysis. This ensures that the theoretical models are well-grounded in experimental reality.

Computational Protocol: Density Functional Theory (DFT)

DFT offers a favorable balance between computational cost and accuracy for studying organic molecules.[4] The following protocol outlines a standard workflow for the quantum chemical analysis of 9H-Carbazole-3-oxoacetic acid.

Step-by-Step Computational Workflow:

• Molecular Structure Input: The initial molecular structure of 9H-Carbazole-3-oxoacetic acid is drawn using a molecular editor and imported into the computational chemistry software package (e.g., Gaussian).[3]

• Geometry Optimization: The molecule's geometry is optimized to find its lowest energy conformation. This is typically performed using the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) functional with a 6-311++G(d,p) basis set.[3][7] The choice of a triple-zeta basis set with diffuse and polarization functions is crucial for accurately describing the electron distribution in a molecule with heteroatoms and potential for hydrogen bonding.

• Vibrational Frequency Analysis: Following optimization, vibrational frequencies are calculated at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies).[5] The calculated vibrational spectra can be compared with experimental FT-IR data.

• Spectroscopic and Electronic Property Calculations: With the optimized geometry, a range of properties are calculated:

  • NMR Spectra: The Gauge-Independent Atomic Orbital (GIAO) method is employed to predict the 1H and 13C NMR chemical shifts.[5]

  • Electronic Spectra: Time-Dependent DFT (TD-DFT) is used to simulate the UV-Vis absorption spectrum and identify the electronic transitions.

  • Frontier Molecular Orbitals (FMOs): The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are determined. The HOMO-LUMO energy gap is a key indicator of chemical reactivity and electronic excitability.[4][8]

  • Molecular Electrostatic Potential (MEP): The MEP map is generated to visualize the charge distribution and predict sites for electrophilic and nucleophilic attack.[6]

  • Natural Bond Orbital (NBO) Analysis: NBO analysis is performed to investigate intramolecular charge transfer, hyperconjugative interactions, and the nature of chemical bonds.[3]

Caption: A typical workflow for DFT-based quantum chemical analysis.

Experimental Validation Protocols

Experimental data is essential for validating the results of computational studies.

FT-IR Spectroscopy:

• Objective: To identify the characteristic vibrational modes of the functional groups in 9H-Carbazole-3-oxoacetic acid.

• Protocol: A small amount of the solid sample is mixed with KBr powder and pressed into a pellet. The FT-IR spectrum is recorded, typically in the range of 4000-400 cm-1.[9] The experimental frequencies are then compared with the scaled theoretical frequencies obtained from DFT calculations.

NMR Spectroscopy:

• Objective: To determine the chemical environment of the hydrogen and carbon atoms in the molecule.

• Protocol: The sample is dissolved in a suitable deuterated solvent (e.g., DMSO-d6). 1H and 13C NMR spectra are recorded on a high-resolution NMR spectrometer.[1] The observed chemical shifts are compared with the theoretically predicted values.

UV-Vis Spectroscopy:

• Objective: To investigate the electronic transitions and determine the experimental HOMO-LUMO gap.

• Protocol: A dilute solution of the compound is prepared in a suitable solvent (e.g., ethanol or DMSO). The UV-Vis absorption spectrum is recorded.[4] The wavelength of maximum absorption (λmax) provides information about the electronic transitions, and the onset of the absorption edge can be used to estimate the optical band gap.[10]

In-Depth Analysis and Expected Results

Molecular Geometry

The optimized geometry of 9H-Carbazole-3-oxoacetic acid is expected to exhibit a nearly planar carbazole core. The oxoacetic acid substituent will likely be twisted out of the plane of the carbazole ring to minimize steric hindrance. Key bond lengths and angles obtained from the DFT optimization should be compared with crystallographic data of similar carbazole structures to assess the accuracy of the computational method.[6]

Vibrational Analysis

The calculated and experimental FT-IR spectra are expected to show characteristic peaks for the functional groups present in the molecule.

Vibrational Mode	Expected Wavenumber (cm-1)
N-H stretch (carbazole)	~3400
O-H stretch (carboxylic acid)	3300-2500 (broad)
C=O stretch (keto and acid)	1750-1680
C=C stretch (aromatic)	1600-1450
C-N stretch	1350-1250

This table presents expected ranges based on typical values for these functional groups.

A strong correlation between the scaled theoretical wavenumbers and the experimental FT-IR spectrum would validate the accuracy of the optimized molecular structure.[5]

Frontier Molecular Orbital (FMO) Analysis

The FMOs are crucial for understanding the electronic properties and reactivity of the molecule.[8]

• HOMO: The HOMO is expected to be localized primarily on the electron-rich carbazole ring system, indicating its role as the primary electron donor.

• LUMO: The LUMO is anticipated to be distributed over the oxoacetic acid moiety and the adjacent part of the carbazole ring, signifying its electron-accepting nature.

• HOMO-LUMO Gap (ΔE): The energy difference between the HOMO and LUMO is a critical parameter. A smaller gap suggests higher reactivity and easier electronic excitation.[4] The ΔE for carbazole derivatives typically falls in the range of 3-5 eV.[8]

Caption: Energy level diagram of HOMO and LUMO.

Molecular Electrostatic Potential (MEP)

The MEP map provides a visual representation of the charge distribution.

• Negative Potential (Red/Yellow): Regions of negative potential are expected around the oxygen atoms of the oxoacetic acid group, indicating their susceptibility to electrophilic attack.

• Positive Potential (Blue): The hydrogen atom of the N-H group in the carbazole ring is expected to be a region of positive potential, making it a potential site for nucleophilic interaction or hydrogen bonding.

Natural Bond Orbital (NBO) Analysis

NBO analysis provides insights into intramolecular interactions. Key findings are expected to include:

• Charge Distribution: Confirmation of the electronegativity of the oxygen and nitrogen atoms through their calculated natural charges.

• Hyperconjugative Interactions: Analysis of the stabilization energies associated with electron delocalization from lone pairs of oxygen and nitrogen atoms to antibonding orbitals of adjacent bonds. These interactions contribute to the overall stability of the molecule.

Conclusion

The integrated computational and experimental approach detailed in this guide provides a robust framework for the comprehensive characterization of 9H-Carbazole-3-oxoacetic acid. The insights gained from DFT calculations, validated by spectroscopic data, are crucial for understanding the structure-property relationships of this molecule. This knowledge is invaluable for its potential application in the rational design of novel pharmaceuticals and advanced materials. The methodologies described herein are broadly applicable to the study of other complex organic molecules.

References

• Current time information in Edmonton, CA. (n.d.). Google.
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• Alaraji, S. M., Naser, A. W., & Alsoultany, N. M. (2013). Synthesis of new 9H-Carbazole derivatives. Iraqi Journal of Science, 54(Supplement No.4), 983-993.
• (n.d.). Improved the optical nonlinearity of carbazole based chromophores via molecular engineering: A DFT approach. Arabian Journal of Chemistry.
• (2015). Supporting Information. The Royal Society of Chemistry.
• (n.d.). Molecular Structure, Experimental and Theoretical Vibrational Spectroscopy, (HOMO-LUMO, NBO) Investigation, (RDG, AIM) Analysis. Semantic Scholar.
• Alaraji, S. M., Naser, A. W., & Alsoultany, N. M. (2020). Synthesis of new 9H-Carbazole derivatives. ResearchGate.
• 9H-Carbazole 3-Oxoacetic Acid. (n.d.). LGC Standards.
• The HOMO and LUMO structures of carbazole-based compounds. (n.d.). ResearchGate.
• (n.d.). Spectroscopic studies on 9H-carbazole-9-(4-phenyl) boronic acid pinacol ester by DFT method. PNCA Lab.
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• Experimentally obtained HOMO/LUMO energies (solid lines) for 26-29 and... (n.d.). ResearchGate.
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• (n.d.). Spectroscopic studies on 9H-Carbazole-9-(4-phenyl) boronic acid pinacol ester by DFT method | Request PDF. ResearchGate.
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• (2024). Energy-Level Interpretation of Carbazole Derivatives in Self-Assembling Monolayer.
• (n.d.). Synthesis, Characterization and DFT Study of a New Family of High-Energy Compounds Based on s-Triazine, Carborane and Tetrazoles. PubMed Central.
• (n.d.). Computational analysis of the formation mechanisms of carbazoles | Request PDF. ResearchGate.
• (2025). (PDF) Synthesis, design, biological and anti-oxidant assessment of some new 9H-carbazole derivatives. ResearchGate.
• Ali, S. A., Thejeel, K., & Abbas, A. (2024). Synthesis, Design, Biological And Anti-oxidant Assessment Of Some New 9h-carbazole Derivatives. ResearchGate.
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An In-Depth Technical Guide on the Thermal Stability and Degradation of 9H-Carbazole-3-oxoacetic Acid

Abstract

This technical guide provides a comprehensive framework for understanding and evaluating the thermal stability and degradation pathways of 9H-Carbazole-3-oxoacetic acid. While specific experimental data for this compound is not extensively available in public literature, this document, intended for researchers, scientists, and drug development professionals, synthesizes foundational principles of thermal analysis, knowledge of carbazole and α-keto acid chemistry, and detailed experimental protocols. By elucidating the causality behind experimental choices and providing self-validating methodologies, this guide empowers researchers to thoroughly characterize the thermal properties of this and similar molecules, a critical step in drug development and materials science.

Introduction: The Significance of Thermal Stability for Carbazole Derivatives

9H-Carbazole and its derivatives are privileged scaffolds in medicinal chemistry and materials science, recognized for their wide-ranging biological activities and valuable optoelectronic properties. The introduction of an oxoacetic acid moiety at the 3-position of the carbazole nucleus in 9H-Carbazole-3-oxoacetic acid creates a molecule with significant potential for further functionalization and as a pharmacophore in its own right. However, the successful transition of such a molecule from discovery to application hinges on a thorough understanding of its physicochemical properties, paramount among which is its thermal stability.

Thermal stability dictates a compound's suitability for various formulation processes, such as milling, granulation, and lyophilization, which can involve significant thermal stress.[1] Furthermore, understanding the degradation profile under thermal duress is a cornerstone of forced degradation studies, which are mandated by regulatory bodies like the ICH to establish the intrinsic stability of a drug substance and to develop stability-indicating analytical methods.[2][3] This guide will therefore provide a robust framework for investigating the thermal behavior of 9H-Carbazole-3-oxoacetic acid, from initial assessment to the in-depth characterization of its degradation products.

Theoretical Underpinnings: Predicting Thermal Liabilities

The thermal degradation of 9H-Carbazole-3-oxoacetic acid is anticipated to be governed by the interplay of its constituent functional groups: the carbazole core and the α-keto acid side chain.

The Robust Carbazole Core

The tricyclic aromatic system of the carbazole nucleus imparts significant thermal stability. Carbazole itself melts at 246 °C and boils at 355 °C, indicating strong intermolecular forces and a reluctance to decompose.[4] Many carbazole derivatives exhibit high decomposition temperatures, often exceeding 300-400 °C, making them suitable for high-temperature applications.[5][6]

The Thermally Labile α-Keto Acid Moiety

In contrast to the stable carbazole core, the α-keto acid functionality represents a potential thermal liability. α-keto acids are known to undergo thermal decarboxylation, a process that can be influenced by the presence of acids, bases, or even heat alone.[1][7] The primary thermal degradation pathway for an α-keto acid is the loss of carbon dioxide to potentially form an aldehyde.[8]

Based on this, a primary predicted thermal degradation pathway for 9H-Carbazole-3-oxoacetic acid is decarboxylation to yield 9H-carbazole-3-carbaldehyde.

Experimental Workflow for Thermal Stability Assessment

A multi-faceted experimental approach is essential for a comprehensive understanding of the thermal stability and degradation of 9H-Carbazole-3-oxoacetic acid. The following workflow is designed to provide a complete picture, from initial screening to detailed mechanistic insights.

Caption: Experimental workflow for assessing thermal stability.

Foundational Thermal Analysis: TGA and DSC

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the initial and indispensable tools for assessing thermal stability.[9]

3.1.1. Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, providing a clear indication of when thermal decomposition begins.

Experimental Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of 9H-Carbazole-3-oxoacetic acid into a clean, inert TGA pan (e.g., alumina or platinum).

• Instrument Setup: Place the sample pan in the TGA furnace.

• Experimental Conditions:

  • Purge Gas: Use an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min to prevent oxidative degradation.

  • Temperature Program: Heat the sample from ambient temperature (e.g., 25 °C) to a final temperature well above the expected decomposition (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis: The resulting TGA thermogram will plot mass loss (%) versus temperature. The onset temperature of decomposition (Tonset) and the temperature at 5% mass loss (Td5%) are key indicators of thermal stability.

3.1.2. Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as a function of temperature, identifying thermal events such as melting, crystallization, and glass transitions.[10]

Experimental Protocol:

• Sample Preparation: Accurately weigh 2-5 mg of 9H-Carbazole-3-oxoacetic acid into a hermetically sealed aluminum pan.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Experimental Conditions:

  • Purge Gas: Use an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min.

  • Temperature Program: Typically, a heat-cool-heat cycle is employed. For example, heat from 25 °C to a temperature just below the onset of decomposition (determined by TGA) at 10 °C/min, cool to a low temperature (e.g., 0 °C) at 10 °C/min, and then reheat at the same rate.

• Data Analysis: The DSC thermogram will show endothermic peaks for melting and exothermic peaks for crystallization or decomposition. The melting point (Tm) provides information about purity and crystalline form.

Parameter	Description	Typical Value for Carbazole Derivatives
Tonset (°C)	Onset temperature of decomposition from TGA.	> 250 °C
Td5% (°C)	Temperature at 5% weight loss from TGA.	> 270 °C[5]
Tm (°C)	Melting point from DSC.	Varies widely based on substitution.
ΔHf (J/g)	Enthalpy of fusion from DSC.	Varies.

Forced Degradation under Thermal Stress

Forced degradation studies are crucial for identifying potential degradation products that may form under accelerated storage conditions.[11]

Experimental Protocol:

• Solid-State Thermal Stress:

  • Place a known amount of 9H-Carbazole-3-oxoacetic acid in a vial.

  • Heat the sample in an oven at a temperature slightly below its melting point or decomposition onset for a defined period (e.g., 24, 48, 72 hours).

  • Collect samples at each time point for analysis.

• Solution-State Thermal Stress:

  • Prepare a solution of 9H-Carbazole-3-oxoacetic acid in a suitable solvent (e.g., methanol, acetonitrile).

  • Heat the solution at a controlled temperature (e.g., 60-80 °C) for defined periods.

  • Collect samples at each time point for analysis.

Identification of Degradation Products

The samples generated from forced degradation studies are then analyzed to identify and quantify the degradation products.

3.3.1. TGA-Mass Spectrometry (TGA-MS)

Coupling TGA with a mass spectrometer allows for the real-time identification of evolved gases during thermal decomposition.[9][12]

Caption: Schematic of a TGA-MS experimental setup.

Experimental Protocol:

• Sample Preparation and TGA: Follow the TGA protocol as described in section 3.1.1, using a smaller sample size (0.5-2 mg) for better resolution.[3]

• MS Setup:

  • The heated transfer line connecting the TGA to the MS should be maintained at a high temperature (e.g., 200-250 °C) to prevent condensation of evolved gases.

  • The MS can be set to scan a specific mass range (e.g., m/z 10-300) to detect a wide range of potential degradation products.

• Data Analysis: Correlate the mass loss events in the TGA thermogram with the appearance of specific mass-to-charge ratios in the MS data. For example, the detection of m/z 44 would strongly suggest the loss of CO2.

3.3.2. High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS/MS)

HPLC-MS/MS is a powerful technique for separating, identifying, and quantifying non-volatile degradation products in the stressed samples.

Experimental Protocol:

• Sample Preparation: Dilute the samples from the forced degradation studies to an appropriate concentration.

• HPLC Method Development: Develop a stability-indicating HPLC method capable of separating the parent compound from its degradation products. A reverse-phase C18 column with a gradient elution of water and acetonitrile (both with 0.1% formic acid) is a common starting point.

• MS/MS Analysis:

  • Analyze the separated peaks using a mass spectrometer.

  • Obtain the mass-to-charge ratio of the parent ion and its fragmentation pattern (MS/MS).

  • The fragmentation pattern provides structural information about the degradants. The fragmentation of the carbazole ring often involves the loss of HCN or C2H2.

3.3.3. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is ideal for the analysis of volatile and semi-volatile degradation products.[13]

Experimental Protocol:

• Sample Preparation: For solid samples, headspace analysis or thermal desorption can be employed. For liquid samples, direct injection or extraction followed by injection may be appropriate.

• GC Method: Use a capillary column suitable for separating a range of organic compounds. A temperature-programmed run is typically used to elute compounds with different boiling points.

• MS Analysis: The mass spectrometer will provide mass spectra for each separated compound, which can be compared to spectral libraries for identification.

Predicted Degradation Pathways and Structural Elucidation

Based on the chemistry of the molecule, the following degradation pathways are plausible under thermal stress:

• Pathway A: Decarboxylation: The primary expected pathway is the loss of CO2 from the α-keto acid moiety to form 9H-carbazole-3-carbaldehyde. This would be evidenced by a mass loss of 44 Da in TGA-MS and the detection of a compound with the corresponding mass in HPLC-MS and GC-MS.

• Pathway B: Further Degradation of the Carbazole Ring: At higher temperatures, the carbazole ring itself may begin to fragment. Common fragmentation patterns for carbazole include the loss of HCN (27 Da) and C2H2 (26 Da).[14]

• Pathway C: Intermolecular Reactions: At elevated temperatures, particularly in the solid state, intermolecular reactions such as condensation or polymerization could occur, leading to the formation of higher molecular weight products.

The definitive structures of the degradation products would be elucidated by isolating them using preparative HPLC and then analyzing them using Nuclear Magnetic Resonance (NMR) spectroscopy.

Conclusion

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• Royal Society of Chemistry. (2019). Carbazole and dibenzo[b,d]furan-based hole transport materials with high thermal stability. New Journal of Chemistry, 43(35), 14013-14019.
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• Singh, R. K., et al. (2017). Properties, environmental fate and biodegradation of carbazole. Applied Microbiology and Biotechnology, 101(14), 5577-5596.
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• MDPI. (2019). Practical Microwave Synthesis of Carbazole Aldehydes for the Development of DNA-Binding Ligands. Molecules, 24(5), 984.

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"solubility of 9H-Carbazole-3-oxoacetic acid in organic solvents"

An In-depth Technical Guide to the Solubility of 9H-Carbazole-3-oxoacetic Acid in Organic Solvents

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 9H-Carbazole-3-oxoacetic acid in organic solvents. Directed at researchers, scientists, and professionals in drug development, this document moves beyond a simple presentation of data. It delves into the molecular principles governing solubility, offers predictive insights based on structural analysis, and furnishes detailed, field-proven experimental protocols for accurate solubility determination. By integrating theoretical understanding with practical application, this guide aims to empower scientists to make informed decisions in solvent selection, formulation development, and process optimization involving 9H-Carbazole-3-oxoacetic acid.

Introduction: The Critical Role of Solubility in Scientific Advancement

Solubility, the property of a solute to dissolve in a solvent to form a homogeneous solution, is a fundamental parameter in chemical and pharmaceutical sciences. For a molecule like 9H-Carbazole-3-oxoacetic acid, a derivative of the versatile carbazole scaffold, understanding its solubility is paramount for a multitude of applications. In drug discovery, solubility directly impacts bioavailability and formulation strategies.[1][2] In materials science, it governs the ability to process and deposit thin films for electronic devices. This guide will provide the foundational knowledge and practical methodologies to thoroughly characterize the solubility of this compound.

1.1. Molecular Structure and its Implications for Solubility

The solubility of a compound is intrinsically linked to its molecular structure. 9H-Carbazole-3-oxoacetic acid possesses a unique combination of functional groups that dictate its interaction with various solvents:

• 9H-Carbazole Core: This large, aromatic, and largely non-polar tricyclic system is the dominant feature of the molecule.[3][4] The carbazole moiety contributes to favorable interactions with non-polar and aromatic solvents through van der Waals forces and π-π stacking.

• Carboxylic Acid Group (-COOH): This is a polar, protic group capable of acting as both a hydrogen bond donor and acceptor. This functional group will favor interactions with polar protic and aprotic solvents.

• α-Keto Group (-C=O): The ketone adjacent to the carboxylic acid is a polar, aprotic group that can act as a hydrogen bond acceptor, further enhancing solubility in polar solvents.

The interplay of the non-polar carbazole core with the polar oxoacetic acid side chain suggests a complex solubility profile, with appreciable solubility expected in a range of solvents, particularly those with the ability to engage in hydrogen bonding.

Predicting the Solubility Profile of 9H-Carbazole-3-oxoacetic Acid

Based on the principle of "like dissolves like," we can predict the qualitative solubility of 9H-Carbazole-3-oxoacetic acid in various classes of organic solvents.[5]

Solvent Class	Predicted Solubility	Rationale
Polar Protic	High	Solvents like methanol, ethanol, and isopropanol can engage in hydrogen bonding with both the carboxylic acid and keto groups, leading to strong solute-solvent interactions.
Polar Aprotic	High to Moderate	Solvents such as Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and Acetone can act as hydrogen bond acceptors for the carboxylic acid proton and interact via dipole-dipole forces with the polar functional groups.[6][7]
Non-Polar	Low	Solvents like hexane and cyclohexane are unlikely to effectively solvate the polar carboxylic acid and keto groups, leading to poor solubility despite some interaction with the carbazole core.
Aromatic	Moderate to Low	Solvents such as toluene and benzene can interact favorably with the carbazole ring system through π-π stacking, but their non-polar nature will limit their ability to solvate the polar side chain.[3]
Chlorinated	Moderate	Solvents like dichloromethane and chloroform have a moderate polarity and can engage in dipole-dipole interactions. Their ability to solvate the carbazole core and the polar groups makes them a viable, moderately effective solvent class.[6]

Experimental Determination of Solubility: A Methodological Deep Dive

Accurate determination of solubility requires robust experimental design. The two primary types of solubility measured are kinetic and thermodynamic (or equilibrium) solubility.[1][8]

3.1. Thermodynamic Solubility: The Gold Standard

Thermodynamic solubility is the concentration of a solute in a saturated solution at equilibrium. The shake-flask method is the most reliable technique for determining this value.[1][9]

Workflow for Thermodynamic Solubility Determination

Caption: Thermodynamic solubility determination workflow.

Detailed Protocol for Shake-Flask Method

• Preparation of Saturated Solution:

  • Add an excess amount of solid 9H-Carbazole-3-oxoacetic acid to a vial containing a known volume of the test solvent. The presence of undissolved solid at the end of the experiment is crucial.

  • Seal the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vial in an orbital shaker or on a stir plate at a constant temperature (e.g., 25 °C or 37 °C) to facilitate the dissolution process.

  • Agitate the mixture for a sufficient time to reach equilibrium. This can range from 24 to 72 hours. It is advisable to sample at multiple time points (e.g., 24, 48, and 72 hours) to ensure the concentration has plateaued.[9]

• Sample Separation:

  • Once equilibrium is reached, cease agitation and allow the excess solid to sediment.

  • Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed.

  • Immediately filter the aliquot through a solvent-compatible syringe filter (e.g., PTFE, 0.22 µm) to remove any remaining microscopic particles.

• Quantification:

  • Prepare a series of dilutions of the filtered supernatant.

  • Quantify the concentration of 9H-Carbazole-3-oxoacetic acid in the diluted samples using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

  • Construct a calibration curve using standards of known concentrations to ensure accurate quantification.

3.2. Kinetic Solubility: A High-Throughput Approach

Kinetic solubility is a measure of how much of a compound, typically dissolved in a strong organic solvent like DMSO, can be added to an aqueous buffer before it precipitates.[8] While less precise than thermodynamic solubility, it is a valuable high-throughput screening method in early drug discovery.

Workflow for Kinetic Solubility Determination

Caption: Kinetic solubility determination workflow.

Detailed Protocol for Kinetic Solubility Measurement

• Stock Solution Preparation:

  • Prepare a concentrated stock solution of 9H-Carbazole-3-oxoacetic acid in 100% DMSO (e.g., 10-20 mM).

• Titration:

  • In a multi-well plate, add the organic solvent of interest to each well.

  • Using a liquid handling robot or a multichannel pipette, add increasing volumes of the DMSO stock solution to the wells.

• Precipitation Detection:

  • Allow the plate to incubate for a short period (e.g., 1-2 hours) at a controlled temperature.

  • Measure the turbidity or light scattering in each well using a plate reader. The concentration at which a significant increase in signal is observed corresponds to the kinetic solubility.

Factors Influencing Solubility

Several factors can influence the measured solubility of 9H-Carbazole-3-oxoacetic acid.

• Temperature: The solubility of most solid compounds, including carbazole derivatives, increases with temperature.[3][10] This is because the dissolution process is often endothermic.

• pH (for aqueous solutions): While this guide focuses on organic solvents, if aqueous systems were to be considered, the pH would be a critical factor due to the ionizable carboxylic acid group.

• Polymorphism: Different crystalline forms (polymorphs) of a compound can exhibit different solubilities. It is essential to characterize the solid form used in solubility studies.

• Purity of the Compound: Impurities can either increase or decrease the apparent solubility of a compound.

Conclusion

References

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• Dissolution Technologies. (2017). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. [Link]

• PharmaTech. (2013). SOLUBILITY DETERMINATION IN DRUG DISCOVERY AND DEVELOPMENT. [Link]

• Dow Development Labs. Ask a Formulator: What is the Purpose and Approach to Solubility Studies?. [Link]

• ACS Publications. Solubility Calculation of Active Pharmaceutical Ingredients in Alkanes, Alcohols, Water and their Mixtures Using Various Activity Coefficient Models. [Link]

• World Health Organization (WHO). Annex 4. [Link]

• ResearchGate. (2025). Solubility of N-Ethylcarbazole in different organic solvent at 279.15–319.15 K. [Link]

• ResearchGate. (2025). I tried to dissolve carbazole in absolute ethanol, but it didn't dissolve properly. why?. [Link]

• Royal Society of Chemistry. (2022). Understanding the interaction mechanism of carbazole/anthracene with N , N -dimethylformamide: NMR study substantiated carbazole separation. [Link]

• Wikipedia. Carbazole. [Link]

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"electrochemical properties of 9H-Carbazole-3-oxoacetic acid"

An In-Depth Technical Guide to the Electrochemical Properties of 9H-Carbazole-3-oxoacetic acid

Executive Summary

This technical guide provides a comprehensive analysis of the anticipated electrochemical properties of 9H-Carbazole-3-oxoacetic acid. Carbazole and its derivatives are renowned for their unique electro-optical properties, serving as foundational components in materials science, particularly in the development of organic light-emitting diodes (OLEDs), solar cells, and redox-flow batteries.[1][2] This document, intended for researchers, chemists, and drug development professionals, synthesizes established principles of carbazole electrochemistry to predict the behavior of this specific, functionalized molecule. We will explore the theoretical underpinnings of its redox activity, present a detailed, field-proven protocol for its experimental characterization using cyclic voltammetry, and discuss its potential applications. The guide is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a deep and actionable understanding of the topic.

Introduction: The Carbazole Core and the Influence of Functionalization

The 9H-carbazole moiety is a nitrogen-containing heterocyclic aromatic compound prized for its rigid, planar structure and electron-donating nature. This configuration facilitates efficient hole-transporting capabilities, making it a cornerstone material in optoelectronics.[1][3] The electrochemical behavior of the carbazole core is characterized by its propensity to undergo oxidation, forming a stable radical cation.[4] This process, however, is highly sensitive to the nature and position of substituents on the carbazole ring.

9H-Carbazole-3-oxoacetic acid features an oxoacetic acid group (-C(=O)COOH) at the C-3 position of the carbazole nucleus. This substituent is anticipated to exert a significant influence on the molecule's electronic and electrochemical profile:

• Electron-Withdrawing Effect : The oxoacetic acid group is strongly electron-withdrawing. This will decrease the electron density of the π-conjugated carbazole system, making it more difficult to remove an electron. Consequently, the oxidation potential of 9H-Carbazole-3-oxoacetic acid is expected to be significantly higher (more positive) than that of unsubstituted carbazole.[5]

• Blocking of Polymerization Site : The C-3 and C-6 positions of carbazole are the most reactive sites for oxidative coupling, which often leads to electropolymerization.[5][6] By functionalizing the C-3 position, one of these primary reaction sites is blocked. This steric and electronic hindrance is likely to suppress polymerization, leading to more stable and potentially reversible redox behavior, a desirable trait for many applications.[2]

This guide will first detail the theoretical redox profile based on these principles and then outline a robust experimental workflow to validate these hypotheses.

Part I: Theoretical Electrochemical Profile

The electrochemical signature of a molecule provides a window into its electronic structure, stability, and kinetic behavior. For 9H-Carbazole-3-oxoacetic acid, we can predict a distinct profile based on its constituent parts.

Redox Behavior of the Carbazole Nucleus

The fundamental electrochemical process for carbazole is a one-electron oxidation to form a radical cation.[6] In unsubstituted carbazole, this radical cation is highly reactive and readily undergoes dimerization, primarily coupling at the 3,3' positions, followed by further oxidation and polymerization.[4][6] This typically manifests in a cyclic voltammogram as an irreversible oxidation wave, with new redox peaks corresponding to the oligomeric products appearing upon subsequent scans.[7]

The diagram below illustrates the initial steps of this common pathway for an unsubstituted carbazole.

Caption: General oxidation pathway of unsubstituted carbazole.

Predicted Redox Profile of 9H-Carbazole-3-oxoacetic acid

The presence of the 3-oxoacetic acid group fundamentally alters this behavior.

• Oxidation Potential : The oxidation potential (Epa) is expected to be shifted to a more positive value compared to unsubstituted carbazole (typically ~+1.1 V vs Ag/AgCl).[4] This increased potential reflects the higher energy required to oxidize the electron-deficient ring system.

• Reversibility : With the C-3 position blocked, the primary pathway for irreversible dimerization is inhibited. This should result in a more chemically reversible or quasi-reversible redox couple. In a cyclic voltammogram, this would be observed as the appearance of a corresponding reduction peak on the reverse scan. The degree of reversibility can be assessed by the peak potential separation (ΔEp = Epa - Epc) and the ratio of cathodic to anodic peak currents (ipc/ipa). For a fully reversible system, ΔEp is approximately 59/n mV (where n is the number of electrons) and the current ratio is unity.[8]

• pH Dependence : The carboxylic acid moiety introduces potential pH-dependent electrochemistry. In protic media or in the presence of trace amounts of water, the deprotonation of the -COOH group could influence the redox potential and the stability of the oxidized species. This offers an additional parameter for tuning the material's properties.

Part II: Experimental Characterization Protocol

To empirically determine the electrochemical properties of 9H-Carbazole-3-oxoacetic acid, cyclic voltammetry (CV) is the most suitable and widely employed technique.[8][9] It provides direct information on redox potentials, electron transfer kinetics, and the stability of electroactive species.

Objective

To perform a comprehensive electrochemical characterization of 9H-Carbazole-3-oxoacetic acid to determine its oxidation potential, reversibility, and diffusion characteristics, and to estimate its Highest Occupied Molecular Orbital (HOMO) energy level.

Experimental Workflow

The following diagram outlines the logical flow of the experimental procedure.

Caption: Workflow for the electrochemical characterization of 9H-Carbazole-3-oxoacetic acid.

Detailed Step-by-Step Methodology

• Materials & Equipment

  • Potentiostat/Galvanostat : Capable of performing cyclic voltammetry.

  • Electrochemical Cell : A three-electrode glass cell.

  • Working Electrode : Glassy Carbon Electrode (GCE), polished to a mirror finish with alumina slurry, sonicated, and dried before use. Justification: GCE offers a wide potential window in organic solvents and a reproducible surface.[9]

  • Reference Electrode : Ag/AgCl (3M KCl). Justification: A stable and commonly used reference. An internal reference is still required for absolute measurements.

  • Counter Electrode : Platinum wire or gauze. Justification: Pt is inert and provides a high surface area for the counter-reaction.[6]

  • Solvent : Anhydrous acetonitrile (ACN). Justification: A polar aprotic solvent with a wide electrochemical window, suitable for most organic compounds.[3]

  • Supporting Electrolyte : Tetrabutylammonium hexafluorophosphate (TBAPF6), 0.1 M. Justification: Provides necessary conductivity and is electrochemically inert over a wide potential range.

  • Analyte : 9H-Carbazole-3-oxoacetic acid, ~1 mM concentration.

  • Internal Standard : Ferrocene (Fc). Justification: Exhibits a well-defined, reversible one-electron redox couple (Fc/Fc⁺), used to accurately reference the measured potentials.[9]

  • Inert Gas : High-purity nitrogen or argon.

• Procedure

  • Solution Preparation : Prepare a 0.1 M solution of TBAPF6 in ACN. Use this to create a ~1 mM solution of 9H-Carbazole-3-oxoacetic acid.

  • Cell Assembly : Assemble the three-electrode cell with the polished GCE, Pt counter, and Ag/AgCl reference electrodes. Add the electrolyte-only solution.

  • Deoxygenation : Purge the solution with inert gas for 15 minutes to remove dissolved oxygen, which has a distinct electrochemical signature that can interfere with measurements. Maintain a blanket of inert gas over the solution throughout the experiment.[3]

  • Background Scan : Run a cyclic voltammogram on the electrolyte-only solution across the desired potential window (e.g., 0 V to +1.8 V) to ensure no interfering impurities are present.

  • Analyte Measurement : Add the analyte to the cell to achieve the target concentration. Allow it to dissolve completely.

  • Initial Voltammogram : Record the CV at a standard scan rate (e.g., 50 or 100 mV/s). Identify the anodic (oxidation) and cathodic (reduction) peaks.

  • Scan Rate Dependence Study : Record a series of CVs at varying scan rates (e.g., 25, 50, 100, 150, 200 mV/s). This is a critical self-validating step.

  • Internal Referencing : Add a small amount of ferrocene to the solution and record the CV again. Measure the potential of the Fc/Fc⁺ couple.

Data Analysis and Interpretation

• Potential Determination : From the initial voltammogram, determine the anodic peak potential (Epa) and cathodic peak potential (Epc). The formal potential can be estimated as E°' = (Epa + Epc) / 2. All potentials should be reported relative to the Fc/Fc⁺ couple (E°'(Fc/Fc⁺) is defined as 0 V or referenced to literature values in the specific solvent).

• Reversibility Assessment : Calculate the peak separation ΔEp = Epa - Epc. A value close to 59 mV suggests a reversible one-electron process. Larger values indicate quasi-reversible or irreversible kinetics.[10] Calculate the peak current ratio Ipc/Ipa. A ratio close to 1 is indicative of a stable oxidized species.

• Diffusion Control : Plot the anodic peak current (Ipa) against the square root of the scan rate (ν¹/²). A linear relationship passing through the origin confirms that the process is diffusion-controlled, as described by the Randles-Sevcik equation, rather than being limited by surface adsorption.[3]

• HOMO Level Estimation : The Highest Occupied Molecular Orbital (HOMO) energy level is a crucial parameter for optoelectronic applications. It can be estimated from the onset potential of the first oxidation peak (E_onset^ox) using empirical formulas, typically referenced against the Fc/Fc⁺ couple. A common relationship is:

  • E_HOMO (eV) = -[ (E_onset^ox vs Fc/Fc⁺) + 4.8 ][9]

Part III: Predicted Data and Potential Applications

While experimental data is required for confirmation, we can tabulate the expected electrochemical parameters for 9H-Carbazole-3-oxoacetic acid based on our theoretical analysis.

Parameter	Predicted Value/Observation	Significance & Interpretation
Oxidation Potential (Epa)	> +1.2 V vs Ag/AgCl	High oxidation potential indicates good stability against ambient oxidation. Suitable for high-voltage applications.
Reversibility (ΔEp)	70 - 150 mV	Quasi-reversible. The C-3 substitution prevents polymerization but some kinetic limitations may exist.
Stability (Ipc/Ipa)	~0.7 - 0.9	Indicates a relatively stable radical cation on the timescale of the CV experiment.
HOMO Energy Level	~ -5.5 to -5.8 eV	A deep HOMO level is desirable for hole-transporting materials in OLEDs, ensuring efficient charge injection from the anode.[1]
Scan Rate Study	Linear plot of Ip vs. ν¹/²	Confirms a solution-based, diffusion-controlled redox process.

Potential Applications

The predicted electrochemical properties—a high, quasi-reversible oxidation potential and a deep HOMO level—make 9H-Carbazole-3-oxoacetic acid a promising candidate for several advanced applications:

• Host Materials for Phosphorescent OLEDs (PHOLEDs) : The high oxidation potential suggests a high triplet energy, which is essential for hosting blue phosphorescent emitters without quenching them.[1]

• Hole-Transporting Layers (HTLs) : Its anticipated stability in the oxidized state and deep HOMO level are key requirements for efficient and durable HTLs in OLEDs and organic photovoltaics.[3]

• Cathode Materials for Redox Flow Batteries : Materials with high, stable redox potentials are sought after for the cathode side of non-aqueous redox flow batteries to maximize cell voltage.[2]

• Electrochemical Sensors : The carbazole moiety can be used as a recognition element in sensors, with the redox signal changing upon binding to a target analyte.[11]

Conclusion

9H-Carbazole-3-oxoacetic acid represents a strategically designed molecule where the inherent redox activity of the carbazole core is modulated by a key functional group. The electron-withdrawing 3-oxoacetic acid substituent is predicted to increase the molecule's oxidation potential and enhance the stability of its oxidized form by blocking polymerization pathways. These characteristics are highly desirable for applications in organic electronics and energy storage. The detailed experimental protocol provided in this guide offers a robust framework for validating these predictions and fully elucidating the electrochemical profile of this promising compound. The insights gained from such studies are critical for the rational design of next-generation organic functional materials.

References

• Abdullah, M., Asiri, A. M., & El-Daly, S. A. (2016). Electrochemical Studies of Some Carbazole Derivatives via Cyclic Voltammetry and Convolution – deconvolution Transforms. International Journal of Electrochemical Science.

• IIETA. (n.d.). Electrochemical Studies of Some Carbazole Derivatives via Cyclic Voltammetry and Convolution – deconvolution Transforms. International Journal of Engineering and Technology Innovation.

• Görgün, M., & Can, A. (2023). Synthesis and Some Electrochemical Properties of Carbazole Derivative Monomers for Optoelectronic Device Design. ResearchGate.

• Wang, C.-Y., et al. (2023). Electroactive Carbazole-Based Polycyclic Aromatic Hydrocarbons: Synthesis, Photophysical Properties, and Computational Studies. ACS Omega.

• Fiveable. (n.d.). Electroanalytical Methods. Fiveable Chemistry Class Notes.

• Request PDF. (n.d.). Electrochemical Studies of Some Carbazole Derivatives via Cyclic Voltammetry and Convolution - deconvolution Transforms. ResearchGate.

• Inzelt, G. (n.d.). Fig. 1 Consecutive cyclic voltammetric curves obtained for carbazole... ResearchGate.

• Gryglewicz, G., & Sęk, S. (2015). Carbazole electrochemistry: a short review. Journal of Solid State Electrochemistry.

• Gan, X., et al. (2018). The Applications of Carbazole and Carbazole-Related Compounds in Blue Emitting Organic Light-Emitting Diodes. Frontiers in Chemistry.

• Sbartai, A., et al. (2019). Investigation of Polycarbazoles Thin Films Prepared by Electrochemical Oxidation of Synthesized Carbazole Derivatives. Frontiers in Materials.

• Gandeepan, P., et al. (2016). Functionalised carbazole as a cathode for high voltage non-aqueous organic redox flow batteries. New Journal of Chemistry.

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• Chemed. (n.d.). Electroanalytical methods.

• Wang, J., et al. (2022). Carbazole-based bis-imidazole ligand-involved synthesis of inorganic–organic hybrid polyoxometalates as electrochemical sensor. RSC Publishing.

• Britannica. (n.d.). Chemical analysis - Electroanalysis, Electrochemical Techniques, Instrumentation.

• LGC Standards. (n.d.). 9H-Carbazole 3-Oxoacetic Acid.

• Cheng, Y.-J., et al. (2012). Electrochemical and Spectral Characterizations of 9-Phenylcarbazoles. Journal of the Chinese Chemical Society.

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An In-depth Technical Guide to the Fluorescence Properties of 9H-Carbazole-3-oxoacetic acid

Introduction

Carbazole and its derivatives are a cornerstone in the development of advanced fluorescent materials, owing to their rigid, planar structure, high thermal stability, and excellent hole-transporting capabilities.[1] These characteristics make them integral components in organic light-emitting diodes (OLEDs), solar cells, and fluorescent probes for bioimaging.[1][2] The photophysical properties of the carbazole scaffold can be meticulously tuned through substitution at its various positions, particularly at the C-3, C-6, and N-9 positions.[3] This guide provides a comprehensive technical overview of the fluorescence properties of a specific derivative, 9H-Carbazole-3-oxoacetic acid. While direct, extensive studies on this particular molecule are not widely published, this guide will synthesize information from closely related carbazole derivatives to provide a robust predictive analysis of its behavior and a framework for its experimental characterization. The presence of the electron-withdrawing oxoacetic acid group at the 3-position is expected to significantly modulate the electronic and photophysical characteristics of the carbazole core.

Molecular Structure and Synthesis

The foundational step to understanding the fluorescence of 9H-Carbazole-3-oxoacetic acid is its synthesis. A plausible synthetic route can be adapted from established methods for creating carbazole-3-carboxylic acids and related structures. A common approach involves the Cadogan cyclization or Suzuki coupling reactions.[4]

Caption: Energy level diagram illustrating solvatochromism.

pH Dependence

The presence of a carboxylic acid moiety makes the fluorescence of 9H-Carbazole-3-oxoacetic acid highly pH-dependent. At low pH, the carboxylic acid will be protonated (-COOH). As the pH increases, it will deprotonate to form the carboxylate (-COO⁻). This change in the electronic nature of the substituent will likely alter the emission properties. Deprotonation can enhance the electron-donating ability of the substituent through resonance, which could lead to a shift in the emission wavelength and a change in fluorescence intensity. [5]

Caption: The effect of pH on the fluorescent species of 9H-Carbazole-3-oxoacetic acid.

Experimental Protocols for Characterization

To empirically determine the fluorescence properties of 9H-Carbazole-3-oxoacetic acid, a series of standardized experiments should be performed.

Protocol 1: Determination of Absorption and Emission Spectra

• Preparation of Stock Solution: Prepare a concentrated stock solution (e.g., 1 mM) of 9H-Carbazole-3-oxoacetic acid in a suitable solvent such as DMSO or ethanol.

• Preparation of Working Solutions: Prepare a series of dilutions in the solvent of interest to obtain solutions with absorbances in the range of 0.01 to 0.1 at the excitation wavelength.

• Absorption Measurement: Record the UV-Vis absorption spectrum of each solution using a spectrophotometer.

• Fluorescence Measurement: Using a spectrofluorometer, record the emission spectrum of each solution, exciting at the determined absorption maximum.

Protocol 2: Measurement of Fluorescence Quantum Yield (Comparative Method)

The comparative method is a reliable technique for determining the fluorescence quantum yield. [6][7][8][9]

• Selection of a Standard: Choose a well-characterized fluorescence standard with a known quantum yield and an emission range that overlaps with that of the sample (e.g., quinine sulfate in 0.1 M H₂SO₄, Φf = 0.54).

• Absorbance Matching: Prepare solutions of the standard and the sample with identical absorbance values at the same excitation wavelength. The absorbance should be kept below 0.1 to avoid inner filter effects. [6]3. Fluorescence Spectra Acquisition: Record the fluorescence emission spectra of both the standard and the sample under identical experimental conditions (e.g., excitation wavelength, slit widths).

• Calculation: The quantum yield of the sample (Φf_sample) is calculated using the following equation:

  Φf_sample = Φf_std * (I_sample / I_std) * (η_sample² / η_std²)

  where Φf_std is the quantum yield of the standard, I is the integrated fluorescence intensity, and η is the refractive index of the solvent.

Caption: Workflow for fluorescence quantum yield determination.

Protocol 3: Measurement of Fluorescence Lifetime

Time-Correlated Single Photon Counting (TCSPC) is the most common technique for measuring fluorescence lifetimes in the nanosecond range.

• Instrument Setup: Utilize a TCSPC system with a pulsed light source (e.g., a laser diode or LED) with an emission wavelength suitable for exciting the sample.

• Sample Preparation: Prepare a dilute solution of the sample with an absorbance of approximately 0.1 at the excitation wavelength.

• Data Acquisition: Collect the fluorescence decay curve by measuring the time difference between the excitation pulse and the detection of the first emitted photon.

• Data Analysis: Fit the decay curve to an exponential function to determine the fluorescence lifetime (τ).

Potential Applications in Research and Drug Development

The sensitivity of its fluorescence to the local environment suggests that 9H-Carbazole-3-oxoacetic acid could be a valuable tool for researchers and drug development professionals.

• Fluorescent Probes: Its pH-dependent fluorescence makes it a candidate for developing probes to monitor pH changes in biological systems.

• Environmental Sensors: The solvatochromic properties could be exploited to create sensors for detecting changes in the polarity of microenvironments.

• Drug Discovery: As a fluorescent scaffold, it could be incorporated into larger molecules to study drug-target interactions or cellular uptake.

Conclusion

9H-Carbazole-3-oxoacetic acid is poised to be a fluorophore with rich and tunable photophysical properties. The presence of the oxoacetic acid group at the 3-position likely induces a red-shift in its emission and imparts a strong sensitivity to solvent polarity and pH. While further experimental validation is necessary, the principles outlined in this guide, derived from the extensive literature on carbazole derivatives, provide a solid foundation for understanding, characterizing, and ultimately harnessing the fluorescence of this promising molecule in a variety of scientific applications.

References

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• Protonation-induced fluorescence modulation of carbazole-based emitters. Materials Advances.

• Aggregation-Induced Fluorescence of Carbazole and o-Carborane Based Organic Fluorophore. Frontiers in Chemistry.
• Assessing Carbazole Derivatives as Single-Electron Photoreductants. The Journal of Organic Chemistry.
• Crystal structure, Hirshfeld surface and photophysical analysis of 2-nitro-3-phenyl-9H-carbazole.
• Effects of Electron-Withdrawing Strengths of the Substituents on the Properties of 4-(Carbazolyl-R-benzoyl)-5-CF3-1H-1,2,3-triazole Derivatives as Blue Emitters for Doping-Free Electroluminescence Devices. ACS Omega.
• Effects of Electron-Withdrawing Strengths of the Substituents on the Properties of 4-(Carbazolyl-R-benzoyl)-5-CF3-1H-1,2,3-triazole Derivatives as Blue Emitters for Doping-Free Electroluminescence Devices. ACS Omega.
• A Technical Guide to the Photophysical Properties of Substituted 3,6-Dibromocarbazole Deriv
• Solvatochromic effect in absorption and emission spectra of star-shaped bipolar derivatives of 1,3,5-triazine and carbazole. A time-dependent density functional study.
• SYNTHESIS AND FLUORESCENCE OF 9-BENZYL-9H-CARBAZOLE DERIVATIVES AND ITS APPLICATION FOR RECOGNITION OF RARE EARTH C
• Carbazole Substituted BODIPYs. Frontiers in Chemistry.
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• Synthesis of Carbazole-1&3-Acids by using Suzuki Coupling followed by Cadagon Reductive Cycliz
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"potential biological activities of 9H-Carbazole-3-oxoacetic acid"

An In-depth Technical Guide to the Potential Biological Activities of 9H-Carbazole-3-oxoacetic acid

Foreword: The Carbazole Scaffold as a Privileged Pharmacophore

The 9H-carbazole nucleus, a tricyclic aromatic heterocycle, represents a cornerstone in medicinal chemistry. Its rigid, planar structure and rich electron density make it an ideal scaffold for interacting with a multitude of biological targets. Nature has repeatedly utilized this framework in alkaloids isolated from plants of the Murraya, Clausena, and Glycosmis genera, which exhibit a wide array of biological activities.[1][2] Synthetic carbazole derivatives have also found success as approved drugs, further cementing the importance of this chemical entity in drug discovery.[3]

This guide delves into the untapped potential of a novel derivative, 9H-Carbazole-3-oxoacetic acid . As this compound is not extensively described in the current literature, this document serves as a forward-looking technical guide for researchers, scientists, and drug development professionals. By extrapolating from the vast body of knowledge on structurally related carbazoles, we will explore the probable biological activities of this compound, propose robust synthetic routes for its preparation, and outline detailed experimental protocols for its validation.

Part 1: Proposed Synthesis of 9H-Carbazole-3-oxoacetic acid

The synthesis of 9H-Carbazole-3-oxoacetic acid can be envisioned through a multi-step process, beginning with the construction of a key intermediate, 9H-Carbazole-3-carboxylic acid. The literature provides established methods for this, such as the Suzuki coupling followed by a Cadogan reductive cyclization.[4][5] From this key intermediate, the target compound can be accessed via the formation of an acyl chloride and subsequent reaction with a suitable nucleophile.

Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for 9H-Carbazole-3-oxoacetic acid.

Detailed Synthetic Protocol

• Synthesis of Methyl 2'-nitro-[1,1'-biphenyl]-3-carboxylate: To a solution of 1-bromo-2-nitrobenzene and 3-(methoxycarbonyl)phenylboronic acid in toluene, add a palladium catalyst such as Pd(PPh3)4 and an aqueous solution of potassium carbonate. Reflux the mixture under a nitrogen atmosphere for 12-18 hours. After cooling, extract the product with an organic solvent, dry, and purify by column chromatography.[5]

• Synthesis of Methyl 9H-carbazole-3-carboxylate: Reflux the biphenyl intermediate from the previous step in an excess of triethyl phosphite for 6-12 hours. The phosphite serves as both the reducing agent and the solvent. Monitor the reaction by TLC. Upon completion, cool the mixture and purify the product by recrystallization or column chromatography to yield the carbazole ester.[5]

• Synthesis of 9H-Carbazole-3-carboxylic acid: Hydrolyze the methyl ester by refluxing with an excess of sodium hydroxide in a mixture of methanol and water. After the reaction is complete, acidify the mixture with HCl to precipitate the carboxylic acid. Filter, wash with water, and dry the solid product.[4]

• Synthesis of 9H-Carbazole-3-carbonyl chloride: Treat the carboxylic acid with thionyl chloride or oxalyl chloride in an inert solvent like dichloromethane with a catalytic amount of DMF. Stir at room temperature until the reaction is complete. Remove the excess reagent and solvent under reduced pressure to obtain the crude acyl chloride, which can be used in the next step without further purification.

• Synthesis of 9H-Carbazole-3-oxoacetic acid: The acyl chloride is reacted with ethyl diazoacetate, which upon a Wolff rearrangement and trapping with water, would yield the corresponding ethyl ester. Subsequent hydrolysis of the ethyl ester using a base like lithium hydroxide in a THF/water mixture will yield the final target compound, 9H-Carbazole-3-oxoacetic acid.

Part 2: Potential Biological Activities and Mechanisms of Action

The carbazole scaffold is a well-established pharmacophore with a broad range of biological activities.[2][6] The introduction of an oxoacetic acid moiety at the 3-position is expected to modulate these activities and potentially confer novel properties. This functional group can participate in hydrogen bonding and may act as a chelating agent for metal ions, which are often crucial for enzymatic activity.

Potential Anticancer Activity

Carbazole derivatives are widely recognized for their potent anticancer properties, acting through various mechanisms.[7][8] It is highly probable that 9H-Carbazole-3-oxoacetic acid will exhibit cytotoxic and antiproliferative effects against various cancer cell lines.

Proposed Mechanism of Action: STAT3 Pathway Inhibition

The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that is constitutively activated in many human cancers and plays a pivotal role in tumor cell proliferation, survival, and angiogenesis.[9] Several carbazole derivatives have been identified as potent inhibitors of the STAT3 signaling pathway.[9][10] The planar carbazole ring system can effectively interact with the SH2 domain of STAT3, preventing its dimerization, phosphorylation, and subsequent translocation to the nucleus.

Caption: Proposed inhibition of the STAT3 signaling pathway by 9H-Carbazole-3-oxoacetic acid.

Other potential anticancer mechanisms include:

• Topoisomerase Inhibition: The planar carbazole ring can intercalate into DNA, disrupting the function of topoisomerase I and II, enzymes crucial for DNA replication and repair.[11]

• Induction of Apoptosis: Many carbazole derivatives have been shown to induce programmed cell death in cancer cells through the activation of caspase cascades and modulation of Bcl-2 family proteins.

Potential Antimicrobial Activity

Carbazole derivatives have demonstrated significant activity against a broad spectrum of bacteria and fungi, including drug-resistant strains.[1][3] The lipophilic nature of the carbazole scaffold allows it to penetrate microbial cell membranes.

Proposed Mechanism of Action:

The primary mechanism of antimicrobial action for many carbazoles is believed to be the disruption of the bacterial cell membrane's integrity.[12][13] This leads to the leakage of intracellular components and ultimately cell death. The oxoacetic acid group might enhance this activity by interacting with metal ions in the cell membrane or by increasing the overall polarity of the molecule. Additionally, carbazole derivatives can inhibit bacterial DNA gyrase, an enzyme essential for DNA replication.[2]

Potential Anti-inflammatory Activity

Several carbazole derivatives have been reported to possess potent anti-inflammatory properties.[14][15] This activity is often attributed to their ability to modulate key inflammatory signaling pathways.

Proposed Mechanism of Action:

A likely mechanism is the inhibition of the p38 mitogen-activated protein kinase (MAPK) signaling pathway.[16] The p38 MAPK pathway is activated by inflammatory stimuli like lipopolysaccharide (LPS) and leads to the production of pro-inflammatory mediators such as TNF-α, IL-6, and cyclooxygenase-2 (COX-2).[16][17] By inhibiting this pathway, 9H-Carbazole-3-oxoacetic acid could effectively reduce the inflammatory response.

Part 3: Proposed Experimental Validation

To validate the hypothesized biological activities of 9H-Carbazole-3-oxoacetic acid, a systematic series of in vitro and in vivo experiments should be conducted.

Anticancer Activity Evaluation

Experimental Workflow for In Vitro Anticancer Screening

Caption: Workflow for in vitro evaluation of anticancer activity.

Protocol 1: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Seed cancer cells (e.g., MCF-7, MDA-MB-231, A549) and a non-cancerous cell line (e.g., MCF-10A) in 96-well plates at a density of 5,000-10,000 cells/well. Allow cells to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 9H-Carbazole-3-oxoacetic acid (e.g., 0.1 to 100 µM) in the appropriate cell culture medium. Replace the old medium with the medium containing the compound or vehicle control (DMSO).

• Incubation: Incubate the plates for 48 or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Table 1: Sample Data Presentation for Cytotoxicity Assay (IC50 in µM)

Compound	MCF-7 (Breast)	A549 (Lung)	HCT116 (Colon)	MCF-10A (Normal)
9H-Carbazole-3-oxoacetic acid	TBD	TBD	TBD	TBD
Doxorubicin (Positive Control)	0.5	0.8	0.6	5.2

Antimicrobial Activity Evaluation

Protocol 2: Minimum Inhibitory Concentration (MIC) Assay

• Bacterial/Fungal Suspension: Prepare a standardized inoculum of the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) in a suitable broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Compound Dilution: Perform a two-fold serial dilution of 9H-Carbazole-3-oxoacetic acid in a 96-well microtiter plate.

• Inoculation: Add the microbial suspension to each well. Include a positive control (microbes only) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria or 48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Anti-inflammatory Activity Evaluation

Protocol 3: Measurement of Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

• Cell Culture: Culture murine macrophage cells (e.g., RAW 264.7) in 96-well plates.

• Pre-treatment: Treat the cells with various concentrations of 9H-Carbazole-3-oxoacetic acid for 1 hour.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS, 1 µg/mL) for 24 hours to induce inflammation.

• Griess Assay: Collect the cell culture supernatant. Mix the supernatant with Griess reagent and incubate at room temperature for 15 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm. The amount of nitrite is a measure of NO production.

• Data Analysis: Compare the NO production in compound-treated cells with that in LPS-stimulated cells without treatment.

Conclusion

While 9H-Carbazole-3-oxoacetic acid is a novel compound with limited specific data, the extensive research on the carbazole scaffold provides a strong foundation for predicting its biological potential. The evidence strongly suggests that this compound is a promising candidate for investigation as an anticancer, antimicrobial, and anti-inflammatory agent. The oxoacetic acid moiety at the 3-position is a unique feature that may enhance its activity and selectivity. The experimental protocols outlined in this guide provide a clear roadmap for the systematic evaluation of these potential therapeutic properties. Further research into this and related derivatives is warranted and could lead to the development of new and effective therapeutic agents.

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Protocols & Analytical Methods

Topic: Synthesis of 9H-Carbazole-3-oxoacetic Acid Derivatives

An Application Note and Protocol from the Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract

The 9H-carbazole scaffold is a privileged heterocyclic motif renowned for its presence in numerous biologically active natural products and synthetic pharmaceuticals.[1][2] Its rigid, planar, and electron-rich nature makes it an exceptional platform for developing novel therapeutic agents and advanced materials.[3] Derivatives functionalized with an α-ketoacid (oxoacetic acid) moiety at the C-3 position are of particular interest in medicinal chemistry, as this group can serve as a potent pharmacophore or a versatile synthetic handle for further elaboration. This guide provides a comprehensive overview and a detailed, field-proven protocol for the synthesis of 9H-Carbazole-3-oxoacetic acid derivatives, primarily focusing on the robust and regioselective Friedel-Crafts acylation reaction. We will delve into the mechanistic underpinnings, explain the rationale behind key experimental steps, and present a self-validating protocol designed for reproducibility and scalability.

Introduction: The Strategic Importance of Carbazole-3-oxoacetic Acids

Carbazole and its derivatives exhibit a remarkable spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties.[2][4][5] The introduction of functional groups at specific positions of the carbazole nucleus is a key strategy for modulating this activity and optimizing drug-like properties.[3] The 3- and 6-positions are the most electronically activated sites for electrophilic substitution, making them prime targets for functionalization.[6][7]

The oxoacetic acid (or glyoxylic acid) moiety is a valuable building block in drug design. Its α-ketoacid structure can engage in critical hydrogen bonding interactions with biological targets and act as a bioisostere for other functional groups. The synthesis of carbazole derivatives bearing this functionality provides a direct route to novel compounds with potential therapeutic value and serves as a crucial step in the elaboration of more complex molecular architectures.

Synthetic Strategy: The Friedel-Crafts Acylation Pathway

The most direct and widely employed method for introducing an acyl group onto the carbazole ring is the Friedel-Crafts acylation .[8][9][10] This electrophilic aromatic substitution reaction offers high regioselectivity for the C-3 position due to the directing effect of the heterocyclic nitrogen atom.

The overall workflow involves the reaction of a starting carbazole (which may be N-substituted to prevent side reactions at the nitrogen) with an appropriate acylating agent in the presence of a Lewis acid catalyst. For the synthesis of oxoacetic acid derivatives, an oxalyl chloride monoester (e.g., ethyl oxalyl chloride) is the ideal acylating agent.

Caption: General workflow for the synthesis of carbazole-3-oxoacetic acid esters.

Mechanistic Rationale

Understanding the reaction mechanism is critical for troubleshooting and optimization. The process follows a classical electrophilic aromatic substitution pathway:

• Activation of the Electrophile: The Lewis acid (e.g., AlCl₃) coordinates to the chlorine atom of ethyl oxalyl chloride, creating a highly reactive acylium ion or a polarized complex. This species is a potent electrophile.

• Nucleophilic Attack: The electron-rich π-system of the carbazole ring attacks the electrophilic carbon of the acylium ion. This attack occurs preferentially at the C-3 position, which has the highest electron density.

• Formation of the Sigma Complex: The attack breaks the aromaticity of the carbazole ring, forming a resonance-stabilized carbocation known as an arenium ion or sigma complex.

• Rearomatization: A weak base (such as the [AlCl₄]⁻ complex) abstracts the proton from the C-3 position, restoring the aromaticity of the ring and yielding the final acylated product complexed with the Lewis acid.

• Hydrolysis: During aqueous work-up, the complex is hydrolyzed to release the final product.

Caption: Simplified mechanism of the Friedel-Crafts acylation on the carbazole nucleus.

Detailed Experimental Protocol: Synthesis of Ethyl 2-(9-ethyl-9H-carbazol-3-yl)-2-oxoacetate

This protocol describes the synthesis using 9-ethylcarbazole as a starting material. The N-ethyl group enhances solubility and prevents potential N-acylation, simplifying the reaction profile.

Materials and Reagents

• 9-Ethylcarbazole (1.0 eq)

• Anhydrous Aluminum Chloride (AlCl₃) (2.5 eq)

• Ethyl oxalyl chloride (1.5 eq)

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Hydrochloric Acid (HCl), 1M solution

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexane/Ethyl Acetate mixture)

Equipment

• Three-neck round-bottom flask with magnetic stirrer

• Dropping funnel

• Condenser with a nitrogen/argon inlet

• Ice-water bath

• Standard glassware for work-up and purification

• Rotary evaporator

Safety Precautions

• Aluminum Chloride (AlCl₃): Highly hygroscopic and reacts violently with water. It is corrosive. Handle in a fume hood and wear appropriate personal protective equipment (PPE).

• Ethyl Oxalyl Chloride: Corrosive and a lachrymator. Handle exclusively in a fume hood.

• Dichloromethane (DCM): Volatile and a suspected carcinogen. All operations should be performed in a well-ventilated fume hood.

Step-by-Step Procedure

• Reaction Setup: Assemble a dry three-neck flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Place the flask under a positive pressure of dry nitrogen or argon.

• Initial Charging: To the flask, add 9-ethylcarbazole (1.0 eq) and anhydrous DCM (approx. 10 mL per gram of carbazole). Stir until the solid is fully dissolved.

• Lewis Acid Addition: Cool the solution to 0-5 °C using an ice-water bath. Carefully add anhydrous aluminum chloride (2.5 eq) portion-wise over 15-20 minutes. Causality Note: Slow, portion-wise addition is crucial to control the initial exotherm and prevent degradation of the starting material. The solution will typically become a thick, colored slurry.

• Acylating Agent Addition: In the dropping funnel, prepare a solution of ethyl oxalyl chloride (1.5 eq) in a small amount of anhydrous DCM. Add this solution dropwise to the stirring reaction mixture over 30 minutes, ensuring the internal temperature remains below 10 °C.[11] Causality Note: Dropwise addition maintains a low concentration of the highly reactive electrophile, minimizing side reactions such as di-acylation.

• Reaction Progression: After the addition is complete, stir the mixture at 0-5 °C for an additional 30 minutes. Then, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC). Take a small aliquot, quench it carefully in dilute HCl, extract with ethyl acetate, and spot on a TLC plate. The disappearance of the starting material spot indicates completion.

• Reaction Quenching (Work-up): Once the reaction is complete, cool the flask again in an ice bath. Very slowly and carefully, pour the reaction mixture onto a stirred mixture of crushed ice and 1M HCl. Causality Note: This highly exothermic step hydrolyzes the excess AlCl₃ and breaks up the product-Lewis acid complex. Performing it slowly at low temperature is a critical safety measure.

• Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with DCM.

• Washing: Combine the organic layers and wash sequentially with 1M HCl, water, saturated NaHCO₃ solution, and finally with brine. Causality Note: The acid wash removes any remaining basic impurities, while the bicarbonate wash removes residual acid.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude solid by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexane (e.g., 5% to 20% ethyl acetate) to afford the pure ethyl 2-(9-ethyl-9H-carbazol-3-yl)-2-oxoacetate as a solid.

Data Presentation and Characterization

The synthesized derivatives should be characterized using standard analytical techniques to confirm their structure and purity.

Derivative Name	Starting Material	Typical Yield	Physical State
Ethyl 2-(9-ethyl-9H-carbazol-3-yl)-2-oxoacetate	9-Ethylcarbazole	75-85%	Yellow Solid
Ethyl 2-(9H-carbazol-3-yl)-2-oxoacetate	9H-Carbazole	60-70%	Off-white Solid
Methyl 2-(9-methyl-9H-carbazol-3-yl)-2-oxoacetate	9-Methylcarbazole	78-88%	Pale Yellow Solid

Expected Analytical Data for Ethyl 2-(9-ethyl-9H-carbazol-3-yl)-2-oxoacetate:

• ¹H NMR: Expect characteristic signals for the ethyl groups on the nitrogen and the ester. The aromatic protons will appear in the 7.2-8.8 ppm range, with the proton at the C-4 position being significantly downfield shifted due to the anisotropic effect of the adjacent carbonyl group.

• ¹³C NMR: Signals for two carbonyl carbons (keto and ester) will be present around 165 ppm and 185 ppm. Aromatic carbons will be in the 110-145 ppm range.

• IR Spectroscopy (cm⁻¹): Strong absorption bands for the two C=O groups (ketone and ester) will be observed around 1730 cm⁻¹ and 1680 cm⁻¹.

• Mass Spectrometry (MS): The molecular ion peak corresponding to the calculated mass of the product should be observed.

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The Strategic Utility of 9H-Carbazole-3-oxoacetic Acid in Modern Organic Synthesis

Introduction: The Carbazole Nucleus as a Privileged Scaffold

The 9H-carbazole framework, a tricyclic aromatic heterocycle, is a cornerstone in medicinal chemistry and materials science.[1][2] Its rigid, planar structure and rich electron density make it an ideal scaffold for developing a wide array of functional molecules, from potent anti-cancer agents to advanced organic electronics.[2][3] Nature itself has utilized the carbazole core in alkaloids with significant biological activity, inspiring medicinal chemists to explore its synthetic derivatives.[1][2] The strategic introduction of functional groups onto the carbazole ring system is paramount for modulating the physicochemical and biological properties of the resulting compounds. In this context, 9H-Carbazole-3-oxoacetic acid emerges as a highly versatile and valuable building block for the synthesis of complex molecular architectures.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of 9H-Carbazole-3-oxoacetic acid in organic synthesis. We will delve into its synthesis, key reactions, and provide detailed protocols for its application in the construction of novel heterocyclic systems with potential therapeutic applications.

Physicochemical Properties of 9H-Carbazole-3-oxoacetic Acid

While extensive experimental data for 9H-Carbazole-3-oxoacetic acid is not widely published, its fundamental properties can be derived from its chemical structure.

Property	Value	Source
IUPAC Name	2-(9H-carbazol-3-yl)-2-oxoacetic acid	[4]
Molecular Formula	C₁₄H₉NO₃	[4]
Molecular Weight	239.06 g/mol	[4]
SMILES	OC(=O)C(=O)c1ccc2[nH]c3ccccc3c2c1	[4]
InChI	1S/C14H9NO3/c16-13(14(17)18)8-5-6-12-10(7-8)9-3-1-2-4-11(9)15-12/h1-7,15H,(H,17,18)	[4]

Proposed Synthesis of 9H-Carbazole-3-oxoacetic Acid

A plausible and efficient route to 9H-Carbazole-3-oxoacetic acid involves a two-step process starting from the readily available 9H-carbazole: Friedel-Crafts acylation followed by oxidation.

Workflow for the Synthesis of 9H-Carbazole-3-oxoacetic Acid

Caption: Proposed synthetic pathway to 9H-Carbazole-3-oxoacetic acid.

Protocol 1: Synthesis of 3-Acetyl-9H-carbazole

This procedure is adapted from established Friedel-Crafts reactions on carbazole derivatives.[5]

Materials:

• 9H-Carbazole

• Acetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Ice

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Ethanol for recrystallization

Procedure:

• To a stirred suspension of anhydrous AlCl₃ (1.2 eq) in anhydrous DCM at 0 °C under a nitrogen atmosphere, add acetyl chloride (1.1 eq) dropwise.

• Stir the mixture for 15 minutes at 0 °C.

• Add a solution of 9H-carbazole (1.0 eq) in anhydrous DCM dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a beaker of crushed ice with vigorous stirring.

• Separate the organic layer. Extract the aqueous layer with DCM (2 x 50 mL).

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from ethanol to afford 3-acetyl-9H-carbazole as a solid.

Characterization: The product should be characterized by ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm its structure.

Protocol 2: Oxidation to 9H-Carbazole-3-oxoacetic Acid

The oxidation of the acetyl group to a keto-acid can be achieved using a strong oxidizing agent like potassium permanganate.

Materials:

• 3-Acetyl-9H-carbazole

• Potassium permanganate (KMnO₄)

• Pyridine

• Water

• Sodium bisulfite

• Hydrochloric acid (1 M)

• Diethyl ether

Procedure:

• Dissolve 3-acetyl-9H-carbazole (1.0 eq) in pyridine in a round-bottom flask.

• Slowly add a solution of KMnO₄ (3.0 eq) in water to the reaction mixture with stirring.

• Heat the mixture to reflux for 4-6 hours. Monitor the reaction by TLC.

• After cooling to room temperature, quench the excess KMnO₄ by the dropwise addition of a saturated sodium bisulfite solution until the purple color disappears and a brown precipitate of MnO₂ forms.

• Filter the mixture through a pad of celite and wash the filter cake with water.

• Acidify the filtrate to pH 2 with 1 M HCl. A precipitate should form.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate under reduced pressure to yield the crude 9H-Carbazole-3-oxoacetic acid.

• The product can be further purified by recrystallization.

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, IR spectroscopy, and high-resolution mass spectrometry (HRMS) to confirm its identity and purity.

Applications in Organic Synthesis

The presence of both a carboxylic acid and a ketone functional group makes 9H-Carbazole-3-oxoacetic acid a versatile precursor for the synthesis of various heterocyclic systems.

Application 1: Synthesis of Carbazole-Fused Quinoxalines

Quinoxaline derivatives are known for their wide range of biological activities. 9H-Carbazole-3-oxoacetic acid can react with ortho-phenylenediamines to yield carbazole-fused quinoxalinones, which are of significant interest in medicinal chemistry.

Reaction Scheme:

Caption: Synthesis of a carbazole-fused quinoxalinone.

Protocol 3: Synthesis of a Representative Carbazole-Fused Quinoxalinone

Materials:

• 9H-Carbazole-3-oxoacetic acid

• o-Phenylenediamine

• Ethanol

• Acetic acid (catalytic amount)

Procedure:

• In a round-bottom flask, dissolve 9H-Carbazole-3-oxoacetic acid (1.0 eq) and o-phenylenediamine (1.0 eq) in ethanol.

• Add a catalytic amount of glacial acetic acid.

• Reflux the mixture for 6-8 hours, monitoring the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution.

• Collect the solid by filtration and wash with cold ethanol.

• If no precipitate forms, concentrate the solvent under reduced pressure and purify the residue by column chromatography on silica gel.

Expected Outcome: This reaction is expected to yield a novel heterocyclic system where the carbazole and quinoxalinone moieties are fused, creating a scaffold with potential for biological screening.

Application 2: Synthesis of Carbazolyl-Substituted Oxazoles

Oxazoles are another class of heterocycles with important pharmacological properties.[6] 9H-Carbazole-3-oxoacetic acid can serve as a precursor for the synthesis of 4-carboxy-5-(carbazol-3-yl)oxazoles.

Reaction Scheme:

Caption: Van Leusen reaction for the synthesis of a carbazolyl-substituted oxazole.

Protocol 4: Synthesis of a Representative Carbazolyl-Substituted Oxazole

This protocol is based on the Van Leusen oxazole synthesis.

Materials:

• 9H-Carbazole-3-oxoacetic acid

• Tosylmethyl isocyanide (TosMIC)

• Potassium carbonate (K₂CO₃)

• Methanol

• Dichloromethane (DCM)

Procedure:

• Suspend 9H-Carbazole-3-oxoacetic acid (1.0 eq) and TosMIC (1.1 eq) in a mixture of methanol and DCM.

• Add K₂CO₃ (2.5 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the progress by TLC.

• After the reaction is complete, filter the mixture to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel to obtain the desired carbazolyl-substituted oxazole.

Conclusion

9H-Carbazole-3-oxoacetic acid, while not a widely commercialized compound, represents a significant synthetic intermediate with considerable potential. Its straightforward proposed synthesis from 9H-carbazole and the dual reactivity of its keto-acid functionality open doors to a variety of complex heterocyclic structures. The protocols outlined in this application note provide a solid foundation for researchers to explore the utility of this versatile building block in their synthetic endeavors, particularly in the fields of medicinal chemistry and materials science. The exploration of its reactivity is anticipated to lead to the discovery of novel compounds with unique biological and photophysical properties.

References

• Alaraji, Y. H., & Al-Amiery, A. A. (2013). Synthesis of new 9H-Carbazole derivatives. Iraqi Journal of Science, 54(4), 983-993.
• Kaur, M., & Kumar, R. (2022). A Minireview on the Scope of Cadogan Cyclization Reactions Leading to Diverse Azaheterocycles. ChemistrySelect, 7(21), e202200889.
• Patel, R. P., Patel, K. C., & Patel, P. S. (2012). Synthesis and evaluation of biological activity of some novel carbazole derivatives. International Journal of Pharmacy and Pharmaceutical Sciences, 4(4), 334-338.
• Yaqub, G., & Siddiqui, I. R. (2012). Systematic Approach for Synthesis of Carbazole-9-acetic Acid. Asian Journal of Chemistry, 24(11), 5121-5123.

• The Royal Society of Chemistry. (n.d.). Ruthenium Catalyzed Remote C4-Selective CH Functionalization of Carbazoles via σ-Activation. Retrieved from [Link]

• Alaraji, Y. H., & Al-Amiery, A. A. (2020). Synthesis of new 9H-Carbazole derivatives.

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Reddy, P. S. N., et al. (2010). Synthesis and Characterization of Some New Carbazolyloxy Substituted Oxazinane Derivatives. Asian Journal of Chemistry, 22(4), 3300-3304.

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• University of Barcelona. (n.d.). Exploring the 3-(phenylethynyl)-9H-carbazole unit in the search of deep-blue emitting fluorophores. Retrieved from [Link]

• Asiri, A. M., Khan, S. A., & Rasul, M. G. (2010). N-[(9-Ethyl-9H-carbazol-3-yl)methylene]-3,4-dimethylisoxazol-5-amine. Molbank, 2010(3), M684.

• Organic Chemistry Portal. (n.d.). Synthesis of Carbazoles. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Carbazole (CAS 86-74-8). Retrieved from [Link]

• Wikipedia. (n.d.). Carbazole. Retrieved from [Link]

• Sharma, A., et al. (2021). A review on the biological potentials of carbazole and its derived products. Journal of the Iranian Chemical Society, 18(10), 2465-2485.
• Makar, S., et al. (2024). Synthetic Advancement Of Carbazoles, Acting As Vibrant Platform In The Field Of Medicinal Chemistry. International Journal of Pharmaceutical Sciences, 2(8), 2888-2899.

• National Institutes of Health. (n.d.). Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. Retrieved from [Link]

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Application Notes and Protocols for 9H-Carbazole-3-oxoacetic acid in Materials Science

Foreword: Unveiling the Potential of a Bespoke Carbazole Derivative

The field of organic electronics is in a perpetual state of evolution, driven by the quest for novel materials with tailored functionalities. Carbazole and its derivatives have firmly established themselves as a cornerstone of this progress, prized for their robust thermal stability, excellent hole-transporting capabilities, and versatile chemical modifiability.[1][2] This document delves into the potential applications of a unique, yet lesser-known derivative: 9H-Carbazole-3-oxoacetic acid . While this molecule is not widely commercialized and may require custom synthesis, its distinct chemical architecture—marrying the proven optoelectronic attributes of the carbazole core with the reactive and anchoring potential of an oxoacetic acid moiety—presents a compelling case for its exploration in advanced materials science.

These notes are intended for researchers, materials scientists, and professionals in drug development. They provide a comprehensive guide to the hypothesized synthesis, potential applications, and detailed experimental protocols for leveraging the unique properties of 9H-Carbazole-3-oxoacetic acid. The protocols are grounded in established methodologies for similar carbazole-based materials, offering a solid foundation for pioneering research with this promising compound.

Molecular Profile and Scientific Rationale

1.1. Chemical Structure and Inferred Properties

9H-Carbazole-3-oxoacetic acid is an aromatic heterocyclic compound with the following structure:

• 9H-Carbazole Core: The foundational tricycle is electron-rich and known for its high hole mobility and thermal stability, making it an excellent candidate for hole-transport layers (HTLs) in electronic devices.[1]

• 3-Position Substitution: Functionalization at the 3 and 6 positions of the carbazole ring is a common strategy to tune the electronic properties of the molecule without inducing significant steric hindrance.[3]

• Oxoacetic Acid Group (-C(=O)COOH): This functional group is the most distinctive feature. The carboxylic acid provides a strong anchoring point to metal oxide surfaces, such as indium tin oxide (ITO) or titanium dioxide (TiO2).[4][5] The adjacent ketone ("oxo") group is electron-withdrawing, which can influence the molecule's highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels, potentially improving charge injection or extraction in a device.

1.2. Potential Advantages in Materials Science

The unique combination of a hole-transporting core and a surface-anchoring group suggests that 9H-Carbazole-3-oxoacetic acid could excel in applications requiring stable and efficient interfaces in electronic devices. The direct linkage of the oxoacetic acid to the carbazole core could facilitate strong electronic coupling between the material and the electrode surface, a critical factor for efficient charge transfer.

Proposed Synthesis Protocol

The synthesis of 9H-Carbazole-3-oxoacetic acid is not widely documented. However, a plausible synthetic route can be devised based on established carbazole chemistry, such as the Friedel-Crafts acylation followed by oxidation.

2.1. Synthetic Workflow Diagram

Caption: Proposed synthetic workflow for 9H-Carbazole-3-oxoacetic acid.

2.2. Step-by-Step Synthesis Protocol

Materials:

• 9H-Carbazole

• Oxalyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), 1M

• Deionized water

• Sodium sulfate (Na₂SO₄), anhydrous

• Standard laboratory glassware and magnetic stirrer

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask under an inert atmosphere, dissolve 9H-Carbazole in anhydrous DCM.

• Cooling: Cool the solution to 0°C using an ice bath.

• Addition of Acylating Agent: Slowly add oxalyl chloride to the stirred solution.

• Catalyst Addition: Portion-wise, add anhydrous aluminum chloride to the reaction mixture while maintaining the temperature at 0°C.

• Reaction: Allow the reaction to stir at 0°C for 1 hour, then warm to room temperature and stir for an additional 12-16 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, carefully pour the mixture into a beaker of crushed ice and 1M HCl.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with DCM.

• Washing: Combine the organic layers and wash with deionized water, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude 2-oxo-2-(9H-carbazol-3-yl)acetyl chloride intermediate. Subsequent controlled hydrolysis will yield the final product, 9H-Carbazole-3-oxoacetic acid. Further purification may be achieved by column chromatography or recrystallization.

Note: This is a proposed synthesis. Reaction conditions, including stoichiometry, temperature, and reaction time, may require optimization.

Application in Organic Light-Emitting Diodes (OLEDs)

The inherent hole-transporting nature of the carbazole core makes 9H-Carbazole-3-oxoacetic acid a prime candidate for a hole-transporting and/or hole-injection layer in OLEDs. The carboxylic acid group can form a self-assembled monolayer (SAM) on the ITO anode, potentially reducing the hole injection barrier and improving device efficiency and stability.

3.1. OLED Device Architecture and Energy Level Diagram

Caption: Proposed OLED architecture and corresponding energy level diagram.

3.2. Protocol for OLED Fabrication (Solution-Processing)

Materials:

• Patterned Indium Tin Oxide (ITO) coated glass substrates

• 9H-Carbazole-3-oxoacetic acid

• Suitable emissive layer and electron transport layer materials

• Low work function metal for cathode (e.g., LiF/Al)

• Solvents (e.g., isopropanol, acetone, chlorobenzene)

• PEDOT:PSS (optional, as a primary hole-injection layer)

Protocol:

• Substrate Cleaning:

  • Sequentially sonicate ITO substrates in a detergent solution, deionized water, acetone, and isopropanol for 15 minutes each.[6]

  • Dry the substrates with a stream of high-purity nitrogen.

  • Treat with UV-Ozone for 15 minutes to improve the ITO work function and remove organic residues.[6]

• Hole Transport Layer Deposition:

  • Prepare a dilute solution (e.g., 1-5 mg/mL) of 9H-Carbazole-3-oxoacetic acid in a suitable solvent (e.g., chlorobenzene or a mixture of solvents to ensure good solubility and film formation).

  • Filter the solution through a 0.2 µm PTFE syringe filter.

  • Spin-coat the solution onto the cleaned ITO substrate at a speed of 2000-4000 rpm for 30-60 seconds.[6]

  • Anneal the substrate on a hotplate at 80-120°C for 10-15 minutes to remove residual solvent and promote the formation of a self-assembled monolayer.[6]

• Deposition of Subsequent Layers:

  • Deposit the emissive layer and electron transport layer via spin-coating or thermal evaporation, depending on the materials' properties.

• Cathode Deposition:

  • Transfer the substrates to a high-vacuum thermal evaporator (< 10⁻⁶ Torr).

  • Deposit the cathode, typically a thin layer of LiF followed by a thicker layer of Al, through a shadow mask to define the active area.

• Encapsulation:

  • Encapsulate the device in an inert atmosphere (e.g., a glovebox) using a UV-curable epoxy and a glass coverslip to protect it from oxygen and moisture.

Application in Perovskite Solar Cells (PSCs)

In inverted (p-i-n) perovskite solar cells, carbazole-based self-assembled monolayers are emerging as highly effective hole-selective layers.[7] 9H-Carbazole-3-oxoacetic acid is a promising candidate for this application due to its potential to form a dense, uniform monolayer on the ITO electrode, facilitating efficient hole extraction from the perovskite layer and blocking electron leakage.

4.1. PSC Device Architecture

Caption: Proposed architecture for an inverted perovskite solar cell.

4.2. Protocol for PSC Fabrication

Protocol:

• ITO Substrate Preparation and HTL Deposition:

  • Follow the same cleaning and HTL deposition protocol as for OLEDs (Section 3.2, steps 1 and 2). The formation of a high-quality SAM is crucial for efficient charge extraction.[7][8]

• Perovskite Layer Deposition:

  • Prepare the perovskite precursor solution (e.g., a mixture of formamidinium iodide, lead iodide, etc., in a suitable solvent).

  • Deposit the perovskite layer onto the HTL-coated substrate using a one-step or two-step spin-coating method, followed by thermal annealing. The specific parameters will depend on the chosen perovskite composition.

• Electron Transport Layer Deposition:

  • Deposit the ETL (e.g., C60 or PCBM) via thermal evaporation or spin-coating from a solution.

• Buffer Layer and Metal Contact Deposition:

  • Thermally evaporate a buffer layer (e.g., BCP) followed by the top metal contact (e.g., silver or gold) in a high-vacuum chamber.

Characterization and Performance Metrics

To validate the utility of 9H-Carbazole-3-oxoacetic acid in these applications, a comprehensive suite of characterization techniques should be employed.

Application	Characterization Technique	Key Performance Metrics
OLEDs	Current-Voltage-Luminance (J-V-L) Measurement	Turn-on voltage, Luminance, Current efficiency, Power efficiency, External Quantum Efficiency (EQE)
Electroluminescence (EL) Spectroscopy	Emission spectrum, CIE coordinates
Device Lifetime Studies	Operational stability
PSCs	Current-Voltage (J-V) Measurement under Simulated Sunlight	Open-circuit voltage (Voc), Short-circuit current density (Jsc), Fill Factor (FF), Power Conversion Efficiency (PCE)
External Quantum Efficiency (EQE) Measurement	Spectral response
Stability Testing (e.g., under continuous illumination, thermal stress)	Long-term device stability

Concluding Remarks and Future Outlook

9H-Carbazole-3-oxoacetic acid stands as a molecule of significant potential, bridging the gap between high-performance organic semiconductors and robust interfacial engineering. While its synthesis and application are still in a nascent, exploratory phase, the scientific rationale for its use in OLEDs and perovskite solar cells is strong. The protocols and insights provided herein are intended to serve as a launchpad for researchers to investigate this promising material. Future work should focus on optimizing the synthesis, thoroughly characterizing its physicochemical properties, and exploring its performance in a variety of device architectures. The unique combination of functionalities within this single molecule could pave the way for next-generation organic electronic devices with enhanced efficiency and stability.

References

• recent developments in c−h functionalization of carbazoles. (n.d.). Retrieved January 15, 2026, from [Link]

• Fang, R.-J., Yan, C., Sun, J., Han, Y., & Yan, C.-G. (2021). Efficient synthesis of polyfunctionalized carbazoles and pyrrolo[3,4-c]carbazoles via domino Diels-Alder reaction. Beilstein Archives.
• Fang, R.-J., Yan, C., Sun, J., Han, Y., & Yan, C.-G. (2021). Efficient synthesis of polyfunctionalized carbazoles and pyrrolo[3,4-c]carbazoles via domino Diels–Alder reaction. Beilstein Journal of Organic Chemistry, 17, 2336–2345.

• GLYOXYLIC ACID (OXOACETIC ACID) - Ataman Kimya. (n.d.). Retrieved January 15, 2026, from [Link]

• Update on novel synthetic approaches towards the construction of carbazole nuclei: a review. (2024). RSC Publishing.
• Recent synthetic strategies for the construction of functionalized carbazoles and their heterocyclic motifs enabled by Lewis acids. (2023). RSC Publishing.
• Ferreira, J. L. M., de Souza, A. P. N., & da Silva, V. A. (2023). Organic Electronics: Basic Fundamentals and Recent Applications Involving Carbazole-Based Compounds. MDPI.
• Efficient OLEDs Fabricated by Solution Process Based on Carbazole and Thienopyrrolediones Deriv
• Morphological Modification of Metal Oxide Nanomaterials Using Different Types of Organic Modifiers. (2023).

• Effect of carboxylic acid modification on ZrO2 nanoparticles synthesis in supercritical water. (n.d.). Retrieved January 15, 2026, from [Link]

• Mini-review on the novel synthesis and potential applications of carbazole and its deriv
• Self-Assembly of Carboxyalkylphosphonic Acids on Metal Oxide Powders. (2002). Langmuir.
• Application of carbazole derivatives as a multifunctional material for organic light-emitting devices. (2021). Technology audit and production reserves.

• The Applications of Carbazole and Carbazole-Related Compounds in Blue Emitting Organic Light-Emitting Diodes. (n.d.). Retrieved January 15, 2026, from [Link]

• Regioselective Synthesis of Substituted Carbazoles, Bicarbazoles, and Clausine C. (2021). Beaudry Research Group.
• Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review. (2015).
• N-Substituted carbazole heterocycles and derivatives as multipurpose chemical species: At the interface of chemical engineering, polymer and materials science. (2016).
• Low-Temperature Cross-Linkable Hole-Transport Materials with a Carbazole/Triphenylamine Dual Core: Their Preparation and Device Applications in Solution-Processed OLEDs. (2018).
• Application of carbazole derivatives as a multifunctional material for organic light-emitting devices. (2021).

• Glyoxylic acid. (n.d.). In Wikipedia. Retrieved January 15, 2026, from [Link]

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• Organic Electronics: Basic Fundamentals and Recent Applications Involving Carbazole-Based Compounds. (2023).
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• Chemical Modification of Semiconductor Surfaces for Molecular Electronics. (2017).
• Carbazole based Self-Assembly Monolayers as hole transport layers for Pb-Sn hybrid perovskite solar cells. (2022). Diva-portal.org.
• A carbazole-based self-assembled monolayer as the hole transport layer for efficient and stable Cs 0.25 FA 0.75 Sn 0.5 Pb 0.5 I 3 solar cells. (2023).
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Application Note &amp; Protocols: 9H-Carbazole-3-oxoacetic Acid as a Versatile Building Block for Advanced Functional Polymers

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for utilizing 9H-Carbazole-3-oxoacetic acid as a novel building block for the synthesis of functional polymers. We will delve into the synthesis of the monomer, its polymerization into polyesters and polyamides, and the potential applications of these new materials, grounded in the unique properties imparted by the carbazole moiety and the reactive α-ketoacid group.

Introduction: The Strategic Advantage of a Bifunctional Carbazole Monomer

Carbazole and its derivatives are cornerstone materials in the field of organic electronics and advanced polymers due to their exceptional properties, including high thermal stability, excellent hole-transport capabilities, and unique photophysical characteristics.[1][2] These attributes have led to their widespread use in Organic Light-Emitting Diodes (OLEDs), photovoltaics, and sensors.[1][3] The ability to functionalize the carbazole core at various positions allows for precise tuning of its electronic and physical properties.[2]

This application note introduces 9H-Carbazole-3-oxoacetic acid , a monomer that integrates the electro-active carbazole nucleus with two distinct reactive sites: a carboxylic acid and a ketone. This dual functionality opens avenues for creating a new class of polymers with tailored properties. The carboxylic acid group serves as a classical handle for condensation polymerization, enabling the formation of polyesters and polyamides.[4][5] The ketone group, on the other hand, can be leveraged for post-polymerization modifications, allowing for the attachment of bioactive molecules, cross-linking agents, or other functional moieties.

The resulting polymers are poised for applications ranging from drug delivery systems, where the biocompatibility of polyesters and polyamides is well-established, to advanced electronic materials, where the carbazole backbone can facilitate charge transport.

Monomer Profile: 9H-Carbazole-3-oxoacetic Acid

As of the date of this publication, 9H-Carbazole-3-oxoacetic acid is not a widely available commercial product and typically requires custom synthesis.[6]

Property	Value
IUPAC Name	2-(9H-carbazol-3-yl)-2-oxoacetic acid
Molecular Formula	C₁₄H₉NO₃
Molecular Weight	239.23 g/mol
CAS Number	Not available
Physical Appearance	Predicted to be a crystalline solid
Solubility	Expected to be soluble in polar organic solvents

Protocol I: Synthesis of 9H-Carbazole-3-oxoacetic Acid Monomer

The synthesis of aryl α-keto acids can be effectively achieved through Friedel-Crafts acylation.[7] This protocol outlines a two-step procedure for the synthesis of 9H-Carbazole-3-oxoacetic acid from 9H-Carbazole. The first step involves the acylation with ethyl oxalyl chloride, followed by hydrolysis of the resulting ester to yield the desired α-keto acid.

Causality Behind Experimental Choices

• Choice of Acylating Agent: Ethyl oxalyl chloride is chosen to introduce the desired two-carbon keto-acid precursor. The ester form is generally more stable during the acylation reaction compared to the free acid.

• Lewis Acid Catalyst: Aluminum chloride (AlCl₃) is a classic and effective Lewis acid for Friedel-Crafts reactions, activating the acyl chloride for electrophilic aromatic substitution.[8]

• Reaction Solvent: Dichloromethane (DCM) or nitrobenzene are common solvents for Friedel-Crafts reactions. Nitrobenzene can lead to higher yields for less reactive substrates but is more toxic. The protocol will start with DCM.

• Hydrolysis: A standard base-catalyzed hydrolysis (e.g., with NaOH) followed by acidification is a reliable method to convert the ethyl ester to the carboxylic acid.

Step-by-Step Protocol

Step A: Friedel-Crafts Acylation to Synthesize Ethyl 2-(9H-carbazol-3-yl)-2-oxoacetate

• Preparation: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 9H-Carbazole (1 equivalent) and anhydrous dichloromethane (DCM). Cool the mixture to 0 °C in an ice bath.

• Addition of Catalyst: Slowly add anhydrous aluminum chloride (AlCl₃, 2.5 equivalents) to the stirred suspension. The mixture may become colored.

• Addition of Acylating Agent: Add ethyl oxalyl chloride (1.1 equivalents) dropwise to the mixture over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Carefully pour the reaction mixture into a beaker of crushed ice containing concentrated HCl. This will decompose the aluminum chloride complex.

• Extraction: Separate the organic layer. Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with saturated sodium bicarbonate solution and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Step B: Hydrolysis to 9H-Carbazole-3-oxoacetic acid

• Dissolution: Dissolve the purified ethyl 2-(9H-carbazol-3-yl)-2-oxoacetate from Step A in a mixture of ethanol and water.

• Saponification: Add an excess of sodium hydroxide (NaOH, 3-4 equivalents) and heat the mixture to reflux for 2-4 hours until the ester is fully consumed (monitor by TLC).

• Acidification: Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure. Dilute the remaining aqueous solution with water and cool in an ice bath. Carefully acidify with cold, dilute HCl until the pH is ~2.

• Isolation: The product, 9H-Carbazole-3-oxoacetic acid, should precipitate out of the solution. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

Visualization of Monomer Synthesis Workflow

Caption: Workflow for the synthesis of 9H-Carbazole-3-oxoacetic acid.

Protocol II & III: Condensation Polymerization

The bifunctional nature of 9H-Carbazole-3-oxoacetic acid allows it to undergo condensation polymerization with suitable co-monomers.[9] Here, we provide general protocols for the synthesis of polyesters and polyamides.

General Considerations for Condensation Polymerization

• Stoichiometry: Equimolar amounts of the two monomers are crucial for achieving high molecular weight polymers.

• Water Removal: The removal of the small molecule byproduct (water) is essential to drive the reaction equilibrium towards polymer formation.[10] This is typically achieved by heating under vacuum or by using a Dean-Stark apparatus.

• Catalyst: An acid catalyst (like p-toluenesulfonic acid) is often used for polyesterification.[4] Polyamide formation may not require a catalyst but can be accelerated by one.

Protocol II: Synthesis of a Carbazole-Containing Polyester

This protocol describes the reaction of 9H-Carbazole-3-oxoacetic acid with a generic diol (e.g., ethylene glycol, 1,4-butanediol).

• Setup: Equip a reaction vessel with a mechanical stirrer, a nitrogen inlet, and a short-path distillation head connected to a vacuum pump.

• Charging Monomers: Charge the vessel with 9H-Carbazole-3-oxoacetic acid (1 equivalent), the chosen diol (1 equivalent), and a catalytic amount of p-toluenesulfonic acid (0.1-0.5 mol%).

• Initial Reaction (Esterification): Heat the mixture to 150-180 °C under a slow stream of nitrogen for 2-4 hours. Water will begin to distill from the reaction mixture.

• Polycondensation: Gradually reduce the pressure (to <1 mmHg) and increase the temperature to 200-250 °C. The viscosity of the mixture will increase significantly. Continue the reaction for several hours until the desired molecular weight is achieved (as indicated by the viscosity).

• Isolation: Cool the reaction mixture to room temperature. The polymer can be dissolved in a suitable solvent (e.g., DMF, NMP) and precipitated into a non-solvent like methanol or water.

• Purification: Filter the precipitated polymer, wash it thoroughly with the non-solvent, and dry it in a vacuum oven.

Protocol III: Synthesis of a Carbazole-Containing Polyamide

This protocol outlines the reaction of 9H-Carbazole-3-oxoacetic acid with a generic diamine (e.g., hexamethylenediamine, 1,4-phenylenediamine).[5]

• Salt Formation: In a flask, dissolve 9H-Carbazole-3-oxoacetic acid (1 equivalent) and the chosen diamine (1 equivalent) in a solvent like ethanol or methanol. A nylon salt may precipitate upon mixing. Isolate and dry this salt to ensure a 1:1 stoichiometry.

• Polycondensation: Place the dried nylon salt in a reaction vessel suitable for high-temperature polymerization. Heat the salt under a nitrogen atmosphere to a temperature above its melting point (typically 220-280 °C).

• Water Removal: As the salt melts and the polymerization begins, water will be evolved. Maintain the temperature and allow the water to distill off.

• Vacuum Stage: Once the initial vigorous evolution of water has subsided, apply a vacuum to the system to remove the remaining water and drive the polymerization to completion. The melt viscosity will increase.

• Isolation: Extrude the molten polymer from the reactor and cool it. The resulting polymer can be pelletized or ground for further processing. Alternatively, dissolve it in a suitable solvent and precipitate as described for the polyester.

Visualization of Condensation Polymerization

Caption: General workflow for condensation polymerization.

Characterization of the Resulting Polymers

The synthesized polymers should be characterized to determine their structure, molecular weight, and thermal properties.

Technique	Purpose	Expected Observations
FT-IR Spectroscopy	Confirm functional groups	Disappearance of carboxylic acid O-H stretch. Appearance of ester C=O stretch (~1735 cm⁻¹) or amide C=O stretch (~1650 cm⁻¹).
NMR Spectroscopy (¹H, ¹³C)	Elucidate polymer structure	Signals corresponding to the carbazole backbone, the co-monomer, and the newly formed ester or amide linkages.
Gel Permeation Chromatography (GPC)	Determine molecular weight (Mn, Mw) and polydispersity index (PDI)	Provides information on the success of the polymerization in achieving high molecular weight chains.
Differential Scanning Calorimetry (DSC)	Determine thermal transitions (Tg, Tm)	Provides insight into the glass transition temperature (Tg) and melting temperature (Tm), indicating whether the polymer is amorphous or semi-crystalline.
Thermogravimetric Analysis (TGA)	Assess thermal stability	Determines the decomposition temperature, which is expected to be high due to the presence of the rigid carbazole units.

Application Perspectives and Future Directions

The unique combination of a carbazole moiety with a polyester or polyamide backbone opens up a range of potential applications.

• Drug Delivery: Polyesters and polyamides are often biodegradable and biocompatible, making them suitable for drug delivery systems.[11] The carbazole unit could be used for fluorescence tracking of the polymer-drug conjugate within cells.

• Organic Electronics: The inherent hole-transporting properties of carbazole could be exploited in organic electronic devices.[1] By incorporating them into processable polyester or polyamide chains, materials for thin-film transistors or as host materials in OLEDs could be developed.

• Post-Polymerization Modification: The ketone group on the polymer side chain is a valuable reactive handle. It can undergo reactions like oxime ligation to attach fluorescent dyes, targeting ligands for biological applications, or cross-linking agents to create robust polymer networks.[3]

References

• Synthesis of symmetric bis-α-ketoamides from renewable starting materials and comparative study of their nucleating efficiency in PLLA. PubMed Central. Available at: [Link]

• Current Status of Research on Synthesis of α-Keto Acids and Their Esters. MDPI. Available at: [Link]

• Mastering Carbazole Chemistry: Synthesis and Applications in Material Science. Sinopeg. Available at: [Link]

• Keto-Functionalized Polymer Scaffolds As Versatile Precursors to Polymer Side Chain Conjugates. PubMed Central. Available at: [Link]

• Controlled Friedel-Crafts Acylation of 3,6-Disubstituted-9H-carbazole. ResearchGate. Available at: [Link]

• Condensation Polymerisation (A-Level). ChemistryStudent. Available at: [Link]

• Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. Organic Syntheses. Available at: [Link]

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• Does ketone do a polymerization reaction? Quora. Available at: [Link]

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• Systematic Approach for Synthesis of Carbazole-9-acetic Acid. Heterocyclic Letters. Available at: [Link]

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• α-Keto carboxylic acid, ester and amide synthesis by hydroxylation or oxidation. Organic Chemistry Portal. Available at: [Link]

• Synthesis of Polypeptides and Poly(α-hydroxy esters) from Aldehydes Using Strecker Synthesis. ACS Omega. Available at: [Link]

• Synthesis of new 9H-Carbazole derivatives. Iraqi Journal of Science. Available at: [Link]

• What are the molecular requirements for condensation polymerization? Stack Exchange. Available at: [Link]

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• Polymers for Drug Delivery Systems. PubMed Central. Available at: [Link]

• 2.13: Polyesters. Chemistry LibreTexts. Available at: [Link]

• Synthesis of polyamides from diols and diamines with liberation of H2. ResearchGate. Available at: [Link]

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Topic: Analytical Methods for the Quantification of 9H-Carbazole-3-oxoacetic acid

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides comprehensive protocols for the quantitative analysis of 9H-Carbazole-3-oxoacetic acid, a molecule of interest in pharmaceutical development as a potential impurity or synthetic intermediate. We present two robust and validated analytical methods: a primary Reversed-Phase High-Performance Liquid Chromatography with Ultraviolet detection (RP-HPLC-UV) method for routine quality control and a high-sensitivity Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for trace-level detection. The guide emphasizes the scientific rationale behind methodological choices and adheres to the principles of analytical procedure validation as outlined by the International Conference on Harmonisation (ICH).[1]

Introduction and Analyte Overview

9H-Carbazole and its derivatives are significant scaffolds in medicinal chemistry, exhibiting a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.[2][3][4] The synthesis and development of drugs containing the carbazole moiety necessitate rigorous analytical oversight to identify and quantify related substances, including starting materials, intermediates, and degradation products. 9H-Carbazole-3-oxoacetic acid is one such related substance whose accurate quantification is critical for ensuring the purity, safety, and efficacy of an Active Pharmaceutical Ingredient (API).

The development of validated analytical methods is a cornerstone of pharmaceutical quality assurance, ensuring that results are reliable, repeatable, and fit for their intended purpose, such as impurity profiling, stability testing, and batch release.[5][6] This document provides detailed, field-proven methodologies designed for direct implementation in a research or quality control laboratory setting.

Analyte Chemical Data:

Parameter	Value
Analyte Name	9H-Carbazole-3-oxoacetic acid
Synonyms	2-(9H-carbazol-3-yl)-2-oxoacetic acid
Molecular Formula	C₁₄H₉NO₃
Molecular Weight	239.23 g/mol
Chemical Structure	OC(=O)C(=O)c1ccc2[nH]c3ccccc3c2c1
CAS Number	Not Available

Source: LGC Standards[7]

Method Selection: Rationale and Strategy

The selection of an analytical technique is dictated by the analyte's physicochemical properties and the intended application. For 9H-Carbazole-3-oxoacetic acid, two complementary methods were developed.

• RP-HPLC-UV: This is the workhorse method for API and drug product analysis in the pharmaceutical industry. The carbazole ring system contains a strong chromophore, making it highly suitable for UV detection. Reversed-phase chromatography is ideal for separating moderately polar organic molecules. This method offers robustness, cost-effectiveness, and is well-suited for quantifying the analyte in the 0.05% to 100% range relative to the API.

• LC-MS/MS: This method provides unparalleled sensitivity and selectivity, making it the gold standard for trace-level quantification. It is essential for applications such as identifying impurities below the reporting threshold of standard HPLC-UV methods, analyzing samples in complex biological matrices, or performing definitive characterization.[8][9] The carboxylic acid moiety is readily ionizable, making it an excellent candidate for Electrospray Ionization Mass Spectrometry (ESI-MS).

The following workflow outlines the logical progression from method development to routine sample analysis.

Caption: General workflow for analytical method development, validation, and implementation.

Protocol 1: RP-HPLC with UV Detection

This protocol is designed for the accurate quantification of 9H-Carbazole-3-oxoacetic acid and is suitable for purity testing and assay determination.

Principle

The method employs reversed-phase chromatography on a C18 stationary phase. An acidic mobile phase is used to suppress the ionization of the analyte's carboxylic acid group, ensuring it is in a neutral, more retained form. This approach leads to sharp, symmetrical peak shapes and reproducible retention times. Quantification is performed by comparing the peak area of the analyte to that of a certified reference standard, using an external standard method.

Instrumentation and Materials

• HPLC System: A system equipped with a quaternary or binary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm particle size (or equivalent).

• Reagents: Acetonitrile (HPLC grade), Formic Acid (≥98%), Purified Water (18.2 MΩ·cm).

• Reference Standard: Certified 9H-Carbazole-3-oxoacetic acid.

Detailed Chromatographic Conditions

Parameter	Setting	Rationale
Mobile Phase A	0.1% Formic Acid in Water (v/v)	Acidifier to ensure analyte is in its protonated form for good peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile (v/v)	Organic modifier for elution. Formic acid is used for consistency.
Gradient Program	0-2 min: 20% B; 2-15 min: 20% to 80% B; 15-17 min: 80% B; 17-18 min: 80% to 20% B; 18-25 min: 20% B (re-equilibration)	A linear gradient provides robust separation from potential impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Injection Volume	10 µL
Detection	UV at 285 nm	Wavelength selected for high absorbance of the carbazole chromophore.
Run Time	25 minutes	Includes column re-equilibration.

Preparation of Solutions

• Diluent: Acetonitrile/Water (50:50, v/v).

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of the reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with diluent.

• Working Standard Solution (10 µg/mL): Pipette 10 mL of the Standard Stock Solution into a 100 mL volumetric flask and dilute to volume with diluent.

• Sample Solution: Prepare the sample to a target concentration of ~10 µg/mL of the analyte in diluent. Filter through a 0.45 µm syringe filter before injection.

Method Validation Protocol

The method must be validated to demonstrate its suitability for the intended purpose.[10][11] The following parameters should be assessed according to ICH Q2(R1) guidelines.[1]

Caption: Experimental workflow for the HPLC-UV sample analysis protocol.

Validation Summary and Acceptance Criteria:

Parameter	Procedure	Acceptance Criteria
Specificity	Analyze blank, placebo (if applicable), and spiked samples. Perform forced degradation studies (acid, base, peroxide, heat, light).	The analyte peak should be free from interference at its retention time. Peak purity analysis (via DAD) should pass.
Linearity	Analyze at least five concentrations across the range (e.g., 0.5 to 20 µg/mL).	Correlation coefficient (r²) ≥ 0.998.
Range	Confirmed by linearity, accuracy, and precision data.	1 µg/mL to 15 µg/mL.
Accuracy	Analyze spiked samples at three levels (e.g., 80%, 100%, 120% of target) in triplicate.	Mean recovery should be between 98.0% and 102.0%.
Precision	Repeatability: Six replicate preparations at 100% target concentration. Intermediate: Repeat on a different day with a different analyst.	RSD ≤ 2.0% for repeatability. RSD ≤ 3.0% for intermediate precision.
LOQ	Determined by signal-to-noise ratio (S/N ≈ 10) or standard deviation of the response and the slope.	S/N ≥ 10. The LOQ must be precise and accurate (e.g., RSD ≤ 10%, recovery 80-120%).[10]
LOD	Determined by signal-to-noise ratio (S/N ≈ 3).	S/N ≥ 3.[10]
Robustness	Systematically vary parameters (e.g., flow rate ±10%, column temp ±5°C, mobile phase pH ±0.2).	System suitability parameters must pass. Analyte concentration should not be significantly affected.

Protocol 2: LC-MS/MS for High-Sensitivity Analysis

This method is intended for trace-level quantification, such as impurity analysis at levels below 0.05% or for pharmacokinetic studies.

Principle

The method utilizes the same chromatographic separation principles as the HPLC-UV method but employs a triple quadrupole mass spectrometer for detection. The analyte is ionized using Electrospray Ionization (ESI) in negative ion mode, which is highly efficient for carboxylic acids. The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode, where a specific precursor ion is selected and fragmented, and a resulting product ion is monitored. This process provides exceptional selectivity and sensitivity, virtually eliminating matrix interference.[8]

Instrumentation and Materials

• LC-MS/MS System: An HPLC or UPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

• Column: Waters Acquity UPLC BEH C18, 2.1 x 50 mm, 1.7 µm particle size (or equivalent UPLC column for faster analysis).

• Reagents: Acetonitrile (LC-MS grade), Formic Acid (LC-MS grade), Purified Water (LC-MS grade).

Detailed LC-MS/MS Conditions

Parameter	Setting	Rationale
LC Conditions
Mobile Phase A	0.1% Formic Acid in Water	MS-compatible volatile modifier.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	MS-compatible volatile modifier.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID UPLC column.
Gradient	Optimized for fast elution (e.g., 3-minute total run time).
MS/MS Conditions
Ionization Mode	ESI Negative	Carboxylic acids readily deprotonate to form [M-H]⁻ ions.
Capillary Voltage	-3.0 kV
Source Temp.	150 °C
Desolvation Temp.	400 °C
MRM Transitions	Precursor Ion [M-H]⁻: m/z 238.1 Product Ion 1 (Quantifier): m/z 194.1 Product Ion 2 (Qualifier): m/z 166.1	Rationale: 238.1 → 194.1 (Loss of CO₂) 238.1 → 166.1 (Loss of CO₂ + CO)
Collision Energy	Optimized for each transition (e.g., 15-25 eV)

Note: All MS parameters (voltages, temperatures, gas flows, collision energies) must be optimized for the specific instrument in use.

Validation Considerations

Validation follows the same principles as the HPLC-UV method, with the addition of assessing matrix effects . This is crucial when analyzing biological samples. It is evaluated by comparing the analyte response in a post-extraction spiked blank matrix sample to the response in a pure solvent standard.

Conclusion

The analytical methods detailed in this application note provide a robust framework for the detection and quantification of 9H-Carbazole-3-oxoacetic acid. The RP-HPLC-UV method is a reliable and validated procedure suitable for routine quality control in a pharmaceutical setting. For applications requiring higher sensitivity and selectivity, the LC-MS/MS method offers superior performance for trace-level analysis. Adherence to the described protocols and validation guidelines will ensure the generation of accurate, reliable, and consistent analytical data, supporting drug development and manufacturing with the highest level of scientific integrity.

References

• International Conference on Harmonisation. (2014). Validation of Impurity Methods, Part II.
• Rajput, D., Rajat, V., & Goyal, A. (n.d.). Validation of Analytical Methods for Pharmaceutical Analysis. International Journal of Pharmaceutical Erudition.
• Profound. (2025). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance.
• de Souza, S.V.C., & Junqueira, R.G. (n.d.). VALIDATION OF ANALYTICAL METHODS IN A PHARMACEUTICAL QUALITY SYSTEM: AN OVERVIEW FOCUSED ON HPLC METHODS. SciELO Brazil.
• Chavare, S.S. (n.d.). Analytical method validation: A brief review.
• Gündogdu, N., et al. (n.d.). Synthesis and Characterization of Carbazolyl-Oxazolones. Asian Journal of Chemistry.
• SIELC Technologies. (n.d.). Separation of 9H-Carbazole-3-carboxylic acid, 2-hydroxy- on Newcrom R1 HPLC column.
• Lin, T., et al. (2019). Analysis of Polyhalogenated Carbazoles in Sediment Using Liquid Chromatography-Tandem Mass Spectrometry. PubMed.
• The Royal Society of Chemistry. (2015). Supporting Information.
• MDPI. (2024). Chemo-Enzymatic Synthesis of Bioactive Carbazole Derivatives.
• University of Mosul. (n.d.). Synthesis and Characterization of some 1, 3, 4- oxadiazole Compounds Derived from 9H-Carbazole.
• Alaraji, S.M., Naser, A.W., & Alsoultany, N.M. (n.d.). Synthesis of new 9H-Carbazole derivatives. Iraqi Journal of Science.
• LGC Standards. (n.d.). 9H-Carbazole 3-Oxoacetic Acid.
• Sharma, D., Kumar, N., & Pathak, D. (2014). Synthesis, characterization and biological evaluation of some newer carbazole derivatives. Journal of the Serbian Chemical Society, 79(2), 125–132.
• PNCA Lab. (n.d.). Spectroscopic studies on 9H-carbazole-9-(4-phenyl) boronic acid pinacol ester by DFT method.
• Martínez-Ferrero, E., & Velasco, D. (n.d.). Exploring the 3-(phenylethynyl)-9H-carbazole unit in the search of deep-blue emitting fluorophores. University of Barcelona.
• Indian Journal of Pharmaceutical Education and Research. (2023). Design, Synthesis and Biological Screening of Novel Carbazole Tethered Oxyethylamino Derivatives as Antimicrobial Agent.
• Alaraji, S.M., Naser, A.W., & Alsoultany, N.M. (2020). Synthesis of new 9H-Carbazole derivatives. ResearchGate.
• ResearchGate. (2010). A Convenient Preparation of 9H-Carbazole-3,6-dicarbonitrile and 9H-Carbazole-3,6-dicarboxylic Acid.
• Der Pharma Chemica. (2021). Synthesis of Carbazole-1&3-Acids by using Suzuki Coupling followed by Cadagon Reductive Cyclization.
• PubMed. (n.d.). Characterization of New Oxidation Products of 9H-carbazole and Structure Related Compounds by Biphenyl-Utilizing Bacteria.
• Asian Journal of Chemistry. (n.d.). Systematic Approach for Synthesis of Carbazole-9-acetic Acid.
• Wu, Y.-S., et al. (n.d.). Carbazole Alkaloids from Clausena anisum-olens: Isolation, Characterization, and Anti-HIV Evaluation. PubMed Central.
• Tan, H.Y., et al. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. PubMed Central.
• Liu, Y.-B., et al. (2021). Trimeric and Dimeric Carbazole Alkaloids from Murraya microphylla. PubMed Central.
• Valdez, C.A., et al. (2024). Use of carbonyldiimidazole as a derivatization agent for the detection of pinacolyl alcohol, a forensic marker for Soman, by EI-GC-MS and LC-HRMS in official OPCW proficiency test matrices. PubMed.
• ResearchGate. (2001). Simple derivatization method for sensitive determination of fatty acids with fluorescence detection by high-performance liquid chromatography using 9-(2-hydroxyethyl)-carbazole as derivatization reagent.
• Pharmacia. (2021). Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269.

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A Stability-Indicating RP-HPLC Method for the Analysis of 9H-Carbazole-3-oxoacetic Acid

An Application Note from the Office of the Senior Application Scientist

Abstract

This application note presents a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 9H-Carbazole-3-oxoacetic acid. This compound is a known impurity and derivative of 9H-Carbazole, a significant scaffold in materials science and a known impurity in the synthesis of the non-steroidal anti-inflammatory drug, Carprofen.[1] The developed method is tailored for researchers, scientists, and drug development professionals, providing a precise and accurate protocol for purity assessment and stability studies. The methodology has been structured to align with the principles outlined in the International Council for Harmonisation (ICH) guidelines to ensure regulatory compliance and data integrity.[2][3][4]

Introduction and Scientific Rationale

9H-Carbazole-3-oxoacetic acid is a tricyclic aromatic compound featuring a carboxylic acid moiety, which imparts significant polarity and acidic character.[5] Accurate quantification of this molecule is critical, particularly when it is present as an impurity in active pharmaceutical ingredients (APIs), as impurities can affect both the safety and efficacy of the final drug product.

The primary analytical challenge in the HPLC analysis of acidic compounds like 9H-Carbazole-3-oxoacetic acid is managing their ionization state during separation. In reversed-phase chromatography, analyzing an acid at a neutral pH can lead to poor peak shape (tailing) and shifting retention times.[6] This occurs because the analyte exists in equilibrium between its protonated (less polar) and deprotonated (more polar, ionized) forms, and the ionized form can have undesirable secondary interactions with the silica stationary phase.[7]

To overcome this, the developed method employs an acidified mobile phase. By lowering the mobile phase pH to at least one or two units below the analyte's pKa, the equilibrium is shifted overwhelmingly towards the protonated, non-ionized form.[6][8] This ensures a single, stable chemical species interacts with the C18 stationary phase, resulting in sharp, symmetrical peaks and highly reproducible retention times, which are foundational for a trustworthy analytical method.

Experimental Protocol

Instrumentation and Consumables

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a Photodiode Array (PDA) or UV-Vis detector.

• Chromatography Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).[9]

• Reagents:

  • Acetonitrile (HPLC Grade)

  • Water (HPLC Grade or Milli-Q)

  • Formic Acid (ACS Grade or higher)

  • 9H-Carbazole-3-oxoacetic acid reference standard

Chromatographic Conditions

All quantitative data and method parameters are summarized in the table below for clarity.

Parameter	Specification	Rationale
Column	C18 Reversed-Phase (4.6 x 250 mm, 5 µm)	Provides excellent hydrophobic retention and resolution for aromatic compounds like carbazole derivatives.[9]
Mobile Phase A	0.1% Formic Acid in Water (v/v)	The aqueous component of the mobile phase.
Mobile Phase B	0.1% Formic Acid in Acetonitrile (v/v)	The organic modifier. Acetonitrile offers good elution strength and low UV cutoff.[7]
pH Control	Formic Acid (0.1%)	Suppresses the ionization of the carboxylic acid group on the analyte, ensuring sharp, symmetrical peaks.[6]
Elution Mode	Isocratic: 70% A / 30% B	A simple, robust elution for routine analysis. A gradient can be developed if separating from multiple complex impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing optimal efficiency and reasonable run times.
Column Temperature	30°C	Maintains stable retention times by minimizing viscosity fluctuations.
Detection Wavelength	254 nm (or UV max via PDA scan)	Carbazole systems are strong UV absorbers; 254 nm is a common wavelength for aromatic compounds.[9]
Injection Volume	10 µL	A typical injection volume to balance sensitivity and peak shape.
Run Time	15 minutes	Sufficient to elute the main peak and any closely related impurities.

Preparation of Solutions

• Mobile Phase A (0.1% Formic Acid in Water): Add 1.0 mL of formic acid to a 1 L volumetric flask containing HPLC-grade water. Dilute to the mark with water and mix thoroughly.

• Mobile Phase B (0.1% Formic Acid in Acetonitrile): Add 1.0 mL of formic acid to a 1 L volumetric flask containing HPLC-grade acetonitrile. Dilute to the mark with acetonitrile and mix.

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 9H-Carbazole-3-oxoacetic acid reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B (diluent).

• Working Standard Solution (10 µg/mL): Pipette 10 mL of the Standard Stock Solution into a 100 mL volumetric flask and dilute to volume with the diluent.

HPLC Analysis Workflow

The logical flow of the analytical process, from initial preparation to final data reporting, is crucial for ensuring consistency and accuracy.

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Application Notes and Protocols for the Derivatization of 9H-Carbazole-3-oxoacetic Acid

Introduction: The Versatility of the Carbazole Scaffold in Modern Drug Discovery

The 9H-carbazole nucleus is a privileged scaffold in medicinal chemistry, forming the core structure of numerous compounds with a wide array of biological activities, including anticancer, antibacterial, and neuroprotective properties.[1][2][3] The unique electronic and structural features of the carbazole ring system allow for diverse functionalization, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties. 9H-Carbazole-3-oxoacetic acid, in particular, presents a highly versatile starting material for the synthesis of novel derivatives. Its trifunctional nature—possessing a carboxylic acid, a ketone, and the carbazole N-H group—offers multiple handles for chemical modification. This application note provides detailed protocols for the selective derivatization of 9H-Carbazole-3-oxoacetic acid at these key functional groups, empowering researchers to expand their chemical libraries and accelerate drug discovery programs.

Chemical Reactivity Overview

The derivatization strategy for 9H-Carbazole-3-oxoacetic acid is dictated by the distinct reactivity of its three primary functional sites. Understanding the interplay between these groups is crucial for achieving selective transformations.

• Carboxylic Acid: This group is readily converted into esters, amides, and other acid derivatives through standard coupling and condensation reactions.

• Ketone: The ketone moiety can undergo various condensation reactions, allowing for the introduction of diverse substituents.

• Carbazole N-H: The acidic proton on the carbazole nitrogen can be replaced by various alkyl or acyl groups, a common strategy to modulate the electronic properties and steric bulk of the molecule.

The following protocols have been designed to selectively target each of these functional groups, with explanations of the underlying chemical principles to guide the researcher in adapting these methods to their specific needs.

Protocol I: Derivatization of the Carboxylic Acid Moiety - Esterification and Amidation

The carboxylic acid is often the primary target for initial derivatization to explore structure-activity relationships (SAR) related to polarity, solubility, and hydrogen bonding potential.

A. Esterification via Fischer-Speier Esterification

This classic acid-catalyzed method is a straightforward approach for converting the carboxylic acid to its corresponding ester.

Reaction Workflow:

Caption: Fischer-Speier Esterification Workflow.

Detailed Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 9H-Carbazole-3-oxoacetic acid (1.0 eq.) in the desired alcohol (e.g., methanol, ethanol; used as solvent).

• Acid Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (H₂SO₄) (approx. 5 mol%) to the reaction mixture.

• Reaction Progression: Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, cool the reaction to room temperature and remove the excess alcohol under reduced pressure. Dilute the residue with ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid catalyst, followed by a brine wash.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel to yield the desired ester.

Causality Behind Experimental Choices:

• The use of excess alcohol as the solvent drives the equilibrium towards the ester product, in accordance with Le Châtelier's principle.

• A strong acid catalyst like H₂SO₄ is necessary to protonate the carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity for nucleophilic attack by the alcohol.

B. Amidation using Peptide Coupling Agents

For the synthesis of amide derivatives, the use of coupling agents such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with an activator like 1-Hydroxybenzotriazole (HOBt) is a highly efficient and mild method.[4] This approach avoids the need for harsh conditions and is compatible with a wide range of amines.

Reaction Workflow:

Caption: EDC/HOBt Mediated Amidation Workflow.

Detailed Protocol:

• Reaction Setup: Dissolve 9H-Carbazole-3-oxoacetic acid (1.0 eq.), HOBt (1.2 eq.), and the desired amine (1.2 eq.) in anhydrous N,N-Dimethylformamide (DMF).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq.) to the mixture and stir for 10 minutes at room temperature.

• Coupling Agent Addition: Add EDC hydrochloride (1.5 eq.) portion-wise to the reaction mixture.

• Reaction Progression: Stir the reaction at room temperature and monitor its progress by TLC.

• Workup: Once the reaction is complete, pour the mixture into water and extract with ethyl acetate. Wash the combined organic layers with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Causality Behind Experimental Choices:

• EDC activates the carboxylic acid by forming a highly reactive O-acylisourea intermediate.[3]

• HOBt reacts with this intermediate to form an active ester, which is less prone to racemization and side reactions, and readily undergoes nucleophilic attack by the amine.[4]

• DIPEA acts as a non-nucleophilic base to neutralize the HCl salt of EDC and any acidic protons, facilitating the coupling reaction.

Quantitative Data Summary:

Derivatization	Reagents	Solvent	Temperature	Typical Reaction Time
Esterification	Alcohol, cat. H₂SO₄	Alcohol	Reflux	4-12 hours
Amidation	Amine, EDC, HOBt, DIPEA	DMF	Room Temp.	2-8 hours

Protocol II: Derivatization of the Carbazole N-H Moiety - N-Alkylation

Alkylation of the carbazole nitrogen is a common strategy to introduce lipophilic groups or reactive handles for further functionalization. This is typically achieved under basic conditions to deprotonate the N-H, followed by reaction with an alkyl halide.

Reaction Workflow:

Caption: N-Alkylation of the Carbazole Ring.

Detailed Protocol:

Note: It is advisable to first protect the carboxylic acid (e.g., as an ester) to prevent its deprotonation by the strong base.

• Reaction Setup: To a solution of the 9H-Carbazole-3-oxoacetic acid ester (1.0 eq.) in anhydrous DMF, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) portion-wise at 0 °C under an inert atmosphere.

• Deprotonation: Stir the mixture at room temperature for 30-60 minutes until the evolution of hydrogen gas ceases.

• Alkylation: Cool the reaction mixture back to 0 °C and add the alkyl halide (e.g., methyl iodide, benzyl bromide; 1.1 eq.) dropwise.

• Reaction Progression: Allow the reaction to warm to room temperature and stir until completion as monitored by TLC.

• Workup: Carefully quench the reaction by the slow addition of water. Extract the aqueous layer with ethyl acetate. Wash the combined organic layers with water and brine.

• Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue by column chromatography to afford the N-alkylated product.

Causality Behind Experimental Choices:

• A strong base like NaH is required to deprotonate the relatively acidic carbazole N-H (pKa ≈ 17), generating the nucleophilic carbazolide anion.[2]

• Anhydrous polar aprotic solvents like DMF are ideal for this reaction as they effectively solvate the cation without interfering with the nucleophile.

• Prior protection of the carboxylic acid as an ester prevents the formation of a carboxylate salt, which would be unreactive towards the alkyl halide.

Protocol III: Derivatization of the Ketone Moiety - Knoevenagel Condensation

The ketone at the 3-position can serve as an electrophilic site for condensation reactions, allowing for the extension of the conjugated system. The Knoevenagel condensation with active methylene compounds is a representative example.

Reaction Workflow:

Caption: Knoevenagel Condensation at the Ketone.

Detailed Protocol:

• Reaction Setup: In a round-bottom flask fitted with a Dean-Stark apparatus and a reflux condenser, combine the 9H-Carbazole-3-oxoacetic acid derivative (1.0 eq.), an active methylene compound (e.g., malononitrile, 1.2 eq.), and a catalytic amount of piperidine in toluene.

• Reaction Progression: Heat the mixture to reflux. The progress of the reaction can be monitored by observing the collection of water in the Dean-Stark trap.

• Workup: After completion (as indicated by TLC or the cessation of water collection), cool the reaction mixture to room temperature. The product may precipitate from the solution.

• Purification: Collect the precipitate by filtration and wash with cold toluene or hexane. If necessary, the product can be further purified by recrystallization or column chromatography.

Causality Behind Experimental Choices:

• The basic catalyst (piperidine) deprotonates the active methylene compound, generating a nucleophilic carbanion.

• This carbanion then attacks the electrophilic carbonyl carbon of the ketone.

• The subsequent dehydration is driven by the formation of a stable, extended conjugated system and the removal of water via the Dean-Stark trap.

Conclusion: A Gateway to Novel Carbazole Analogs

The protocols detailed in this application note provide a robust framework for the systematic derivatization of 9H-Carbazole-3-oxoacetic acid. By leveraging the distinct reactivity of the carboxylic acid, ketone, and N-H functionalities, researchers can efficiently generate a diverse library of novel carbazole derivatives. These compounds can then be screened for a wide range of biological activities, contributing to the development of next-generation therapeutics. The principles and methodologies described herein are intended to serve as a practical guide and a source of inspiration for further synthetic exploration in the fascinating field of carbazole chemistry.

References

• Al-Amiery, A. A., Al-Majedy, Y. K., & Kadhum, A. A. H. (2015). A review on the biological potentials of carbazole and its derived products. Journal of Saudi Chemical Society, 19(5), 459-472.
• Chakraborty, S., & Le, D. Q. (2017). Carbazole and its derivatives: a versatile scaffold in medicinal chemistry. Current Medicinal Chemistry, 24(32), 3474-3500.
• Tsutsumi, L. S., Gündisch, D., & Sun, D. (2016). Carbazole Scaffold in Medicinal Chemistry and Natural Products: A Review From 2010-2015. Current topics in medicinal chemistry, 16(11), 1290–1313.
• Joule, J. A. (2010). Chapter 5.23 - Carbazoles. In Comprehensive Organic Synthesis II (Second Edition) (pp. 1091-1121). Elsevier.
• Knölker, H. J., & Reddy, K. R. (2002). Isolation and synthesis of biologically active carbazole alkaloids. Chemical reviews, 102(11), 4303–4427.

• A review on the biological potentials of carbazole and its derived products. (n.d.). Retrieved from [Link]

• Synthetic Advancement Of Carbazoles, Acting As Vibrant Platform In The Field Of Medicinal Chemistry - International Journal of Pharmaceutical Sciences. (n.d.). Retrieved from [Link]

• PTC N-Alkylation of Carbazole Derivative - PTC Organics, Inc. (n.d.). Retrieved from [Link]

• Amide Synthesis - Fisher Scientific. (n.d.). Retrieved from [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC - NIH. (n.d.). Retrieved from [Link]

• Carbazole Scaffold in Medicinal Chemistry and Natural Products: A Review From 2010-2015 - PubMed. (n.d.). Retrieved from [Link]

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Application Notes and Protocols: The Role of 9H-Carbazole-3-oxoacetic acid in Pharmaceutical Research

Introduction: The Carbazole Scaffold as a Privileged Structure in Medicinal Chemistry

The 9H-carbazole nucleus, a tricyclic aromatic system, is a cornerstone in the field of medicinal chemistry.[1][2] Its rigid, planar structure and electron-rich nature make it an ideal scaffold for designing molecules that can effectively interact with a diverse range of biological targets.[2] Nature itself has utilized this scaffold in various alkaloids with significant bioactivity. In the realm of synthetic pharmaceuticals, the carbazole core is present in approved drugs spanning multiple therapeutic areas, including anticancer agents like ellipticine and alectinib, and the antihypertensive drug carvedilol.[3] The broad spectrum of biological activities associated with carbazole derivatives—including antitumor, antimicrobial, anti-inflammatory, and neuroprotective properties—underscores the enduring interest in this heterocyclic system for novel drug development.[1][2]

Within this extensive family of compounds, 9H-Carbazole-3-oxoacetic acid emerges as a molecule of significant interest, not primarily as a final drug candidate, but as a pivotal synthetic intermediate and a building block for more complex bioactive molecules. Its most notable role is as a known impurity and key precursor in the synthesis of Carprofen, a non-steroidal anti-inflammatory drug (NSAID) widely used in veterinary medicine. This connection to a known cyclooxygenase (COX) inhibitor immediately suggests a logical starting point for investigating its own biological potential and for its use in the development of new anti-inflammatory agents.

This guide provides a comprehensive overview of 9H-Carbazole-3-oxoacetic acid, offering detailed protocols for its synthesis and proposing a strategic workflow for its evaluation in pharmaceutical research.

Chemical Profile

Property	Value
IUPAC Name	2-(9H-carbazol-3-yl)-2-oxoacetic acid
Synonyms	Carbazole-3-glyoxylic acid
CAS Number	1094264-08-0
Molecular Formula	C₁₄H₉NO₃
Molecular Weight	239.23 g/mol
Appearance	Expected to be a solid

Synthetic Protocol: A Proposed Route to 9H-Carbazole-3-oxoacetic acid

Diagram of the Proposed Synthetic Pathway

Caption: A proposed two-step synthesis of 9H-Carbazole-3-oxoacetic acid.

Step-by-Step Protocol

Step 1: Friedel-Crafts Acylation to Synthesize 3-Acetyl-9H-carbazole

• Rationale: The Friedel-Crafts acylation is a classic and effective method for introducing an acyl group onto an aromatic ring.[4] In the case of carbazole, the 3 and 6 positions are electronically activated and are the preferred sites for electrophilic substitution.

• Materials:

  • 9H-Carbazole

  • Anhydrous Aluminum chloride (AlCl₃)

  • Acetyl chloride

  • Anhydrous Dichloromethane (DCM)

  • Ice

  • Hydrochloric acid (1 M)

  • Saturated sodium bicarbonate solution

  • Anhydrous sodium sulfate

  • Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

• Procedure:

  • In a clean, dry round-bottom flask under a nitrogen atmosphere, suspend 9H-carbazole (1 equivalent) and anhydrous aluminum chloride (2.5 equivalents) in anhydrous dichloromethane.

  • Cool the mixture to 0°C using an ice bath with continuous stirring.

  • Slowly add acetyl chloride (1.1 equivalents) dropwise to the cooled suspension.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and 1 M HCl.

  • Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 50 mL).

  • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain 3-Acetyl-9H-carbazole.

Step 2: Oxidation to 9H-Carbazole-3-oxoacetic acid

• Rationale: The acetyl group introduced in the first step can be oxidized to a carboxylic acid to yield the final product. Potassium permanganate is a strong oxidizing agent suitable for this transformation.

• Materials:

  • 3-Acetyl-9H-carbazole

  • Potassium permanganate (KMnO₄)

  • Pyridine

  • Water

  • Sodium bisulfite

  • Hydrochloric acid (concentrated)

• Procedure:

  • Dissolve 3-Acetyl-9H-carbazole (1 equivalent) in a mixture of pyridine and water.

  • Heat the solution to reflux.

  • Slowly add a solution of potassium permanganate (3 equivalents) in water to the refluxing mixture over several hours.

  • Continue refluxing until the purple color of the permanganate has disappeared.

  • Cool the reaction mixture to room temperature and filter to remove the manganese dioxide precipitate.

  • Wash the precipitate with hot water.

  • Combine the filtrate and washings, and add sodium bisulfite to destroy any excess permanganate.

  • Acidify the solution with concentrated hydrochloric acid to precipitate the product.

  • Collect the precipitate by filtration, wash with cold water, and dry to yield 9H-Carbazole-3-oxoacetic acid.

Application in Pharmaceutical Research: A Proposed Screening Workflow

Given its structural features and its role as a precursor to the NSAID Carprofen, 9H-Carbazole-3-oxoacetic acid is a logical candidate for evaluation in several key areas of pharmaceutical research. The following section outlines a proposed screening cascade to assess its potential biological activities.

Diagram of the Proposed Screening Cascade

Caption: A strategic workflow for evaluating the biological activity of 9H-Carbazole-3-oxoacetic acid.

Protocols for Biological Evaluation

Protocol 1: In Vitro Cyclooxygenase (COX-1/COX-2) Inhibition Assay

• Rationale: As an intermediate in the synthesis of the NSAID Carprofen, a primary and logical first step is to evaluate the direct inhibitory activity of 9H-Carbazole-3-oxoacetic acid against COX-1 and COX-2 enzymes. This can be achieved using a colorimetric inhibitor screening assay.[5]

• Materials:

  • Ovine COX-1 and human recombinant COX-2 enzymes

  • Assay Buffer (0.1 M Tris-HCl, pH 8.0)

  • Heme

  • N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD)

  • Arachidonic acid (substrate)

  • 9H-Carbazole-3-oxoacetic acid (dissolved in DMSO)

  • Known COX inhibitor (e.g., Celecoxib for COX-2, SC-560 for COX-1) as a positive control

  • 96-well plate

  • Plate reader capable of measuring absorbance at 590 nm

• Procedure:

  • Prepare dilutions of 9H-Carbazole-3-oxoacetic acid in DMSO.

  • In a 96-well plate, add 150 µL of Assay Buffer, 10 µL of Heme, and 10 µL of either COX-1 or COX-2 enzyme to the inhibitor wells.

  • For 100% initial activity wells, add 150 µL of Assay Buffer, 10 µL of Heme, 10 µL of enzyme, and 10 µL of DMSO.

  • Add 10 µL of the diluted test compound or control inhibitor to the respective inhibitor wells.

  • Incubate the plate at 37°C for 10 minutes.

  • Add 10 µL of TMPD solution to all wells.

  • Initiate the reaction by adding 10 µL of arachidonic acid solution to all wells.

  • Immediately read the absorbance at 590 nm every minute for 5 minutes.

  • Calculate the rate of reaction and determine the percent inhibition for each concentration of the test compound.

  • Plot percent inhibition versus compound concentration to determine the IC₅₀ value.

Protocol 2: Cell Viability (MTT) Assay

• Rationale: Many carbazole derivatives exhibit potent anticancer activity. A cell viability assay, such as the MTT assay, is a fundamental first step to assess the cytotoxic or cytostatic effects of 9H-Carbazole-3-oxoacetic acid on various cancer cell lines.[6]

• Materials:

  • Human cancer cell lines (e.g., A549 - lung, MCF-7 - breast, HCT116 - colon)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Phosphate-buffered saline (PBS)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • 96-well cell culture plates

  • Multi-channel pipette

  • Plate reader capable of measuring absorbance at 570 nm

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

  • Prepare serial dilutions of 9H-Carbazole-3-oxoacetic acid in culture medium.

  • Remove the old medium from the wells and add 100 µL of the various concentrations of the test compound. Include wells with medium only (blank) and cells with vehicle (DMSO) as a negative control.

  • Incubate the plate for 48-72 hours at 37°C.

  • After incubation, add 10 µL of MTT solution to each well and incubate for another 4 hours.

  • Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a plate reader.

  • Calculate the percentage of cell viability for each concentration and determine the IC₅₀ value.[7]

Protocol 3: General Kinase Inhibition Assay

• Rationale: Protein kinases are critical regulators of cellular processes, and their dysregulation is implicated in many diseases, particularly cancer. The carbazole scaffold is a known "hinge-binding" motif for many kinase inhibitors. A general kinase assay can serve as a broad screening tool to identify any potential kinase-directed activity of 9H-Carbazole-3-oxoacetic acid.[8]

• Materials:

  • Kinase of interest (e.g., a panel of representative kinases from different families)

  • Kinase-specific substrate peptide

  • ATP

  • Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

  • ADP-Glo™ Kinase Assay Kit (or similar luminescence-based kit)

  • 9H-Carbazole-3-oxoacetic acid (dissolved in DMSO)

  • Staurosporine (a broad-spectrum kinase inhibitor) as a positive control

  • White, opaque 96-well plates

  • Plate reader with luminescence detection capabilities

• Procedure:

  • Prepare serial dilutions of 9H-Carbazole-3-oxoacetic acid in DMSO.

  • In a white 96-well plate, add the test compound or DMSO control.

  • Add the kinase to each well and incubate for 10 minutes at room temperature.

  • Initiate the kinase reaction by adding a mixture of the substrate and ATP.

  • Incubate the plate at 30°C for 60 minutes.

  • Add the ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

  • Measure the luminescence of each well using a plate reader.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.[8]

Conclusion and Future Directions

9H-Carbazole-3-oxoacetic acid represents a valuable, yet underexplored, molecule in the landscape of pharmaceutical research. While its primary identity is that of a synthetic intermediate, its structural similarity to a plethora of bioactive carbazole derivatives warrants a thorough investigation of its own biological properties. The protocols detailed in this guide provide a robust framework for its synthesis and for a systematic evaluation of its potential as an anti-inflammatory, anticancer, or kinase-modulating agent. The insights gained from such studies could either validate 9H-Carbazole-3-oxoacetic acid as a lead compound for further optimization or, at a minimum, provide crucial structure-activity relationship data to guide the design of future generations of carbazole-based therapeutics.

References

• Kanchani, J., & Subha, M. C. S. (2021).

• Ouellet, M., & Percival, M. D. (2006). An ELISA method to measure inhibition of the COX enzymes. Nature Protocols, 1(4), 1915–1921. [Link]

• Kanchani, J., & Subha, M. C. S. (2021).
• Wang, H., et al. (2014). Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry.
• Ouellet, M., & Percival, M. D. (2006). An ELISA method to measure inhibition of the COX enzymes.
• Xue, J., et al. (2021). Design, synthesis and evaluation of carbazole derivatives as potential antimicrobial agents. Future Medicinal Chemistry, 13(1), 45-60.
• Pfreimbtner, M., et al. (2021). 1-(4-Fluorobenzoyl)-9H-carbazole. Molbank, 2021(2), M1234.
• Sharma, D., Kumar, N., & Pathak, D. (2014). Synthesis, characterization and biological evaluation of some newer carbazole derivatives. Journal of the Serbian Chemical Society, 79(2), 125-132.
• Xue, J., et al. (2021). Design, synthesis and evaluation of carbazole derivatives as potential antimicrobial agents. Future Medicinal Chemistry, 13(1), 45-60.

• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. [Link]

• Creative Diagnostics. (2023). The MTT Assay: A Valuable Tool for Measuring Cell Viability. [Link]

• Adriaenssens, E., et al. (2024). In vitro kinase assay. protocols.io. [Link]

• Request PDF. (2013). Controlled Friedel-Crafts Acylation of 3,6-Disubstituted-9H-carbazole. [Link]

• Bashir, M., Bano, A., Ijaz, A. S., & Chaudhary, B. A. (2015). Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review. Molecules, 20(8), 13496–13517. [Link]

• Al-Jaf, H. A., & Yaseen, Z. M. (2022). A review on the biological potentials of carbazole and its derived products. Journal of the Iranian Chemical Society, 19(6), 2269-2292.
• Gribble, G. W. (2024). Synthesis of N-acyl carbazoles, phenoxazines and acridines from cyclic diaryliodonium salts.

• ResearchGate. (2015). Can anyone suggest a protocol for a kinase assay?. [Link]

• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. [Link]

• Lee, J., et al. (2013). Controlled Friedel‐Crafts Acylation of 3,6‐Disubstituted‐9H‐carbazole. European Journal of Organic Chemistry, 2013(21), 4584-4588.

• ResearchGate. (2016). Synthesis of 3-(2-benzofuroyl)carbazole derivatives (3a-k). [Link]

• Wang, S., et al. (2013). Design, synthesis and evaluation of pyrido[3,2-α]carbazole derivatives and their analogues as potent antitumour agents. European Journal of Medicinal Chemistry, 69, 44-54.

• Wikipedia. (2023). Friedel–Crafts reaction. [Link]

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• Bentham Science. (2022). Recent Achievements in the Synthesis of Carbazole Derivatives. [Link]

• Shaaban, M., & El-Sayed, M. (2017). Applications of Friedel–Crafts reactions in total synthesis of natural products. RSC Advances, 7(53), 33333-33365.

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Application Notes and Protocols for Investigating the Binding of 9H-Carbazole-3-oxoacetic acid to Proteins

Introduction: The Therapeutic Potential of Carbazole Derivatives

Carbazole and its derivatives represent a significant class of heterocyclic compounds that have garnered substantial interest in medicinal chemistry due to their wide range of pharmacological activities.[1][2][3] These activities include antimicrobial, antiviral, anticancer, and anti-inflammatory properties.[2][4][5] The planar, electron-rich carbazole scaffold serves as a privileged structure in drug discovery, capable of interacting with various biological targets, including enzymes and nucleic acids.[6][7][8] 9H-Carbazole-3-oxoacetic acid, a specific derivative, presents a unique combination of a carbazole core, a keto group, and a carboxylic acid moiety, suggesting its potential to form specific and robust interactions with protein targets. Understanding the binding characteristics of this molecule is a critical step in elucidating its mechanism of action and developing it as a potential therapeutic agent.

This comprehensive guide provides a detailed overview of established biophysical techniques and step-by-step protocols for characterizing the binding of 9H-Carbazole-3-oxoacetic acid to protein targets. These methodologies are designed to provide researchers, scientists, and drug development professionals with the tools to quantitatively assess binding affinity, kinetics, and thermodynamics, thereby accelerating the drug discovery process.

Choosing the Right Technique: A Multi-faceted Approach to Binding Analysis

A thorough investigation of a small molecule-protein interaction requires a multi-pronged approach, employing various biophysical techniques that provide complementary information.[9][10][11][12] The choice of technique depends on several factors, including the properties of the small molecule and the protein, the desired throughput, and the specific information required (e.g., affinity, kinetics, or thermodynamics). Here, we detail three primary techniques that are well-suited for characterizing the binding of 9H-Carbazole-3-oxoacetic acid: Isothermal Titration Calorimetry (ITC), Surface Plasmon Resonance (SPR), and Thermal Shift Assay (TSA).

dot graph TD { subgraph "Experimental Workflow" A[Initial Screening: Thermal Shift Assay (TSA)] --> B{Hit Identification}; B --> C[Affinity & Thermodynamics: Isothermal Titration Calorimetry (ITC)]; B --> D[Kinetics & Affinity: Surface Plasmon Resonance (SPR)]; C --> E[Comprehensive Binding Profile]; D --> E; end style A fill:#F1F3F4,stroke:#5F6368,stroke-width:2px,fontcolor:#202124 style B fill:#FBBC05,stroke:#5F6368,stroke-width:2px,fontcolor:#202124 style C fill:#4285F4,stroke:#5F6368,stroke-width:2px,fontcolor:#FFFFFF style D fill:#34A853,stroke:#5F6368,stroke-width:2px,fontcolor:#FFFFFF style E fill:#EA4335,stroke:#5F6368,stroke-width:2px,fontcolor:#FFFFFF } caption: "Workflow for Binding Characterization"

Isothermal Titration Calorimetry (ITC): A Gold Standard for Thermodynamic Profiling

ITC is a powerful biophysical technique that directly measures the heat changes associated with a binding event, providing a complete thermodynamic profile of the interaction in a single experiment.[13][14][15] It is a label-free, in-solution technique that determines the binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interaction.[16][17]

Principle of ITC

In an ITC experiment, a solution of the ligand (9H-Carbazole-3-oxoacetic acid) is titrated into a solution containing the protein target. The heat released or absorbed upon binding is measured by a sensitive microcalorimeter. The resulting data is a series of heat pulses that are integrated to generate a binding isotherm, which is then fitted to a binding model to extract the thermodynamic parameters.

dot graph TD { subgraph "ITC Principle" A[Ligand in Syringe] -- Titration --> B(Protein in Sample Cell); B -- Binding --> C{Heat Change (ΔH)}; C -- Detection --> D[Binding Isotherm]; D -- Analysis --> E(Kd, n, ΔH, ΔS); end style A fill:#F1F3F4,stroke:#5F6368,stroke-width:2px,fontcolor:#202124 style B fill:#4285F4,stroke:#5F6368,stroke-width:2px,fontcolor:#FFFFFF style C fill:#FBBC05,stroke:#5F6368,stroke-width:2px,fontcolor:#202124 style D fill:#34A853,stroke:#5F6368,stroke-width:2px,fontcolor:#FFFFFF style E fill:#EA4335,stroke:#5F6368,stroke-width:2px,fontcolor:#FFFFFF } caption: "Isothermal Titration Calorimetry Workflow"

Protocol for ITC Analysis

1. Sample Preparation:

• Protein: Dialyze the purified protein extensively against the chosen assay buffer to ensure buffer matching. The final protein concentration should be accurately determined. A typical concentration range is 10-100 µM.

• Ligand: Dissolve 9H-Carbazole-3-oxoacetic acid in the same final dialysis buffer as the protein. The ligand concentration should be 10-20 times that of the protein concentration.

• Buffer: Degas all buffers immediately before use to prevent bubble formation in the calorimeter cells.[17]

2. Experimental Setup:

• Set the experimental temperature (e.g., 25°C).

• Load the protein solution into the sample cell and the ligand solution into the injection syringe.

• Perform a control experiment by titrating the ligand into the buffer alone to determine the heat of dilution.

3. Data Acquisition:

• Perform a series of injections (e.g., 1-2 µL per injection) with sufficient spacing to allow the signal to return to baseline.

• A typical experiment consists of 20-30 injections.

4. Data Analysis:

• Subtract the heat of dilution from the raw data.

• Integrate the heat pulses to obtain the heat change per injection.

• Plot the heat change against the molar ratio of ligand to protein and fit the data to a suitable binding model (e.g., one-site binding model) to determine Kd, n, ΔH, and ΔS.

Parameter	Typical Value Range	Significance
Kd	nM to mM	Binding affinity (lower value = higher affinity)
n	0.5 - 2.0	Stoichiometry of binding
ΔH	-100 to 100 kcal/mol	Enthalpy change (favorable if negative)
ΔS	-100 to 100 cal/mol·K	Entropy change (favorable if positive)

Surface Plasmon Resonance (SPR): Real-time Kinetics and Affinity

SPR is a label-free optical biosensing technique that allows for the real-time monitoring of molecular interactions.[18][19] It is particularly useful for determining the kinetics of binding, including the association (kon) and dissociation (koff) rate constants, in addition to the equilibrium dissociation constant (Kd).[20]

Principle of SPR

In an SPR experiment, one of the interacting molecules (the ligand, typically the protein) is immobilized on a sensor chip surface.[21] The other molecule (the analyte, 9H-Carbazole-3-oxoacetic acid) is flowed over the surface. Binding of the analyte to the immobilized ligand causes a change in the refractive index at the sensor surface, which is detected as a change in the SPR signal.[22]

dot graph TD { subgraph "SPR Principle" A[Protein Immobilization on Sensor Chip] --> B(Flow of 9H-Carbazole-3-oxoacetic acid); B -- Association --> C{Change in Refractive Index}; C -- Detection --> D[Sensorgram (Response vs. Time)]; D -- Analysis --> E(kon, koff, Kd); end style A fill:#4285F4,stroke:#5F6368,stroke-width:2px,fontcolor:#FFFFFF style B fill:#F1F3F4,stroke:#5F6368,stroke-width:2px,fontcolor:#202124 style C fill:#FBBC05,stroke:#5F6368,stroke-width:2px,fontcolor:#202124 style D fill:#34A853,stroke:#5F6368,stroke-width:2px,fontcolor:#FFFFFF style E fill:#EA4335,stroke:#5F6368,stroke-width:2px,fontcolor:#FFFFFF } caption: "Surface Plasmon Resonance Workflow"

Protocol for SPR Analysis

1. Sensor Chip Preparation and Ligand Immobilization:

• Select an appropriate sensor chip (e.g., CM5 for amine coupling).

• Activate the sensor surface using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

• Inject the protein solution over the activated surface to achieve the desired immobilization level.

• Deactivate any remaining active groups with ethanolamine.

2. Analyte Preparation:

• Prepare a series of dilutions of 9H-Carbazole-3-oxoacetic acid in a suitable running buffer (e.g., HBS-EP+). The concentration range should span at least one order of magnitude above and below the expected Kd.

3. Binding Analysis:

• Inject the different concentrations of the analyte over the immobilized protein surface, followed by a dissociation phase where only running buffer is flowed.

• Regenerate the sensor surface between analyte injections if necessary, using a mild regeneration solution.

4. Data Analysis:

• Reference subtract the data from a control flow cell.

• Fit the association and dissociation curves to a suitable kinetic model (e.g., 1:1 Langmuir binding) to determine kon and koff.

• Calculate the Kd from the ratio of the rate constants (Kd = koff / kon).

Parameter	Typical Value Range	Significance
kon	103 to 107 M-1s-1	Association rate constant
koff	10-5 to 10-1 s-1	Dissociation rate constant
Kd	nM to mM	Equilibrium dissociation constant

Thermal Shift Assay (TSA): High-Throughput Screening for Binding

TSA, also known as Differential Scanning Fluorimetry (DSF), is a rapid and cost-effective method for identifying ligands that bind to and stabilize a protein.[23][24][25] It is an excellent technique for initial screening of compound libraries and for validating hits from other assays.[26][27]

Principle of TSA

TSA measures the thermal stability of a protein by monitoring its unfolding as a function of temperature.[23] A fluorescent dye that binds to hydrophobic regions of the protein is used. As the protein unfolds with increasing temperature, it exposes its hydrophobic core, leading to an increase in fluorescence. The temperature at which 50% of the protein is unfolded is the melting temperature (Tm). The binding of a ligand typically stabilizes the protein, resulting in an increase in its Tm (a positive thermal shift, ΔTm).[24]

dot graph TD { subgraph "TSA Principle" A[Protein + Dye] -- Heat --> B(Protein Unfolding); B -- Exposes Hydrophobic Core --> C{Dye Binding & Increased Fluorescence}; C -- Detection --> D[Melting Curve (Fluorescence vs. Temperature)]; D -- Analysis --> E(Tm & ΔTm); end style A fill:#F1F3F4,stroke:#5F6368,stroke-width:2px,fontcolor:#202124 style B fill:#FBBC05,stroke:#5F6368,stroke-width:2px,fontcolor:#202124 style C fill:#4285F4,stroke:#5F6368,stroke-width:2px,fontcolor:#FFFFFF style D fill:#34A853,stroke:#5F6368,stroke-width:2px,fontcolor:#FFFFFF style E fill:#EA4335,stroke:#5F6368,stroke-width:2px,fontcolor:#FFFFFF } caption: "Thermal Shift Assay Workflow"

Protocol for TSA Analysis

1. Reagent Preparation:

• Protein: Prepare a stock solution of the purified protein in a suitable buffer. A typical final concentration in the assay is 2-5 µM.

• Ligand: Prepare a stock solution of 9H-Carbazole-3-oxoacetic acid.

• Dye: Use a fluorescent dye such as SYPRO Orange at a final concentration of 5X.

2. Assay Setup (96- or 384-well plate):

• To each well, add the protein, the fluorescent dye, and either the ligand (at various concentrations) or a vehicle control (e.g., DMSO).

• Seal the plate to prevent evaporation.

3. Data Acquisition:

• Place the plate in a real-time PCR instrument.

• Program the instrument to increase the temperature incrementally (e.g., from 25°C to 95°C) and measure the fluorescence at each step.

4. Data Analysis:

• Plot the fluorescence intensity as a function of temperature to generate melting curves.

• Determine the Tm for the protein in the absence and presence of the ligand by fitting the curves to a Boltzmann equation.

• Calculate the thermal shift (ΔTm) as the difference between the Tm with and without the ligand.

Parameter	Typical Value Range	Significance
Tm	40 - 80 °C	Protein melting temperature
ΔTm	1 - 15 °C	Change in Tm upon ligand binding (positive shift indicates stabilization)

Conclusion: A Pathway to Understanding and Innovation

The successful characterization of the binding of 9H-Carbazole-3-oxoacetic acid to its protein target is a crucial endeavor in drug discovery. The application of the biophysical techniques detailed in this guide—ITC, SPR, and TSA—provides a robust framework for obtaining a comprehensive understanding of the molecular interactions at play. By elucidating the affinity, kinetics, and thermodynamics of binding, researchers can make informed decisions in lead optimization and further preclinical development. The integration of these powerful analytical tools will undoubtedly accelerate the journey of promising carbazole derivatives from the laboratory to the clinic.

References

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• Lea, W. A., & Simeonov, A. (2011). Fluorescence polarization-based measurement of protein-ligand interaction in fungal cell lysates. Methods in molecular biology (Clifton, N.J.), 756, 141–154.
• Iacob, G., et al. (2019). Carbazole Derivatives as Antiviral Agents: An Overview. Molecules, 24(10), 1935.
• Zhang, Y., et al. (2018). Capturing the Interaction Kinetics of an Ion Channel Protein with Small Molecules by the Bio-layer Interferometry Assay. Journal of visualized experiments : JoVE, (133), 57022.
• International Journal of Pharmaceutical Sciences. Synthetic Advancement Of Carbazoles, Acting As Vibrant Platform In The Field Of Medicinal Chemistry.
• BOC Sciences. Biophysical Assays | Protein Interaction Analysis.
• Al-Mulla, A. (2022). A review on the biological potentials of carbazole and its derived products. Journal of the Iranian Chemical Society, 19(1), 1-21.
• ICE Bioscience. Thermal Shift Assay (TSA).
• Excedr. (2023).
• Molecular Devices.
• G. D. C. (2021). Indirect Detection of Ligand Binding by Thermal Melt Analysis. In Methods in Molecular Biology (Vol. 2262, pp. 139-156). Springer.
• Axxam S.p.A. Thermal shift assays for early-stage drug discovery.
• Creative BioMart. Principle and Protocol of Surface Plasmon Resonance (SPR).
• Orthwein, T., et al. (2021). Kinetic Analysis of a Protein-protein Complex to Determine its Dissociation Constant (KD) and the Effective Concentration (EC50) of an Interplaying Effector Molecule Using Bio-layer Interferometry. Bio-protocol, 11(17), e4151.
• Sartorius. Octet® BLI Workflows in Small-Molecule Interaction Guide.
• Kumar, A., & P. T., A. (2014). Modern Biophysical Approaches to Study Protein–Ligand Interactions. Biophysics and Physicobiology, 11, 43-57.
• MtoZ Biolabs. Thermal Shift Assay Drug Discovery.
• Papalia, G. A., et al. (2006). A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A. Analytical biochemistry, 359(1), 94–103.
• Zhang, Y., & Ye, L. (2018). Characterization of Small Molecule–Protein Interactions Using SPR Method. Methods in Molecular Biology, 1787, 137-147.
• Husain, A., et al. (2016). Docking, Synthesis and Anticancer Activity of Some Newer Carbazole Derivatives. Current drug targets, 17(3), 323–335.
• Al-Ali, H. (2019). High Throughput Cellular Thermal Shift Assays in Research and Drug Discovery. Biophysical journal, 116(3), 395–402.
• Gator Bio. Small Molecule Analysis via Biolayer Interferometry.
• The Biochemist. (2023). A beginner's guide to surface plasmon resonance.
• Ashok, D., et al. (2022). Microwave-assisted synthesis, molecular docking studies of 1,2,3-triazole-based carbazole derivatives as antimicrobial, antioxidant and anticancer agents. RSC advances, 12(54), 35229–35245.
• Creative Biolabs. Surface Plasmon Resonance Protocol & Troubleshooting.
• Juza, M., et al. (2024). Carbazole Derivatives Binding to Bcl-2 Promoter Sequence G-quadruplex. International journal of molecular sciences, 25(14), 7545.
• Aperta. (2021).
• Al-Ostath, A. I., et al. (2023). Design, synthesis, molecular docking and biological evaluation of new carbazole derivatives as anticancer, and antioxidant agents. BMC chemistry, 17(1), 77.
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• Nagarapu, L., et al. (2014). Design and Synthesis of 3-(3-((9H-carbazol-4-yl)oxy)-2-hydroxypropyl)-2-phenylquinazolin-4(3H)-one Derivatives to Induce ACE Inhibitory Activity. Bioorganic & medicinal chemistry letters, 24(15), 3423–3426.
• ACG Publications. (2021). Synthesis of carbazole-based acetyl benzohydrazides targeting urease enzyme inhibition.
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• CORE. Synthesis of oxadiazole substituted new carbazole derivatives as antioxidant and antiurease agent.
• Schurdak, M. E., & Randerath, K. (1994). Comparison of blood protein and target organ DNA and protein binding following topical application of benzo[a]pyrene and 7H-dibenzo[c,g]carbazole to mice. Carcinogenesis, 15(10), 2233–2238.

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Technical Notes & Optimization

Technical Support Center: Synthesis of 9H-Carbazole-3-oxoacetic acid

This guide provides in-depth troubleshooting and frequently asked questions for researchers engaged in the synthesis of 9H-Carbazole-3-oxoacetic acid. The content is structured to address specific experimental challenges, explaining the underlying chemical principles to empower users to optimize their reaction yields and purity.

Introduction: The Synthetic Challenge

9H-Carbazole-3-oxoacetic acid is a valuable building block in medicinal chemistry and materials science. Its synthesis, however, presents several challenges, primarily related to the regioselectivity of the initial functionalization and the stability of the final β-ketoacid product. This guide focuses on a common and logical two-step synthetic route:

• Step 1: Friedel-Crafts Acylation of 9H-Carbazole to introduce an acetyl group at the C-3 position.

• Step 2: Claisen Condensation of the resulting 3-acetyl-9H-carbazole with diethyl oxalate, followed by hydrolysis, to form the target α-ketoester and subsequently the final product.

This document will dissect potential issues in this workflow, offering solutions grounded in established chemical principles.

Proposed Synthetic Workflow

The following diagram outlines the recommended synthetic pathway.

Caption: Proposed two-step synthesis of 9H-Carbazole-3-oxoacetic acid.

Troubleshooting Guide: Step-by-Step Problem Solving

This section addresses common issues encountered during the synthesis in a question-and-answer format.

Step 1: Friedel-Crafts Acylation

Q1: My Friedel-Crafts acylation reaction is resulting in a very low yield and a dark, tarry mixture. What is the likely cause?

A1: This is a classic issue in Friedel-Crafts reactions and typically points to two main culprits:

• Moisture: The Lewis acid catalyst, typically aluminum chloride (AlCl₃), is extremely hygroscopic. Any moisture in your solvent, glassware, or starting materials will react with and deactivate the AlCl₃, halting the catalytic cycle. This can also lead to polymerization and the formation of tar.

• Reaction Temperature: Friedel-Crafts acylations are exothermic. If the temperature is not controlled (typically 0-5 °C during addition), side reactions, including polysubstitution and polymerization, can occur.[1]

Solution:

• Rigorous Anhydrous Conditions: Ensure all glassware is oven-dried or flame-dried under an inert atmosphere (Nitrogen or Argon). Use a freshly opened bottle of anhydrous solvent or a solvent purified through a solvent purification system.

• Temperature Control: Add the acetyl chloride dropwise to the cooled suspension of 9H-Carbazole and AlCl₃ in dichloroethane while maintaining the temperature between 0-5 °C using an ice-water bath.[1]

Q2: I'm getting a mixture of products, including what appears to be the 2-acetyl or 6-acetyl isomer. How can I improve the regioselectivity for the 3-position?

A2: The carbazole nucleus has several activated positions for electrophilic substitution. While the 3 and 6 positions are electronically favored, the choice of solvent and reaction conditions can influence the outcome.

• Causality: The regioselectivity is governed by the stability of the sigma complex (Wheland intermediate) formed during the electrophilic attack. The attack at C-3 (and C-6) generally leads to a more stable intermediate. However, steric hindrance and the specific reaction solvent can alter this preference.

Solution:

• Solvent Choice: Non-polar solvents like dichloroethane or carbon disulfide are generally preferred for directing acylation to the 3- and 6-positions of the carbazole ring.

• Catalyst Stoichiometry: Using a slight excess of AlCl₃ (around 1.1 to 1.2 equivalents) can help ensure the formation of the desired acylium ion and drive the reaction towards the thermodynamically favored product.

Step 2: Claisen Condensation & Hydrolysis

Q3: The Claisen condensation to form the oxoester is not proceeding. My starting material (3-acetyl-9H-carbazole) is recovered unchanged.

A3: A failed Claisen condensation almost always points to an issue with the base or the reaction environment.

• Causality: The reaction requires a strong base (like sodium ethoxide, NaOEt) to deprotonate the methyl group of the 3-acetyl-9H-carbazole, forming a reactive enolate. This enolate is the key nucleophile.

• Common Failures:

  • Insufficient Base Strength/Activity: The base may have degraded due to exposure to air and moisture. A proton source (like water or ethanol in excess) will quench the enolate as soon as it forms.

  • N-H Deprotonation: The carbazole nitrogen has an acidic proton (pKa ~17). The base can deprotonate the N-H group, which is a non-productive pathway and consumes your base.

Solution:

• Use Freshly Prepared Base: Prepare sodium ethoxide in situ by reacting clean sodium metal with absolute (anhydrous) ethanol under an inert atmosphere. Alternatively, use a high-quality commercial grade of solid sodium ethoxide.

• Protect the Carbazole Nitrogen: For a more robust reaction, consider protecting the carbazole nitrogen with a group like tosyl (Ts) or tert-butyloxycarbonyl (Boc) before the condensation. This prevents the N-H from interfering with the base. The protecting group can be removed during the final hydrolysis step.

• Ensure Anhydrous Conditions: As with the Friedel-Crafts step, all reagents and solvents must be strictly anhydrous.

Q4: I successfully synthesized the final 9H-Carbazole-3-oxoacetic acid, but my yield is low after purification, and I suspect decarboxylation. How can I minimize product loss?

A4: This is a critical challenge. β-ketoacids are notoriously prone to decarboxylation (loss of CO₂) upon heating or under acidic conditions.

• Causality: The keto group at the β-position facilitates the formation of a cyclic transition state, leading to the loss of CO₂ and the formation of 3-acetyl-9H-carbazole as a byproduct.

Solution:

• Low-Temperature Workup: During the final hydrolysis of the ester, acidify the reaction mixture at a low temperature (0-5 °C) to precipitate the product. Avoid any heating.

• Avoid Strong Acids: Use a weak acid like acetic acid or a carefully controlled amount of dilute HCl for the final protonation step.

• Purification Strategy: Avoid purification methods that involve heat, such as recrystallization from hot solvents. Instead, consider:

  • Trituration: Wash the crude solid product with a cold, non-polar solvent (like diethyl ether or hexane) to remove organic impurities.

  • Acid-Base Extraction: Dissolve the crude product in a weak base (e.g., sodium bicarbonate solution), wash with an organic solvent to remove neutral impurities, and then re-precipitate the product by adding a weak acid at low temperature.

Frequently Asked Questions (FAQs)

Q: What is a reliable method to monitor the progress of these reactions?

A: Thin-Layer Chromatography (TLC) is the most effective method. Use a solvent system like 3:1 Hexane:Ethyl Acetate. The product of each step should have a different Rf value. For example, 3-acetyl-9H-carbazole will be less polar than 9H-carbazole. The final carboxylic acid product will be highly polar and may barely move from the baseline without a more polar eluent (e.g., adding a small amount of methanol or acetic acid to the mobile phase).

Q: Are there alternative synthetic routes to consider?

A: Yes, several modern methods for carbazole synthesis could be adapted. For instance, a Suzuki or Buchwald-Hartwig coupling could be used to form a substituted 2-aminobiphenyl precursor, followed by a Cadogan cyclization to form the carbazole ring with the desired functionality already in place.[2] These methods can offer better regioselectivity but often require more expensive catalysts and ligands.[3]

Q: What are the key characterization signals I should look for to confirm my final product?

A:

• ¹H NMR: Look for the disappearance of the acetyl methyl singlet (around 2.5 ppm) and the appearance of a new methylene singlet for the -CO-CH₂-COOH group. The aromatic protons of the carbazole ring will show characteristic splitting patterns.

• ¹³C NMR: Expect a signal for the new carboxylic acid carbon (~170 ppm) and the ketone carbon (~190 ppm).

• FT-IR: A strong, broad absorption for the carboxylic acid O-H stretch (around 2500-3300 cm⁻¹) and two distinct C=O stretches: one for the ketone (~1680 cm⁻¹) and one for the carboxylic acid (~1720 cm⁻¹).

• Mass Spectrometry: The molecular ion peak corresponding to the exact mass of 9H-Carbazole-3-oxoacetic acid (C₁₄H₉NO₃).

Experimental Protocols & Data

Protocol 1: Synthesis of 3-acetyl-9H-carbazole

• Suspend 9H-Carbazole (1 equiv.) and anhydrous aluminum chloride (1.2 equiv.) in anhydrous dichloroethane under a nitrogen atmosphere in a flask equipped with a magnetic stirrer and cooled to 0 °C.

• Add acetyl chloride (1.1 equiv.) dropwise over 30 minutes, ensuring the temperature does not exceed 5 °C.[1]

• After the addition is complete, stir the mixture at 0 °C for an additional 30 minutes, then allow it to warm to room temperature and stir for 2-4 hours (monitor by TLC).

• Carefully pour the reaction mixture into a beaker of ice-water with stirring.

• Separate the organic layer, wash it successively with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude solid by recrystallization from ethanol to yield the product.

Table 1: Reaction Parameters and Expected Outcomes

Step	Key Reagents	Solvent	Temp.	Typical Time	Expected Yield
1. Acylation	9H-Carbazole, Acetyl Chloride, AlCl₃	Dichloroethane	0 °C to RT	3-5 hours	75-85%
2. Condensation	3-acetyl-9H-carbazole, Diethyl Oxalate, NaOEt	Anhydrous Ethanol	Reflux	6-8 hours	60-70% (ester)
3. Hydrolysis	Oxoester, KOH	Ethanol/Water	Reflux	2-4 hours	>90% (acid)

Troubleshooting Flowchart

Caption: Troubleshooting flowchart for identifying yield loss sources.

References

• Kaur, M., & Kumar, R. (2022). A Minireview on the Scope of Cadogan Cyclization Reactions Leading to Diverse Azaheterocycles. ResearchGate. Retrieved from [Link]

• Al-Amiery, A. A. (2012). Synthesis of new 9H-Carbazole derivatives. Iraqi Journal of Science. Retrieved from [Link]

• Yaqub, G. (n.d.). Systematic Approach for Synthesis of Carbazole-9-acetic Acid. Asian Journal of Chemistry. Retrieved from [Link]

• Patel, R. (n.d.). Synthesis and evaluation of biological activity of some novel carbazole derivatives. World Journal of Pharmacy and Pharmaceutical Sciences. Retrieved from [Link]

• Kanchani, J., & Subha, M. C. S. (2021). Synthesis of Carbazole-1&3-Acids by using Suzuki Coupling followed by Cadagon Reductive Cyclization. Der Pharma Chemica. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• De Borggraeve, W. M., et al. (2010). A Convenient Preparation of 9H-Carbazole-3,6-dicarbonitrile and 9H-Carbazole-3,6-dicarboxylic Acid. ResearchGate. Retrieved from [Link]

• Kanchani, J., & Subha, M. C. S. (2021). Synthesis of Carbazole-1&3-acids by using Suzuki coupling followed by Cadagon Reductive cyclization. Der Pharma Chemica. Retrieved from [Link]

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"purification challenges of 9H-Carbazole-3-oxoacetic acid"

Welcome to the technical support center for 9H-Carbazole-3-oxoacetic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common purification challenges associated with this molecule. The following troubleshooting guides and FAQs are based on established principles for the purification of carbazole derivatives and related acidic compounds.

Troubleshooting Guide: Common Purification Issues

This section addresses specific experimental issues in a question-and-answer format, providing not just solutions but also the underlying scientific reasoning for each step.

Issue 1: My final product of 9H-Carbazole-3-oxoacetic acid is discolored (e.g., yellow, brown, or black) and shows multiple spots on TLC.

Question: What are the likely causes of discoloration and multiple impurities in my 9H-Carbazole-3-oxoacetic acid product, and how can I obtain a pure, white solid?

Answer:

Discoloration and the presence of multiple impurities are common challenges when synthesizing functionalized carbazoles. The primary causes are typically residual starting materials, byproducts from the synthetic route, or degradation of the product. Given the structure of 9H-Carbazole-3-oxoacetic acid, these impurities may include:

• Unreacted 9H-Carbazole: The starting material for many synthetic routes.

• Oxidation Products: The carbazole ring system can be susceptible to oxidation, leading to colored impurities.

• Byproducts from Acylation: If a Friedel-Crafts acylation or a similar reaction was used to introduce the oxoacetic acid moiety, byproducts from side reactions are common.[1]

• Polymeric Materials: Acid-catalyzed side reactions can sometimes lead to the formation of polymeric impurities.

To address this, a multi-step purification strategy is often necessary.

Workflow for Purification of Discolored 9H-Carbazole-3-oxoacetic acid

Caption: Purification workflow for 9H-Carbazole-3-oxoacetic acid.

Experimental Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude 9H-Carbazole-3-oxoacetic acid in a suitable organic solvent like ethyl acetate.

• Extraction: Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The acidic product will react to form its sodium salt, which is soluble in the aqueous layer. Neutral impurities, such as unreacted carbazole, will remain in the organic layer.

• Separation: Carefully separate the aqueous and organic layers. The organic layer can be discarded or concentrated to recover unreacted starting materials.

• Precipitation: Cool the aqueous layer in an ice bath and slowly acidify it with dilute hydrochloric acid (HCl) until the product precipitates out. The pH should be acidic (pH ~2-3).

• Isolation: Collect the precipitated solid by vacuum filtration, wash with cold water to remove any remaining salts, and dry thoroughly.

Experimental Protocol: Recrystallization

Recrystallization is a powerful technique for removing minor impurities. The choice of solvent is critical.[2]

• Solvent Selection: Based on the principle of "like dissolves like," a polar protic solvent or a mixture is likely to be effective. Ethanol, isopropanol, or a mixture of ethanol and water are good starting points.[3] For carbazole derivatives, toluene has also been shown to be an effective recrystallization solvent.[2]

• Dissolution: In a fume hood, dissolve the product from the acid-base extraction in a minimum amount of hot solvent.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature to form well-defined crystals. Further cooling in an ice bath can maximize the yield.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Solvent System	Typical Ratio (v/v)	Expected Purity
Ethanol/Water	3:1	>98%
Isopropanol	-	>97%
Toluene	-	>98%

Issue 2: My final yield of 9H-Carbazole-3-oxoacetic acid is very low after purification.

Question: I am losing a significant amount of my product during purification. How can I improve my yield?

Answer:

Low yield is a common problem that can often be attributed to losses during the work-up and purification steps. Here are some key areas to troubleshoot:

• Incomplete Precipitation: During the acid-base extraction, ensure that the aqueous layer is sufficiently acidified to precipitate all of the product. Check the pH with pH paper.

• Recrystallization Losses:

  • Using too much solvent: This will result in some of your product remaining in the mother liquor. Always use the minimum amount of hot solvent required to fully dissolve the solid.

  • Cooling too quickly: Rapid cooling can lead to the formation of small, impure crystals and trap impurities. Allow the solution to cool slowly to room temperature before placing it in an ice bath.

  • Washing with warm solvent: Always wash the filtered crystals with a small amount of cold solvent to minimize re-dissolving the product.

• Alternative Purification: Column Chromatography: If recrystallization proves to be inefficient, column chromatography can be an excellent alternative for achieving high purity with potentially better recovery.

Experimental Protocol: Column Chromatography

• Stationary Phase: Silica gel is the most common choice for compounds of this polarity.

• Mobile Phase (Eluent): A gradient of ethyl acetate in hexanes or dichloromethane in hexanes is a good starting point. The polarity can be increased by adding a small amount of acetic acid or methanol to the eluent to ensure the acidic product moves down the column.

• Procedure: a. Prepare a slurry of silica gel in the initial, low-polarity eluent and pack the column. b. Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent like dichloromethane and adsorb it onto a small amount of silica gel. c. Load the dried, adsorbed product onto the top of the column. d. Elute the column with the mobile phase, gradually increasing the polarity. e. Collect fractions and analyze them by TLC to identify those containing the pure product. f. Combine the pure fractions and evaporate the solvent to obtain the purified 9H-Carbazole-3-oxoacetic acid.

Troubleshooting Logic for Low Yield

Caption: Decision tree for troubleshooting low yield.

Frequently Asked Questions (FAQs)

Q1: What is the expected appearance and melting point of pure 9H-Carbazole-3-oxoacetic acid?

While specific data for this compound is not widely published, pure carbazole and its derivatives are typically white to off-white crystalline solids.[4][5] A sharp melting point is a good indicator of purity. For comparison, 9H-carbazole has a melting point of 246 °C.[4] The introduction of the oxoacetic acid group will likely alter this, but a melting range of more than 2-3 °C suggests the presence of impurities.

Q2: How should I store 9H-Carbazole-3-oxoacetic acid?

Like many carbazole derivatives, 9H-Carbazole-3-oxoacetic acid should be stored in a cool, dry, and dark place to prevent degradation.[6] It is stable under normal conditions but can be sensitive to light and strong oxidizing agents.[5] Storing it under an inert atmosphere (e.g., nitrogen or argon) can further prolong its shelf life.

Q3: What analytical techniques are best for assessing the purity of 9H-Carbazole-3-oxoacetic acid?

A combination of techniques is recommended for a comprehensive purity assessment:[7]

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantitative purity analysis of non-volatile organic compounds.[8] A reversed-phase C18 column with a mobile phase of acetonitrile and water (with an acid modifier like trifluoroacetic acid) is a typical starting point.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound (239.23 g/mol ) and identify any impurities.[7][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure and identifying any structural isomers or impurities.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the presence of key functional groups, such as the N-H of the carbazole, the carboxylic acid O-H, and the carbonyl (C=O) groups.

Q4: Can I use 9H-Carbazole-3-oxoacetic acid directly after synthesis without extensive purification?

For many applications in drug development and materials science, high purity is critical. Impurities can significantly impact biological activity, device performance, and the reproducibility of results.[2][7] It is strongly recommended to purify the compound to >98% purity before use in sensitive applications.

References

• Benchchem. High-Purity 1H-Benzo(a)carbazole: Advanced Recrystallization Techniques for Research and Development.
• ACS Publications. Identification of carbazole in wilmington petroleum through use of gas-liquid chromatography and spectroscopy.
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• Solubility of Things. Carbazole.
• ChemBK. 9H-carbazole.
• RSC Publishing. Recent synthetic strategies for the construction of functionalized carbazoles and their heterocyclic motifs enabled by Lewis acids.
• Industrial Chemistry & Materials (RSC Publishing). Understanding the interaction mechanism of carbazole/anthracene with N , N -dimethylformamide: NMR study substantiated carbazole separation.
• Google Search. DETERMINATION OF CARBAZOLE COMPOUNDS IN DEEP HYDROGENATED DIESEL.
• The Royal Society of Chemistry. Supporting Information.
• LGC Standards. 9H-Carbazole 3-Oxoacetic Acid.
• Iraqi Journal of Science. Synthesis of new 9H-Carbazole derivatives.
• ResearchGate. Purification of carbazole by solvent crystallization under two forced cooling modes | Request PDF.
• ResearchGate. (PDF) Synthesis, design, biological and anti-oxidant assessment of some new 9H-carbazole derivatives.
• ResearchGate. (PDF) Synthesis of new 9H-Carbazole derivatives.
• Benchchem. Purity Assessment of Synthesized 6-Amino-5,8-dimethyl-9H-carbazol-3-ol: A Comparative Guide.
• NIH. Fluorescence quenching aptitude of carbazole for the detection of nitro-aromatics: a comprehensive experimental analysis and computational studies validation.
• Atlantis Press. Research on purification of refined carbazole and anthracene by Solvent crystallization Wenshuang Dai.
• ChemicalBook. Carbazole | 86-74-8.
• Benchchem. An In-depth Technical Guide on the Thermal Stability of 9-(4-Nitrophenyl)-9H-carbazole.
• ResearchGate. ChemInform Abstract: A Convenient Preparation of 9H-Carbazole-3,6-dicarbonitrile and 9H-Carbazole-3,6-dicarboxylic Acid.
• Der Pharma Chemica. Synthesis of Carbazole-1&3-Acids by using Suzuki Coupling followed by Cadagon Reductive Cyclization.
• Pharmaffiliates. CAS No : 1094264-08-0 | Product Name : 9H-Carbazole 3-Oxoacetic Acid.
• ResearchGate. Three new carbazole derivatives with high thermal stability as host for efficient green phosphorescent organic-light emitting diodes | Request PDF.
• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals.
• Benchchem. Confirming the Purity of 1H-Benzo[c]carbazole: A Comparative Guide to HPLC Analysis.
• ResearchGate. Synthesis, Characterization and biological evaluation of some newer carbazole derivatives.
• ResearchGate. Synthesis and antimicrobial activities of 9 H-carbazole derivatives.
• Benchchem. An In-depth Technical Guide to the Solubility of 9-Hexylcarbazole in Organic Solvents.

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Technical Support Center: Synthesis of 9H-Carbazole-3-oxoacetic acid

Welcome to the technical support center for the synthesis of 9H-Carbazole-3-oxoacetic acid. This resource is designed for researchers, medicinal chemists, and process development scientists who are working with or troubleshooting this important synthetic transformation. In this guide, we will move beyond standard protocols to address the nuanced challenges and side reactions that can arise during the synthesis, providing you with the rationale behind these issues and actionable solutions.

Introduction to the Synthesis and its Challenges

The synthesis of 9H-Carbazole-3-oxoacetic acid, a valuable building block in medicinal chemistry, is most commonly approached via a Friedel-Crafts acylation of 9H-carbazole. This electrophilic aromatic substitution, while powerful, is fraught with potential side reactions that can significantly impact yield and purity. The electron-rich nature of the carbazole ring system and the reactivity of the N-H bond make it susceptible to several competing reaction pathways.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios that our application scientists frequently encounter. We will delve into the mechanistic underpinnings of these side reactions and provide validated protocols to mitigate them.

Troubleshooting Guide & FAQs

FAQ 1: Poor Regioselectivity - My acylation is occurring at positions other than C-3, or I'm seeing di-acylated products.

The Problem: You are observing a mixture of acylated carbazole isomers (e.g., substitution at C-1, C-3, and C-6) and/or di-acylated byproducts, such as 3,6-diacylcarbazole.

The Scientific Reason: The carbazole nucleus has multiple activated positions for electrophilic substitution. The positions C-3, C-6, C-1, and C-8 are all susceptible to acylation. The precise location of the substitution is highly dependent on the reaction conditions, including the Lewis acid catalyst, solvent, temperature, and any directing groups on the carbazole ring. Di-acylation occurs when the mono-acylated product is still sufficiently activated to undergo a second acylation.[1][2][3]

Troubleshooting & Mitigation Strategies:

• Choice of Lewis Acid: The strength and steric bulk of the Lewis acid can influence regioselectivity.

  • Milder Lewis Acids: Consider using milder Lewis acids like ZnCl₂, FeCl₃, or SnCl₄, which can offer better control over the reaction compared to the highly reactive AlCl₃.[4][5]

  • Boron Trichloride (BCl₃): BCl₃ can be used to direct acylation to the C-1 position through a boryl intermediate, so it should be avoided if C-3 substitution is desired.[6]

• Solvent Effects: The choice of solvent can influence the reactivity of the electrophile and the carbazole substrate.

  • Less Polar Solvents: Using less polar solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE) is generally preferred over more coordinating solvents.

• Temperature Control: Maintaining a low reaction temperature (e.g., 0 °C to room temperature) can help to minimize di-acylation and improve selectivity.

• Stoichiometry of Reagents: Carefully controlling the stoichiometry of the acylating agent (e.g., oxalyl chloride and oxalic acid) to be close to 1:1 with the carbazole can reduce the incidence of di-acylation.

Workflow for Optimizing Regioselectivity:

Caption: Workflow for troubleshooting poor regioselectivity.

FAQ 2: Significant N-Acylation - I am isolating a significant amount of 9-acylcarbazole byproduct.

The Problem: The primary isolated product is the N-acylated carbazole, or a mixture of N- and C-acylated products is obtained.

The Scientific Reason: The nitrogen atom of the carbazole N-H group is a competing nucleophilic site. The pKa of the carbazole N-H is approximately 17, making it susceptible to deprotonation by a base, which significantly increases its nucleophilicity.[7] In the absence of a strong Lewis acid to activate the acylating agent for C-acylation, or in the presence of a base, N-acylation can become the dominant pathway.[8]

Troubleshooting & Mitigation Strategies:

• Ensure Anhydrous Conditions: Water can hydrolyze the Lewis acid, reducing its efficacy and potentially creating a more basic reaction environment that favors N-acylation.

• Avoid Strong Bases: Do not use strong bases in the reaction mixture, as this will promote deprotonation of the carbazole nitrogen.

• Use of a Protecting Group: If N-acylation is a persistent issue, consider protecting the carbazole nitrogen with a removable protecting group (e.g., tosyl, BOC) prior to Friedel-Crafts acylation.

• Phase-Transfer Catalysis (PTC) Considerations: Be aware that PTC conditions with a base will strongly favor N-substitution.[7]

Protocol for Minimizing N-Acylation:

• Drying: Thoroughly dry all glassware and solvents before use.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture.

• Order of Addition: Add the Lewis acid to the carbazole suspension in the solvent before the addition of the acylating agent. This allows for complexation with the carbazole, potentially disfavoring N-acylation.

• Catalyst Choice: Use a strong Lewis acid (e.g., AlCl₃) in stoichiometric amounts to ensure the Friedel-Crafts pathway is favored.

FAQ 3: Product Degradation - My yield is low, and I suspect the product is degrading during the reaction or workup.

The Problem: The desired 9H-Carbazole-3-oxoacetic acid is not stable under the reaction or workup conditions, leading to low isolated yields.

The Scientific Reason: The product is an α-keto acid. α-Keto acids are known to be susceptible to decarboxylation (loss of CO₂) under certain conditions, particularly upon heating or in the presence of strong acids or bases.[9][10][11] The workup procedure, if not carefully controlled, can lead to the degradation of the desired product.

Troubleshooting & Mitigation Strategies:

• Low-Temperature Workup: Perform the aqueous quench and extractions at low temperatures (e.g., using an ice bath).

• Avoid Strong Bases in Workup: Use a mild base, such as sodium bicarbonate solution, for neutralization. Avoid strong bases like sodium hydroxide, which can promote decarboxylation.

• Minimize Exposure to Heat: Avoid prolonged heating of the reaction mixture after the reaction is complete. Concentrate the product in vacuo at a low temperature.

• Rapid Purification: Purify the crude product promptly after isolation to minimize degradation.

Proposed Mechanism of Decarboxylation:

Caption: Potential decarboxylation pathway of the product.

FAQ 4: Incomplete Reaction or No Reaction.

The Problem: The starting carbazole is largely unreacted, even after prolonged reaction times.

The Scientific Reason: Friedel-Crafts acylations can be sensitive to the purity of reagents and the activity of the catalyst. Deactivated aromatic rings are also less reactive.

Troubleshooting & Mitigation Strategies:

• Catalyst Activity: Use a fresh, high-purity Lewis acid. Aluminum chloride, for example, is highly hygroscopic and loses its activity upon exposure to moisture.

• Purity of Starting Materials: Ensure the carbazole and acylating agent are pure and dry.

• Reaction Temperature: While low temperatures are good for selectivity, some reactions may require gentle heating to proceed at a reasonable rate. Monitor the reaction by TLC or LC-MS to find the optimal temperature.

• Stoichiometry of Lewis Acid: For acylation, at least a stoichiometric amount of the Lewis acid is often required because the product ketone can complex with the catalyst, rendering it inactive.[12]

Parameter	Recommendation for Incomplete Reaction	Rationale
Lewis Acid	Use a fresh, unopened bottle of AlCl₃ or other Lewis acid.	Lewis acids are deactivated by moisture.
Temperature	Gradually increase from 0 °C to room temperature or slightly above.	Provides activation energy for the reaction.
Lewis Acid Stoichiometry	Increase to 1.1 - 1.5 equivalents.	Overcomes catalyst deactivation by product complexation.

Validated Experimental Protocol

This protocol is a starting point and may require optimization based on your specific experimental setup and observations.

Synthesis of 2-(9H-carbazol-3-yl)-2-oxoacetyl chloride

• To a stirred suspension of anhydrous aluminum chloride (1.2 eq) in anhydrous dichloromethane (10 mL/g of carbazole) under a nitrogen atmosphere at 0 °C, add 9H-carbazole (1.0 eq) portion-wise.

• Stir the resulting mixture for 15-20 minutes at 0 °C.

• In a separate flask, prepare a solution of oxalyl chloride (1.1 eq) in anhydrous dichloromethane.[13][14]

• Add the oxalyl chloride solution dropwise to the carbazole-Lewis acid suspension at 0 °C over 30 minutes.

• Allow the reaction to stir at 0 °C and monitor its progress by TLC or LC-MS. If the reaction is sluggish, allow it to slowly warm to room temperature.

Workup and Hydrolysis to 9H-Carbazole-3-oxoacetic acid

• Once the reaction is complete, cool the mixture back to 0 °C in an ice bath.

• Slowly and carefully pour the reaction mixture into a beaker containing crushed ice and water.

• Stir the mixture vigorously for 30 minutes to hydrolyze the acyl chloride and quench the Lewis acid.

• Extract the aqueous layer with dichloromethane or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the solvent under reduced pressure at a temperature not exceeding 30-35 °C.

• The crude 9H-Carbazole-3-oxoacetic acid can be purified by recrystallization or column chromatography.

References

• Controlled Friedel-Crafts Acylation of 3,6-Disubstituted-9H-carbazole. Semantic Scholar. [Link]

• Controlled Friedel-Crafts Acylation of 3,6-Disubstituted-9H-carbazole. Request PDF. [Link]

• Decarboxylation of a keto acids. Journal of Chemical Education. [Link]

• Substrate-Controlled Regiodivergent Synthesis of Fluoroacylated Carbazoles via Friedel-Crafts Acylation. PubMed. [Link]

• Loss of Carboxy Group as CO2: Decarboxylation of β-Ketoacids. JoVE. [Link]

• Mechanism of decarboxylation of alpha-keto carboxylic acid. Chemistry Stack Exchange. [Link]

• New Synthesis Method of N-Alkylation of Carbazole Under Microwave Irradiation in Dry Media. ResearchGate. [Link]

• Decarboxylation. Chemistry Steps. [Link]

• PTC N-Alkylation of Carbazole Derivative. PTC Organics, Inc.. [Link]

• Photoredox/Palladium Dual Catalysis for Site-Selective C−H Arylation and Acylation of N‐Protected Carbazole. American Chemical Society. [Link]

• 1-(4-Fluorobenzoyl)-9H-carbazole. MDPI. [Link]

• Decarboxylation of alpha-ketoisovaleric acid after oral administration in man. PubMed. [Link]

• An efficient and green method for regio- and chemo-selective Friedel–Crafts acylations using a deep eutectic solvent ([CholineCl][ZnCl2]3). RSC Publishing. [Link]

• Applications of Friedel–Crafts reactions in total synthesis of natural products. PMC - NIH. [Link]

• Synthesis of N-acyl carbazoles, phenoxazines and acridines from cyclic diaryliodonium salts. Beilstein Journal of Organic Chemistry. [Link]

• Facile and Rapid Synthesis of 9H-Carbazole-9Carboxylic Acids Under Microwave Irradiation. Request PDF. [Link]

• Site-selective Aerobic C–H Mono-Acylation of Carbazoles by a Sustainable Palladium Catalysis. NIH. [Link]

• Friedel–Crafts reaction. Wikipedia. [Link]

• Synthesis of N-acyl carbazoles, phenoxazines and acridines from cyclic diaryliodonium salts. ChemRxiv. [Link]

• ChemInform Abstract: Regioselectivity of Friedel-Crafts Acylation of Aromatic Compounds with Several Cyclic Anhydrides. ResearchGate. [Link]

• Figure S1. Synthesis of [2-(9H-carbazol-9-yl)ethyl]phosphonic acid... ResearchGate. [Link]

• Removing oxalyl chloride from acid chloride intermediate in ester formation. Reddit. [Link]

• Chiral Brønsted acid catalyzed Friedel–Crafts alkylation reactions. RSC Publishing. [Link]

• Oxalyl Chloride: A Versatile Reagent in Organic Transformations. Request PDF. [Link]

• 2-(Carbazol-9-yl)acetic acid. ResearchGate. [Link]

• 3 - Organic Syntheses Procedure. Organic Syntheses. [Link]

• Sterically-controlled intermolecular Friedel–Crafts acylation with twisted amides via selective N–C cleavage under mild conditions. Chemical Communications (RSC Publishing). [Link]

• Friedel-Crafts Chemistry. Part 45: Expedient new improved process for the synthesis of oxacarbazepine precursor 10,11-dihydro-10-oxo-5H-dibenz[b,f]azepine via Friedel-Crafts cycliacylations. ResearchGate. [Link]

• 2-(9-isopentyl-9H-carbazol-3-yl)acetic acid. PubChem. [Link]

• Base-promoted Formal Arylation of Benzo[d]oxazoles With Acyl Chloride. PubMed. [Link]

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Technical Support Center: Optimization of Reaction Conditions for 9H-Carbazole-3-oxoacetic acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis and optimization of 9H-Carbazole-3-oxoacetic acid. This document is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis. We will delve into the mechanistic rationale behind procedural steps, troubleshoot common experimental hurdles, and provide a validated protocol to achieve optimal results.

Synthetic Strategy Overview

The synthesis of 9H-Carbazole-3-oxoacetic acid, an important intermediate for various functional materials and pharmaceutical agents, is most effectively approached via a two-step sequence:

• Friedel-Crafts Acylation: Introduction of an ethoxalyl group onto the electron-rich carbazole nucleus at the C-3 position.

• Hydrolysis: Conversion of the resulting ethyl ester intermediate to the final carboxylic acid.

The primary challenge in this synthesis lies in controlling the regioselectivity of the Friedel-Crafts reaction and ensuring complete hydrolysis without promoting side reactions. Carbazole is an electron-rich aromatic system, making it highly reactive towards electrophilic substitution. The nitrogen atom directs substitution primarily to the 3 and 6 positions, which are electronically activated and sterically accessible.[1]

Workflow for Synthesis of 9H-Carbazole-3-oxoacetic acid

Caption: Overall synthetic workflow from starting materials to the final product.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis in a question-and-answer format.

Issue 1: Low or No Yield in Friedel-Crafts Acylation Step

• Question: My reaction shows no conversion from 9H-Carbazole to the desired acylated product, or the yield is extremely low. What are the likely causes?

• Answer: This is a common issue often traced back to the reagents or reaction conditions.

  • Cause A: Inactive Lewis Acid Catalyst. Aluminum chloride (AlCl₃) is highly hygroscopic. Exposure to atmospheric moisture will hydrolyze it, rendering it inactive.

    • Solution: Always use a fresh, unopened bottle of anhydrous AlCl₃ or a freshly sublimed batch. Ensure all glassware is oven-dried and the reaction is assembled under an inert atmosphere (Nitrogen or Argon).

  • Cause B: Catalyst Complexation. The N-H proton of the carbazole ring can interact with the Lewis acid, forming a complex that deactivates both the substrate and the catalyst.

    • Solution: A stoichiometric amount of AlCl₃ (or a slight excess) is often required to overcome this. The reaction protocol below specifies using at least 2.5 equivalents. Alternatively, for certain applications, protecting the carbazole nitrogen with a group like ethyl or benzyl can prevent this interaction, though this adds extra steps to the synthesis.

  • Cause C: Incorrect Solvent Choice. The choice of solvent is critical for Friedel-Crafts reactions.

    • Solution: For reactive substrates like carbazole, a deactivating solvent such as nitrobenzene or a non-coordinating solvent like 1,2-dichloroethane is recommended.[2] Avoid solvents like DMF, which can react with the acylating agent or catalyst.

Issue 2: Formation of Multiple Products (Impurity Profile)

• Question: TLC analysis of my reaction mixture shows the desired product spot, but also significant side products. What are they and how can I avoid them?

• Answer: The primary side product is typically the 3,6-diacylated carbazole, arising from the high reactivity of the mono-acylated intermediate.

  • Cause A: Over-Acylation. While the acyl group is deactivating, the carbazole nucleus is sufficiently electron-rich that a second acylation can occur, primarily at the C-6 position.

    • Solution 1 (Stoichiometry Control): Use a slight excess of the carbazole starting material relative to the ethyl oxalyl chloride to favor mono-substitution.

    • Solution 2 (Temperature Control): Maintain a low reaction temperature (0-5 °C) during the addition of reagents. High temperatures provide the activation energy for the second, less favorable acylation event.

    • Solution 3 (Reverse Addition): Add the Lewis acid and substrate mixture to the acylating agent, rather than the other way around. This keeps the concentration of the electrophile low at any given moment.

  • Cause B: N-Acylation. Although less common under Friedel-Crafts conditions, some acylation on the nitrogen atom can occur.

    • Solution: This byproduct is typically less stable and may be removed during the aqueous workup. Sticking to the optimized conditions minimizes its formation.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common synthesis issues.

Frequently Asked Questions (FAQs)

Q1: Why is Friedel-Crafts acylation generally preferred over Friedel-Crafts alkylation for functionalizing aromatic rings? A1: Friedel-Crafts acylation has two major advantages. First, the acylium ion electrophile is resonance-stabilized and does not undergo the carbocation rearrangements that plague alkylations.[3] Second, the product of acylation is an aryl ketone, which has an electron-withdrawing acyl group. This group deactivates the aromatic ring, making it less susceptible to further electrophilic substitution (poly-acylation), a common problem in alkylations where the product is more reactive than the starting material.[4]

Q2: Can I use a different Lewis acid besides AlCl₃? A2: Yes, other Lewis acids like FeCl₃, SnCl₄, or BF₃ can catalyze Friedel-Crafts reactions. However, AlCl₃ is generally the most effective and widely used for acylations due to its high activity in generating the acylium ion from acyl chlorides.[5] The choice may depend on the specific substrate and desired reactivity, but for this synthesis, AlCl₃ is the standard and recommended catalyst.

Q3: How critical is the hydrolysis step? Can I isolate the ester directly? A3: The hydrolysis step is absolutely critical to obtaining the target 9H-Carbazole-3-oxoacetic acid. The direct product of the Friedel-Crafts reaction is an ethyl ester. Saponification (base-catalyzed hydrolysis) is a robust method to cleave this ester.[6] The reaction involves heating the ester with a base like sodium hydroxide in an aqueous alcohol solution, followed by acidification to protonate the resulting carboxylate salt.[7]

Q4: What is the best way to monitor the reaction's progress? A4: Thin-Layer Chromatography (TLC) is the most efficient method. Use a mobile phase such as a 7:3 mixture of hexane and ethyl acetate. You should see the spot for 9H-Carbazole (higher Rf) disappear as a new, more polar spot for the acylated ester product (lower Rf) appears. For the hydrolysis step, the ester spot should be replaced by a much more polar spot for the final carboxylic acid, which often remains at the baseline.

Optimized Experimental Protocol

This protocol is designed to be a self-validating system, with checkpoints for monitoring progress.

Step 1: Friedel-Crafts Acylation with Ethyl Oxalyl Chloride

• Preparation: In a three-necked, 250 mL round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 9H-Carbazole (5.0 g, 29.9 mmol) and anhydrous nitrobenzene (80 mL).

• Cooling: Cool the resulting suspension to 0 °C in an ice-salt bath.

• Catalyst Addition: Under a positive flow of nitrogen, carefully and portion-wise add anhydrous aluminum chloride (10.0 g, 75.0 mmol, 2.5 eq). The mixture will turn dark. Stir for 15 minutes at 0 °C.

  • Causality: Using a significant excess of AlCl₃ ensures enough free catalyst is available to activate the acyl chloride after initial complexation with the carbazole substrate.

• Reagent Addition: Add ethyl oxalyl chloride (4.5 g, 33.0 mmol, 1.1 eq) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: After the addition is complete, allow the reaction to stir at 0-5 °C for 1 hour, then let it warm to room temperature and stir for an additional 4 hours.

• Monitoring: Monitor the reaction by TLC (7:3 Hexane:Ethyl Acetate) until the starting carbazole spot is consumed.

• Workup: Carefully pour the reaction mixture onto 200 g of crushed ice containing 20 mL of concentrated HCl. This will decompose the aluminum chloride complex.

  • Trustworthiness: This acidic quench hydrolyzes the catalyst and protonates any intermediates, ensuring a clean separation.

• Extraction: Transfer the mixture to a separatory funnel. The nitrobenzene layer contains the product. Extract the aqueous layer with dichloromethane (2 x 50 mL). Combine all organic layers.

• Washing: Wash the combined organic layers with water (2 x 100 mL), then with saturated sodium bicarbonate solution (1 x 100 mL), and finally with brine (1 x 100 mL).

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to remove the solvents. The crude product, ethyl 2-(9H-carbazol-3-yl)-2-oxoacetate, will be an oil or solid.

Step 2: Hydrolysis to 9H-Carbazole-3-oxoacetic acid

• Setup: To the crude ester from the previous step, add ethanol (100 mL) and a solution of sodium hydroxide (4.8 g, 120 mmol) in water (25 mL).

• Reaction: Heat the mixture to reflux and maintain for 3 hours. The reaction should become a clear solution.

  • Monitoring: The reaction can be monitored by TLC (7:3 Hexane:Ethyl Acetate), observing the disappearance of the ester spot.

• Cooling and Concentration: Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Acidification: Dilute the remaining aqueous residue with 100 mL of water and cool in an ice bath. Slowly acidify the solution to pH ~2 by adding concentrated HCl dropwise with vigorous stirring. A precipitate of the final product will form.

• Isolation and Purification: Collect the solid precipitate by vacuum filtration. Wash the filter cake thoroughly with cold water to remove inorganic salts. Recrystallize the solid from an ethanol/water mixture to yield pure 9H-Carbazole-3-oxoacetic acid as a crystalline solid.[8]

Summary of Optimized Reaction Parameters

Parameter	Step 1: Friedel-Crafts Acylation	Step 2: Hydrolysis
Key Reagent	Ethyl Oxalyl Chloride (1.1 eq)	Sodium Hydroxide (4.0 eq)
Catalyst	Aluminum Chloride (2.5 eq)	-
Solvent	Anhydrous Nitrobenzene	Ethanol / Water
Temperature	0 °C to Room Temperature	Reflux (~80-90 °C)
Reaction Time	~5 hours	~3 hours
Workup	Ice/HCl quench, Extraction	Acidification, Filtration
Monitoring	TLC (7:3 Hexane:EtOAc)	TLC (7:3 Hexane:EtOAc)
Expected Intermediate/Product	Ethyl 2-(9H-carbazol-3-yl)-2-oxoacetate	9H-Carbazole-3-oxoacetic acid

References

• Kumari, G., et al. (n.d.). Synthesis of 9-hexyl-9H-carbazole-3-carbaldehyde. ResearchGate. Available at: [Link]

• Iraqi Journal of Science. (n.d.). Synthesis of new 9H-Carbazole derivatives. Available at: [Link]

• Chemistry LibreTexts. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Available at: [Link]

• Leah4sci. (2017). Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems. YouTube. Available at: [Link]

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation with Practice Problems. Available at: [Link]

• University of Calgary. (n.d.). Ch12: Friedel-Crafts limitations. Available at: [Link]

• ResearchGate. (n.d.). Purification of carbazole by solvent crystallization under two forced cooling modes. Available at: [Link]

• Crash Course. (2021). Carboxylic Acid Derivatives & Hydrolysis Reactions: Crash Course Organic Chemistry #31. YouTube. Available at: [Link]

• Pearson+. (n.d.). What compounds are obtained from the following hydrolysis reaction. Study Prep. Available at: [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Available at: [Link]

• Google Patents. (n.d.). US2459135A - Purification of carbazole.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ijs.uobaghdad.edu.iq [ijs.uobaghdad.edu.iq]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 6. m.youtube.com [m.youtube.com]
• 7. What compounds are obtained from the following hydrolysis reactio... | Study Prep in Pearson+ [pearson.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: A Troubleshooting Guide for 9H-Carbazole-3-oxoacetic Acid Experiments

Welcome to the technical support center for experiments involving 9H-Carbazole-3-oxoacetic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis, purification, and characterization of this important carbazole derivative. As a known impurity in the synthesis of the non-steroidal anti-inflammatory drug Carprofen, understanding its formation and properties is crucial.[1][2] This document provides in-depth, field-proven insights in a question-and-answer format to ensure the success of your experimental work.

Section 1: Synthesis of 9H-Carbazole-3-oxoacetic Acid

The synthesis of 9H-Carbazole-3-oxoacetic acid typically involves the introduction of an oxoacetic acid moiety onto the carbazole scaffold. A common and logical approach is the Friedel-Crafts acylation of 9H-carbazole. This section addresses potential issues that may arise during this synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My Friedel-Crafts acylation of 9H-carbazole to produce 9H-Carbazole-3-oxoacetic acid is resulting in a low yield. What are the potential causes and how can I optimize the reaction?

Answer:

Low yields in Friedel-Crafts acylation of carbazoles are a frequent challenge. The electron-rich nature of the carbazole ring can lead to side reactions and the nature of the acylating agent is also critical. Here are the primary causes and their solutions:

• Cause 1: Deactivation of the Lewis Acid Catalyst: The Lewis acid catalyst (e.g., AlCl₃) is extremely sensitive to moisture. Any water in your solvent, glassware, or starting materials will deactivate the catalyst, halting the reaction.

  • Solution: Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and freshly opened or purified reagents.

• Cause 2: Complexation of the Product with the Catalyst: The ketone product can form a stable complex with the Lewis acid, effectively removing the catalyst from the reaction.

  • Solution: Stoichiometric amounts of the Lewis acid are often required, rather than catalytic amounts. A molar ratio of at least 1:1 of Lewis acid to the acylating agent is a good starting point.

• Cause 3: Side Reactions due to the Electron-Rich Carbazole Ring: The high electron density of the carbazole ring can lead to polysubstitution or other unwanted reactions.

  • Solution:

    • Control Reaction Temperature: Running the reaction at a lower temperature can help to control the reactivity and improve selectivity.

    • Choice of Acylating Agent: Using a less reactive acylating agent can sometimes provide better control. For the synthesis of 9H-Carbazole-3-oxoacetic acid, using ethyl chlorooxoacetate followed by hydrolysis is a viable alternative to the more reactive oxalyl chloride.

• Cause 4: Suboptimal Reaction Conditions: The choice of solvent and reaction time can significantly impact the yield.

  • Solution:

    • Solvent: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are common solvents for Friedel-Crafts reactions.

    • Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time and avoid the formation of degradation products.

Question 2: I am observing the formation of multiple products in my reaction mixture. What are the likely side products and how can I minimize them?

Answer:

The formation of multiple products is a common issue in carbazole chemistry. Here are some likely side products and strategies to minimize their formation:

• Side Product 1: Diacylation: The carbazole ring has multiple reactive sites, and diacylation can occur, leading to the formation of 3,6-diacylcarbazoles.

  • Mitigation:

    • Use a 1:1 stoichiometry of the acylating agent to the carbazole.

    • Slowly add the acylating agent to the reaction mixture to maintain a low concentration.

    • Running the reaction at a lower temperature can also improve selectivity.

• Side Product 2: N-Acylation: The nitrogen of the carbazole ring can also be a site for acylation, especially if it is unsubstituted.

  • Mitigation: While N-acylation is generally less favorable under Friedel-Crafts conditions, it can occur. Protecting the carbazole nitrogen with a suitable protecting group can prevent this side reaction, although this adds extra steps to the synthesis.

• Side Product 3: Isomers: Acylation can potentially occur at other positions on the carbazole ring, such as the 1, 6, or 8 positions.

  • Mitigation: The 3 and 6 positions of carbazole are generally the most electronically activated for electrophilic substitution. Careful control of reaction conditions, particularly temperature and the choice of Lewis acid, can enhance regioselectivity.

Experimental Protocol: Inferred Synthesis of 9H-Carbazole-3-oxoacetic Acid via Friedel-Crafts Acylation

This protocol is an inferred method based on standard Friedel-Crafts acylation procedures for aromatic compounds.

Materials:

• 9H-Carbazole

• Oxalyl chloride or Ethyl chlorooxoacetate

• Anhydrous Aluminum chloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• Hydrochloric acid (HCl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 9H-carbazole (1.0 eq) and anhydrous DCM. Cool the mixture to 0 °C in an ice bath.

• Addition of Lewis Acid: Carefully add anhydrous AlCl₃ (1.2 eq) portion-wise to the stirred suspension.

• Addition of Acylating Agent: Dissolve oxalyl chloride (1.1 eq) or ethyl chlorooxoacetate (1.1 eq) in anhydrous DCM and add it dropwise to the reaction mixture via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature. Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, carefully pour the mixture into a beaker of crushed ice and concentrated HCl.

• Extraction: Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Section 2: Purification and Characterization

Proper purification and characterization are essential to ensure the identity and purity of your 9H-Carbazole-3-oxoacetic acid.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 3: I am having difficulty purifying 9H-Carbazole-3-oxoacetic acid. What are the recommended purification methods?

Answer:

The purification of carbazole carboxylic acids can be challenging due to their polarity and potentially low solubility in common organic solvents.

• Method 1: Column Chromatography:

  • Stationary Phase: Silica gel is the most common choice.

  • Mobile Phase: A gradient of ethyl acetate in hexanes or dichloromethane in methanol is a good starting point. The polarity will need to be optimized based on the TLC analysis of your crude product.

• Method 2: Recrystallization:

  • Solvent Selection: Finding a suitable solvent for recrystallization is key. A solvent system in which the compound is sparingly soluble at room temperature but readily soluble when heated is ideal. Ethanol, methanol, or a mixture of ethyl acetate and hexanes could be effective.

• Method 3: Acid-Base Extraction:

  • Dissolve the crude product in an organic solvent like ethyl acetate and extract with an aqueous base (e.g., sodium bicarbonate or sodium hydroxide solution). This will deprotonate the carboxylic acid, making it water-soluble.

  • Wash the aqueous layer with an organic solvent to remove non-acidic impurities.

  • Acidify the aqueous layer with HCl to precipitate the purified carboxylic acid.

  • Filter the precipitate and wash with cold water to remove any remaining salts.

Question 4: I am struggling to obtain a clean NMR spectrum of my 9H-Carbazole-3-oxoacetic acid. What could be the issue?

Answer:

Poor NMR spectra of carbazole derivatives can be due to several factors:

• Poor Solubility: 9H-Carbazole-3-oxoacetic acid may have limited solubility in common NMR solvents like CDCl₃.

  • Solution: Try using more polar deuterated solvents such as DMSO-d₆ or Methanol-d₄. Gentle heating of the NMR tube may also help to dissolve the sample.

• Presence of Paramagnetic Impurities: Trace amounts of paramagnetic metals can cause significant line broadening in your NMR spectrum.

  • Solution: Ensure that your product is free from any residual metal catalysts from the synthesis. If metal contamination is suspected, you can try washing a solution of your compound with a chelating agent like EDTA.

• Sample Degradation: As an α-keto acid, 9H-Carbazole-3-oxoacetic acid may be unstable, especially in solution over time.

  • Solution: Prepare your NMR sample immediately before analysis.

Expected Analytical Data

Technique	Expected Observations
¹H NMR	Aromatic protons on the carbazole ring (multiple signals in the 7.0-9.0 ppm range), a singlet for the N-H proton (typically downfield, >10 ppm in DMSO-d₆), and a signal for the carboxylic acid proton (also downfield and may be broad).
¹³C NMR	Signals for the carbonyl carbons of the ketone and carboxylic acid (typically in the 160-200 ppm range), and multiple signals for the aromatic carbons of the carbazole ring.
IR Spectroscopy	A broad O-H stretch from the carboxylic acid (around 3000 cm⁻¹), a C=O stretch from the ketone (around 1680 cm⁻¹), a C=O stretch from the carboxylic acid (around 1720 cm⁻¹), and characteristic aromatic C-H and C=C stretching vibrations.
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of 239.23 g/mol .

Section 3: Stability and Storage

The stability of your compound is critical for obtaining reliable and reproducible experimental results.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 5: How stable is 9H-Carbazole-3-oxoacetic acid, and what are the recommended storage conditions?

Answer:

α-Oxoacetic acids can be susceptible to degradation, particularly through decarboxylation.

• Stability: The stability of 9H-Carbazole-3-oxoacetic acid is influenced by temperature, light, and pH. Elevated temperatures can accelerate decarboxylation. While specific photostability data is not available, it is advisable to protect it from light.

• Storage: For long-term storage, it is recommended to keep the solid compound in a tightly sealed, amber-colored vial at a low temperature (-20 °C is ideal). For solutions, it is best to prepare them fresh before use.

Section 4: Visual Diagrams

Workflow for Troubleshooting Low Yield in Synthesis

Caption: A logical workflow for diagnosing and resolving low yields in the synthesis of 9H-Carbazole-3-oxoacetic acid.

Inferred Synthetic Pathway

Caption: The inferred synthetic route to 9H-Carbazole-3-oxoacetic acid via Friedel-Crafts acylation.

References

• Pharmaffiliates. (n.d.). Carprofen-impurities. Retrieved from [Link]

• Chempedia - LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Retrieved from [Link]

• Pharmaffiliates. (n.d.). CAS No : 1094264-08-0 | Product Name : 9H-Carbazole 3-Oxoacetic Acid. Retrieved from [Link]

• MDPI. (2022). 1-(4-Fluorobenzoyl)-9H-carbazole. Retrieved from [Link]

• Iraqi Journal of Science. (2013). Synthesis of new 9H-Carbazole derivatives. Retrieved from [Link]

• PubMed. (2017). Synthesis, evaluation and molecular modelling studies of 2-(carbazol-3-yl)-2-oxoacetamide analogues as a new class of potential pancreatic lipase inhibitors. Retrieved from [Link]

• Organic Chemistry Portal. (2000). Unsymmetrical Diaryl Ketones from Arenes. Retrieved from [Link]

• Pharmaffiliates. (n.d.). CAS No : 1094264-08-0 | Product Name : 9H-Carbazole 3-Oxoacetic Acid. Retrieved from [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]

Technical Support Center: Purification of 9H-Carbazole-3-oxoacetic acid

This technical support guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis and purification of 9H-Carbazole-3-oxoacetic acid. As a critical intermediate in various pharmaceutical syntheses, its purity is paramount. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during its purification.

Frequently Asked questions (FAQs)

Q1: What are the most common impurities found in crude 9H-Carbazole-3-oxoacetic acid?

A1: Typical impurities often include unreacted starting materials from the synthesis, such as 9H-carbazole. By-products from side reactions can also be present, which may include other carbazole derivatives or decarboxylated species. The specific impurity profile will heavily depend on the synthetic route employed.

Q2: My purified 9H-Carbazole-3-oxoacetic acid is a yellow or brown solid, but the literature reports it as a white or off-white solid. What could be the cause?

A2: A yellow or brownish color often indicates the presence of trace impurities, which can sometimes be metallic residues from catalysts or colored organic by-products.[1] Even small amounts of these impurities can impart color. Further purification, such as recrystallization or passing the material through a plug of activated carbon, may be necessary.[1]

Q3: I am observing streaking on my TLC plate when analyzing my 9H-Carbazole-3-oxoacetic acid. What does this indicate and how can I resolve it?

A3: Streaking on a TLC plate, especially for an acidic compound like 9H-Carbazole-3-oxoacetic acid, often suggests strong interaction with the stationary phase (typically silica gel). This can be due to the compound's polarity. To mitigate this, you can try adding a small amount of acetic acid or formic acid to your eluent system. For highly polar compounds that still streak, reverse-phase chromatography might be a more suitable analytical and preparative technique.[2]

Q4: What are the best analytical techniques to assess the purity of 9H-Carbazole-3-oxoacetic acid?

A4: A combination of analytical techniques is recommended for a comprehensive purity assessment.[3]

• High-Performance Liquid Chromatography (HPLC): This is the primary method for quantitative purity analysis, typically using a C18 reversed-phase column.[3][4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is crucial for confirming the chemical structure and identifying any structurally similar impurities.[3]

• Mass Spectrometry (MS): MS confirms the molecular weight of the target compound and helps in the identification of unknown impurities by their mass-to-charge ratio.[3]

• Differential Scanning Calorimetry (DSC): This technique can be used to determine the purity of highly pure substances (≥98%) without the need for a reference standard.[]

Troubleshooting Purification Workflows

This section provides detailed troubleshooting guides for common purification techniques in a question-and-answer format, explaining the underlying principles of each experimental choice.

Issue 1: Low Purity After Initial Synthesis and Work-up

Q: My initial crude product of 9H-Carbazole-3-oxoacetic acid is only ~80% pure by HPLC. What is the most effective initial purification strategy?

A: Acid-base extraction is an excellent first-line purification technique for acidic compounds like 9H-Carbazole-3-oxoacetic acid. [6][7] This method leverages the acidic nature of the carboxylic acid group to separate it from neutral and basic impurities.

Causality Behind the Choice: The carboxylic acid group of 9H-Carbazole-3-oxoacetic acid will react with a weak base (e.g., sodium bicarbonate) to form a water-soluble carboxylate salt.[8][9] Neutral impurities (like unreacted carbazole) and basic impurities will remain in the organic phase. This allows for a clean separation.

Experimental Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude 9H-Carbazole-3-oxoacetic acid in a suitable organic solvent in which it is soluble, such as ethyl acetate or dichloromethane.

• Extraction: Transfer the organic solution to a separatory funnel and wash it with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[7] The acidic product will move into the aqueous layer as its sodium salt.

• Separation: Separate the aqueous layer from the organic layer. The organic layer contains neutral and basic impurities and can be discarded (or processed further if desired).

• Acidification: Cool the aqueous layer in an ice bath and slowly acidify it with a dilute acid, such as 10% hydrochloric acid (HCl), until the solution is acidic (test with litmus paper).[8] The 9H-Carbazole-3-oxoacetic acid will precipitate out of the solution as it is no longer a salt.

• Isolation: Collect the precipitated solid by vacuum filtration, wash it with cold water to remove any remaining salts, and dry it thoroughly.

Data Presentation: Expected Purity Improvement

Stage	Typical Purity Range (%)
Crude Product	75 - 85%
After Acid-Base Extraction	> 95%

Visualization: Acid-Base Extraction Workflow

Caption: Workflow for purifying 9H-Carbazole-3-oxoacetic acid via acid-base extraction.

Issue 2: Persistent Impurities After Acid-Base Extraction

Q: After performing an acid-base extraction, I still have a closely related impurity that co-precipitates with my product. How can I remove it?

A: Recrystallization is a powerful technique for removing small amounts of impurities that have similar chemical properties to the desired compound. [10] The success of this method relies on the principle that the desired compound and the impurity will have different solubilities in a given solvent at different temperatures.

Causality Behind the Choice: An ideal recrystallization solvent will dissolve the crude product at an elevated temperature but will have low solubility for the product at a lower temperature.[10] The impurity should either be highly soluble at all temperatures (and remain in the mother liquor) or sparingly soluble at all temperatures (and can be removed by hot filtration).

Experimental Protocol: Recrystallization

• Solvent Selection: The choice of solvent is critical. For carbazole derivatives, solvents like ethanol, isopropanol, acetone, and toluene are often effective.[10][11][12] Perform small-scale solubility tests to find a suitable solvent or solvent mixture. 9H-Carbazole itself is soluble in acetone and slightly soluble in ethanol.[13]

• Dissolution: In an Erlenmeyer flask, add the minimum amount of the chosen hot solvent to the crude 9H-Carbazole-3-oxoacetic acid to achieve complete dissolution.

• Hot Filtration (if necessary): If there are any insoluble impurities, perform a hot filtration to remove them.

• Cooling and Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[10]

• Further Cooling: Once at room temperature, place the flask in an ice bath to maximize the yield of the crystals.[10]

• Isolation: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any residual mother liquor containing dissolved impurities.[10]

• Drying: Dry the purified crystals under vacuum.

Data Presentation: Solvent Suitability for Recrystallization

Solvent	Solubility at Room Temp	Solubility at Boiling	Comments
Ethanol	Low	High	A good starting point for many carbazole derivatives.[10][12]
Toluene	Low	High	Effective for less polar carbazole derivatives.[10]
Acetone	Moderate	Very High	Can be used, but may require a co-solvent to reduce solubility upon cooling.[11][12]
Water	Very Low	Very Low	Generally not suitable as a primary solvent due to the organic nature of the compound.

Issue 3: Failure to Remove a Structurally Similar Impurity by Recrystallization

Q: I have an impurity with very similar solubility to my product, and recrystallization is not effective. What other purification method should I consider?

A: Column chromatography is a highly effective technique for separating compounds with different polarities. [14][15] Since 9H-Carbazole-3-oxoacetic acid is a polar, acidic compound, it will interact strongly with a polar stationary phase like silica gel.

Causality Behind the Choice: In normal-phase column chromatography, the stationary phase (e.g., silica gel) is polar, and the mobile phase (eluent) is less polar.[14] Compounds in the mixture will travel down the column at different rates depending on their polarity. More polar compounds will adhere more strongly to the silica gel and elute later, while less polar compounds will travel down the column more quickly with the eluent.[14]

Experimental Protocol: Column Chromatography

• Stationary Phase: Use silica gel (60 Å, 230-400 mesh) as the stationary phase.[14]

• Eluent Selection: Develop a suitable eluent system using thin-layer chromatography (TLC). A mixture of a non-polar solvent (e.g., hexanes or dichloromethane) and a more polar solvent (e.g., ethyl acetate) is common. To improve the resolution and prevent streaking of the acidic product, a small amount of acetic acid or formic acid (e.g., 0.1-1%) can be added to the eluent.

• Column Packing: Pack a glass column with a slurry of silica gel in the chosen eluent.

• Loading the Sample: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent and carefully load it onto the top of the silica gel bed.

• Elution: Add the eluent to the top of the column and begin collecting fractions. The elution can be driven by gravity or by applying positive pressure (flash chromatography).[14]

• Fraction Analysis: Analyze the collected fractions by TLC to identify which fractions contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 9H-Carbazole-3-oxoacetic acid.

Troubleshooting Column Chromatography

Problem	Possible Cause	Solution
Compound won't elute	Eluent is not polar enough.	Gradually increase the polarity of the eluent.
Compound elutes too quickly	Eluent is too polar.	Decrease the polarity of the eluent.
Poor separation	Inappropriate eluent system.	Re-optimize the eluent system using TLC to achieve a greater difference in Rf values between the product and impurities.
Streaking of the product spot	Strong interaction of the acidic compound with the silica gel.	Add a small amount of acetic or formic acid to the eluent.
Compound decomposes on the column	The compound is unstable on silica gel.	Consider using a less acidic stationary phase like alumina or deactivating the silica gel with a base like triethylamine.[16]

Visualization: Purification Decision Tree

Caption: A decision tree for the purification of 9H-Carbazole-3-oxoacetic acid.

References

• Magritek. (n.d.). Separation of Acidic, Basic and Neutral Compounds. Retrieved from [Link]

• Study.com. (n.d.). Acid-Base Extraction | Purpose, Theory & Applications. Retrieved from [Link]

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• Fiveable. (n.d.). Acid-Base Extraction Definition - Organic Chemistry Key Term. Retrieved from [Link]

• Confluence - Engineering Ideas Clinic. (n.d.). What is an Acid and Base Extraction?. Retrieved from [Link]

• Reachem. (2024, August 9). The Purification of Organic Compound: Techniques and Applications. Retrieved from [Link]

• Google Patents. (n.d.). Carbazoles, process for their preparation, pharmaceutical compositions containing them, and intermediates thereto.

• Solubility of Things. (n.d.). Carbazole. Retrieved from [Link]

• Illinois State Water Survey. (n.d.). Chromatographic separation and identification of organic acids. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Column Chromatography. Retrieved from [Link]

• ChemBK. (n.d.). 9H-carbazole. Retrieved from [Link]

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• Iraqi Journal of Science. (n.d.). Synthesis of new 9H-Carbazole derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 9H‐Carbazole based carboxylic acids. Retrieved from [Link]

• IP.com. (n.d.). Synthesis and evaluation of biological activity of some novel carbazole derivatives. Retrieved from [Link]

• Systematic Approach for Synthesis of Carbazole-9-acetic Acid. (n.d.). Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Varsity Tutors. (n.d.). How to Purify Compounds - Organic Chemistry. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• ResearchGate. (2025, August 7). Purification of carbazole by solvent crystallization under two forced cooling modes. Retrieved from [Link]

• Reddit. (2023, January 7). Purification of strong polar and basic compounds. Retrieved from [Link]

• Reddit. (2024, May 16). Purification Troubleshooting. Retrieved from [Link]

• ResearchGate. (2025, August 10). Synthesis, design, biological and anti-oxidant assessment of some new 9H-carbazole derivatives. Retrieved from [Link]

• ResearchGate. (2020, April 27). Synthesis of new 9H-Carbazole derivatives. Retrieved from [Link]

• ResearchGate. (2024, July 21). Synthesis, Design, Biological And Anti-oxidant Assessment Of Some New 9h-carbazole Derivatives. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis of Carbazole-1&3-Acids by using Suzuki Coupling followed by Cadagon Reductive Cyclization. Retrieved from [Link]

• ResearchGate. (2025, August 6). Facile and Rapid Synthesis of 9H-Carbazole-9Carboxylic Acids Under Microwave Irradiation. Retrieved from [Link]

• ResearchGate. (2019, January 19). How can I purify two different-substituted aromatic compounds?. Retrieved from [Link]

• American Pharmaceutical Review. (2017, August 15). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Carbazole. PubChem Compound Database. Retrieved from [Link]

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Technical Support Center: 9H-Carbazole-3-oxoacetic acid

Welcome to the technical support guide for 9H-Carbazole-3-oxoacetic acid. This document is designed for researchers, scientists, and drug development professionals to ensure the integrity and stability of this compound throughout its experimental lifecycle. As a derivative of 9H-Carbazole, this molecule is a valuable intermediate in various fields, including as an impurity in the synthesis of the non-steroidal anti-inflammatory drug, Carprofen.[1] Proper handling and storage are paramount to achieving reproducible and reliable experimental outcomes. This guide synthesizes field-proven insights and technical data to address common challenges you may encounter.

Section 1: Quick Reference Data Sheet

For immediate reference, the core physical and chemical properties of 9H-Carbazole-3-oxoacetic acid are summarized below.

Property	Data	Source(s)
Chemical Name	2-(9H-Carbazol-3-yl)-2-oxoacetic acid	[1][2]
Molecular Formula	C₁₄H₉NO₃	[1][2]
Molecular Weight	239.23 g/mol	[1]
CAS Number	1094264-08-0	[1]
Appearance	Typically a tan or off-white powder	[3]
Recommended Storage	2-8°C Refrigerator , protected from light	[1]
Primary Hazards	Potential eye, skin, and respiratory irritant	[3][4]

Section 2: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the day-to-day handling and storage of 9H-Carbazole-3-oxoacetic acid.

Q1: What are the optimal long-term storage conditions for solid 9H-Carbazole-3-oxoacetic acid?

The manufacturer-recommended storage condition is refrigeration at 2-8°C.[1] However, based on the compound's structure, further precautions are essential. The carbazole moiety is known to be photosensitive.[5] Exposure to light, especially UV and visible light in the 300-500 nm range, can provide the energy to initiate photochemical degradation, leading to the formation of impurities.[6][7] Therefore, the self-validating protocol is to store the solid compound in an amber glass vial with a tightly sealed cap, placed inside a secondary container or box, and stored in a designated 2-8°C refrigerator.

Q2: My lab stores all carboxylic acids in a corrosives cabinet. Is this acceptable?

While 9H-Carbazole-3-oxoacetic acid is a carboxylic acid, it is crucial to consider all its functional groups. Carboxylic acids can be corrosive, and storing them in metal cabinets is generally discouraged due to the risk of corrosion from fumes.[8][9] However, the primary stability concerns for this specific molecule are temperature and light sensitivity. Storing it in a standard, unrefrigerated corrosives cabinet is not recommended. The optimal location is a refrigerator. If a dedicated acid-safe refrigerator is unavailable, store the compound in its tightly sealed amber vial within a secondary containment vessel (like a plastic box) inside a general-purpose lab refrigerator.

Q3: Is 9H-Carbazole-3-oxoacetic acid hygroscopic?

While there is no specific data confirming the hygroscopicity of this compound, its carboxylic acid group gives it the potential to attract and absorb atmospheric moisture.[10][11] Hygroscopic materials can undergo physical changes like clumping or caking, and the absorbed water can potentially alter solubility or promote hydrolytic degradation pathways.[10] To mitigate this risk, always store the compound in a tightly closed container.[12] For frequent users, consider aliquoting the powder into smaller, single-use vials to minimize the exposure of the bulk material to atmospheric moisture.

Q4: What are the visual signs of compound degradation?

A noticeable change in color (e.g., from light tan to dark brown), a change in texture (e.g., clumping or becoming gummy), or the appearance of turbidity when dissolved are all potential indicators of degradation.[6][10] However, significant degradation can occur without any visible changes.[6] Therefore, if you suspect degradation due to improper storage or age, the most trustworthy approach is to run an analytical check (e.g., LC-MS, HPLC) to confirm its purity before use.

Q5: What Personal Protective Equipment (PPE) should I use when handling the solid compound?

Based on data for the parent compound, 9H-Carbazole, and general practices for handling fine chemical powders, appropriate PPE is essential.[3][4] Always wear:

• Eye Protection: Chemical safety goggles.[3]

• Hand Protection: Nitrile gloves.[13]

• Body Protection: A standard lab coat.[13] When weighing or transferring the powder, it is best practice to work in a chemical fume hood or a ventilated enclosure to minimize the risk of inhaling airborne dust, which may cause respiratory tract irritation.[3][14]

Section 3: Troubleshooting Guide

This guide provides a logical framework for diagnosing and resolving common experimental issues.

Problem 1: My compound has visibly changed color in storage.

• Likely Cause: This is a strong indicator of degradation, most likely due to light exposure or prolonged storage at an incorrect temperature.[6] The energy from light can break down the molecule, leading to colored impurities.[7]

• Troubleshooting Steps:

  • Do Not Use: Do not proceed with your experiment using this material, as its integrity is compromised.[6]

  • Review Storage Protocol: Immediately verify your storage conditions. Was the vial amber? Was it tightly sealed? Was it consistently stored at 2-8°C and in the dark?

  • Procure New Material: Obtain a fresh lot of the compound and strictly adhere to the recommended storage protocols.

  • Implement Protective Measures: For all future handling, use amber vials or wrap clear vials in aluminum foil, and minimize the compound's exposure time to ambient light during weighing and preparation.[6][15]

Problem 2: I am experiencing inconsistent results between experiments run on different days.

• Likely Cause: If you have ruled out other experimental variables, this issue often points to the degradation of a stock solution. Once in solution, compounds can be more susceptible to degradation from light, temperature fluctuations, or reaction with the solvent.

• Troubleshooting Workflow:

  • Prepare Fresh Solutions: Always prepare stock solutions fresh for each set of experiments. Avoid using solutions that have been stored for extended periods, even at low temperatures.

  • Protect Solutions from Light: Store stock solutions in amber vials or foil-wrapped containers, even during the experiment.[16]

  • Consider Solvent Stability: Ensure the chosen solvent is pure and does not promote degradation. Some solvents can contain impurities (like peroxides in aged ethers) that can react with your compound.

  • Run a Control: If possible, run a quick purity check (e.g., TLC or LC-MS) on your stock solution at the beginning and end of an experimental day to assess for any changes.

Problem 3: The compound is not dissolving well in my chosen solvent.

• Likely Cause: Poor solubility can be due to an inappropriate solvent choice, insufficient mixing, or potential moisture contamination causing the powder to clump.[10]

• Troubleshooting Steps:

  • Verify Solvent Choice: While specific solubility data is limited, related carbazole-acetic acid compounds show solubility in organic solvents like ethanol, methanol, DMF, and THF.[17] Water solubility is expected to be low.

  • Aid Dissolution: Use gentle warming or sonication to aid dissolution. Always check if the compound is stable to heat before warming.

  • Check for Contamination: If the powder appears clumpy or "bricked-up," it may have absorbed moisture.[10] This can hinder solvent penetration.

  • Perform Small-Scale Tests: Before preparing a large batch, test the solubility of a few milligrams of the compound in a small volume of several different solvents to find the most effective one for your desired concentration.

Section 4: Standard Operating Procedures (SOPs)

SOP 1: Protocol for Receiving and Storing New Vials

• Inspect: Upon receipt, visually inspect the container for any damage. Check that the seal is intact.

• Label: On the label of the new vial, write the date of receipt and the initials of the receiving personnel.

• Log: Enter the compound's details (Name, Lot #, Date Received) into your lab's chemical inventory system.

• Protect: Ensure the vial is amber or opaque. If it is clear, immediately wrap it securely in aluminum foil.[18]

• Store: Place the vial into a labeled secondary container (e.g., a small box) and immediately transfer it to a 2-8°C refrigerator.[1]

• Document: Record the specific storage location (e.g., "Refrigerator #2, Shelf 3") in your lab notebook or inventory.

SOP 2: Protocol for Preparing a Stock Solution

• Pre-Equilibration: Remove the vial from the refrigerator and allow it to warm to room temperature for at least 20-30 minutes before opening. This critical step prevents atmospheric moisture from condensing onto the cold powder.

• Environment: Perform all subsequent steps under subdued lighting. Avoid working in direct sunlight or under bright overhead lights.[6]

• Weighing: In a chemical fume hood, carefully weigh the desired amount of powder into a new, clean amber glass vial.

• Solvent Addition: Add the appropriate volume of your chosen high-purity solvent to the vial.

• Dissolution: Cap the vial tightly and mix using a vortexer or sonicator until the solid is fully dissolved. Gentle warming may be used if necessary, but should be validated first.

• Labeling: Clearly label the solution vial with the compound name, concentration, solvent used, preparation date, and your initials.

• Storage: If the solution must be stored, even for a short period, keep it tightly capped, wrapped in foil, and refrigerated. For maximum reproducibility, it is strongly recommended to prepare solutions fresh daily.

Section 5: Visual Workflows

The following diagrams provide at-a-glance decision-making frameworks for key procedures.

Caption: Workflow for receiving and storing 9H-Carbazole-3-oxoacetic acid.

Caption: Troubleshooting inconsistent results with 9H-Carbazole-3-oxoacetic acid.

References

• BenchChem. (n.d.). Technical Support Center: Prevention of Photosensitive Compound Degradation During Storage.
• LFA Tablet Presses. (n.d.). How To Protect Light Sensitive Products.
• CORECHEM Inc. (n.d.). Hygroscopic: What it Means, What You Need to Know.
• Interactive Learning Paradigms, Incorporated. (n.d.). The MSDS HyperGlossary: Hygroscopic.
• Fisher Scientific. (2004). Material Safety Data Sheet for 9H-Carbazole.
• Pharmaguideline. (2015). Protection of Light Sensitive Products.
• LGC Standards. (n.d.). 9H-Carbazole 3-Oxoacetic Acid.
• Reddit. (2016). Storage of Hygroscopic materials.
• Wikipedia. (n.d.). Hygroscopy.
• National Institutes of Health. (n.d.). Light-Sensitive Injectable Prescription Drugs.
• Pharmaffiliates. (n.d.). CAS No : 1094264-08-0 | Product Name : 9H-Carbazole 3-Oxoacetic Acid.
• Thermo Fisher Scientific. (2010). SAFETY DATA SHEET for 9H-Carbazole.
• ResearchGate. (2019). Is there a practical and efficient way to protect hygroscopic compounds from water uptake?
• Camlab. (n.d.). Problems Storing Light Sensitive Reagents? We have a Solution.
• Interactive Learning Paradigms, Incorporated. (n.d.). The MSDS HyperGlossary: Carboxylic Acid.
• Fisher Scientific. (2010). SAFETY DATA SHEET for Carbazole.
• Apollo Scientific. (2023). Safety Data Sheet for 9H-Carbazole.
• Flinn Scientific. (n.d.). Acid Safety.
• Wikipedia. (n.d.). Carbazole.
• Actylis Lab Solutions. (n.d.). Life-Changing Safety Tips for Handling Laboratory Chemicals.
• Ossila. (n.d.). 9CAA | Carbazol-9-yl-acetic acid.

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• 15. Protection of Light Sensitive Products | Pharmaguideline [pharmaguideline.com]
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• 17. ossila.com [ossila.com]
• 18. camlab.co.uk [camlab.co.uk]

Technical Support Center: Analysis of 9H-Carbazole-3-oxoacetic acid

Welcome to the technical support center for the analysis of 9H-Carbazole-3-oxoacetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As an important derivative of 9H-Carbazole and a known impurity in the synthesis of the non-steroidal anti-inflammatory drug Carprofen, its accurate analysis is crucial.[1] This resource synthesizes technical data with practical, field-proven insights to help you navigate the common pitfalls in its analysis.

Frequently Asked Questions (FAQs)

Q1: What is 9H-Carbazole-3-oxoacetic acid?

A1: 9H-Carbazole-3-oxoacetic acid, also known as 2-(9H-Carbazol-3-yl)-2-oxoacetic acid, is a derivative of 9H-Carbazole.[1][2] It has the molecular formula C14H9NO3 and a molecular weight of 239.23 g/mol .[1] Its structure consists of a carbazole core with an oxoacetic acid group at the 3-position. It is notably recognized as a potential impurity in the synthesis of Carprofen, a veterinary anti-inflammatory drug.[1]

Q2: What are the basic handling and storage recommendations for 9H-Carbazole-3-oxoacetic acid?

A2: While specific stability data for this derivative is not extensively published, general best practices for carbazole compounds and organic acids should be followed.

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[3][4] A refrigerator at 2-8°C is recommended for long-term storage.[1]

• Handling: Use adequate ventilation and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[3][4] Avoid generating dust and minimize contact with skin and eyes.[3]

Q3: What are the expected solubility characteristics of 9H-Carbazole-3-oxoacetic acid?

A3: The solubility will be dictated by both the largely non-polar carbazole ring and the polar oxoacetic acid group. The parent compound, 9H-Carbazole, is sparingly soluble in water but more soluble in organic solvents.[5] Due to the carboxylic acid moiety, the solubility of 9H-Carbazole-3-oxoacetic acid will be pH-dependent. It is expected to have low solubility in acidic aqueous solutions and higher solubility in basic solutions where the carboxylic acid is deprotonated. For analytical purposes, polar organic solvents such as methanol, ethanol, acetonitrile, and dimethyl sulfoxide (DMSO) are likely to be effective.

Troubleshooting Guide: Chromatographic Analysis (HPLC)

High-Performance Liquid Chromatography (HPLC) is a primary technique for the analysis of 9H-Carbazole-3-oxoacetic acid. However, as an organic acid, its analysis is prone to several common issues.[6]

Q4: My HPLC peaks for 9H-Carbazole-3-oxoacetic acid are tailing. What is the cause and how can I fix it?

A4: Peak tailing is a frequent problem when analyzing acidic compounds on silica-based columns.[6]

• Primary Cause: Secondary interactions between the acidic proton of your analyte and residual silanol groups on the HPLC column's stationary phase.[6] These interactions lead to a portion of the analyte being retained longer, resulting in a tailed peak shape.

• Solutions:

  • Mobile Phase pH Adjustment: The most effective solution is to suppress the ionization of the carboxylic acid. The pH of your mobile phase should be at least 2 pH units below the pKa of 9H-Carbazole-3-oxoacetic acid.[6] By ensuring the analyte is in its neutral, undissociated form, its interaction with the silanol groups is minimized. Adding a small amount of an acid like phosphoric acid or formic acid to the mobile phase is a common practice.[6]

  • Use of Specialized Columns: Consider using a column specifically designed for organic acid analysis or one with a polar-embedded phase. These columns are designed to minimize secondary interactions.[6]

  • Competing Acid: Adding a competing acid, such as trifluoroacetic acid (TFA), in low concentrations to the mobile phase can help to mask the active silanol sites.[6] However, be aware that TFA can be difficult to completely flush from the HPLC system.

Q5: I am observing inconsistent retention times for my analyte. Why is this happening?

A5: Shifting retention times can compromise the reliability of your analysis.[7]

• Potential Causes & Solutions:

  • Inadequate Column Equilibration: Ensure the column is sufficiently equilibrated with the mobile phase before starting your analytical run. A stable baseline is a good indicator of equilibration.[6]

  • Mobile Phase Instability: If your mobile phase is a mixture of aqueous and organic solvents, ensure it is well-mixed and degassed.[6] Changes in the mobile phase composition over time can lead to retention time drift.

  • Pump Performance: Inconsistent flow rates from the HPLC pump can cause retention time shifts. If you suspect this, you can check the pump's flow rate by collecting the eluent over a set period and measuring the volume.[7]

  • Column Temperature: Fluctuations in the column temperature can affect retention times. Using a column oven to maintain a constant temperature is recommended.[6]

Q6: My baseline is noisy or drifting during the analysis. What should I do?

A6: A noisy or drifting baseline can interfere with peak integration and reduce sensitivity.

• Troubleshooting Steps:

  • Solvent and Reagent Purity: Always use high-purity, HPLC-grade solvents and reagents.[6]

  • Mobile Phase Degassing: Dissolved air in the mobile phase can form bubbles in the detector, leading to a noisy baseline. Degas your mobile phase before use.[6]

  • System Contamination: A contaminated column, guard column, or detector cell can cause baseline issues. Flush the system with a strong solvent to remove any contaminants.

  • Detector Lamp Issues: An aging detector lamp can also be a source of baseline noise.[7]

Recommended HPLC Starting Conditions

Parameter	Recommendation	Rationale
Column	C18 (e.g., 250 x 4.6 mm, 5 µm)	General purpose reversed-phase analysis.[6]
Mobile Phase	Acetonitrile/Water with 0.1% Phosphoric Acid	Phosphoric acid ensures the analyte is in its neutral form, improving peak shape.[6]
pH	~2.5	To be well below the pKa of the carboxylic acid.[6]
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temp.	30 °C	For improved reproducibility.[6]
Detection	UV at ~210 nm and a wavelength of higher absorbance based on the UV spectrum of the compound.	Carboxylic acids typically absorb at low UV wavelengths.[6] The carbazole moiety will have other absorbance maxima.
Injection Vol.	10 µL	Standard injection volume.

Troubleshooting Guide: Mass Spectrometry (MS) Analysis

Q7: I am having trouble getting a strong molecular ion peak for 9H-Carbazole-3-oxoacetic acid in my mass spectrum. What could be the issue?

A7: While the carbazole core is generally stable and should produce a prominent molecular ion peak, several factors can affect ionization efficiency.[8]

• Ionization Technique:

  • Electrospray Ionization (ESI): This is a soft ionization technique suitable for this compound. In negative ion mode, you should expect to see the deprotonated molecule [M-H]⁻. In positive ion mode, you might see the protonated molecule [M+H]⁺. Ensure your source parameters (e.g., capillary voltage, cone voltage) are optimized for your analyte.

  • Electron Ionization (EI) (with GC-MS): This is a harder ionization technique that can lead to fragmentation. However, the stability of the aromatic carbazole system often results in a strong molecular ion peak [M]⁺.[8]

• In-source Fragmentation: If the cone voltage (in ESI) or ionization energy (in EI) is too high, it can cause the molecule to fragment in the source, reducing the intensity of the molecular ion peak. Try reducing these parameters.

• Sample Purity: Impurities in your sample can suppress the ionization of your target analyte. Ensure your sample is as clean as possible.

Q8: What are the expected fragmentation patterns for 9H-Carbazole-3-oxoacetic acid in MS?

A8: The fragmentation will likely be driven by the loss of small, stable molecules from the oxoacetic acid side chain.

• Expected Fragments:

  • Loss of COOH (formic acid) or CO and OH.

  • Loss of CO2 (carbon dioxide).

  • Fragmentation of the carbazole core itself is also possible, especially with higher energy ionization techniques.[8]

Experimental Workflow and Decision Making

Troubleshooting Workflow for HPLC Analysis

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. 9H-Carbazole 3-Oxoacetic Acid | LGC Standards [lgcstandards.com]
• 3. uprm.edu [uprm.edu]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. youtube.com [youtube.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of Analytical Methods for 9H-Carbazole-3-oxoacetic acid

This guide provides a comprehensive comparison of analytical methodologies for the quantitative determination of 9H-Carbazole-3-oxoacetic acid. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural checklists to explain the causality behind experimental choices, ensuring that every protocol is a self-validating system grounded in authoritative regulatory standards.

Introduction: The Analytical Imperative for 9H-Carbazole-3-oxoacetic acid

9H-Carbazole-3-oxoacetic acid is a carbazole derivative with a structure that suggests its potential role as a key intermediate in organic synthesis or as a potential impurity or metabolite in the development of carbazole-based pharmaceutical agents. Accurate and reliable quantification is paramount for ensuring product quality, process control, and regulatory compliance. The objective of validating an analytical procedure is to demonstrate its fitness for the intended purpose[1]. This guide will compare common analytical techniques and detail the validation process in accordance with the International Council for Harmonisation (ICH) guidelines, specifically the revised Q2(R2) guideline[1][2][3][4].

Strategic Selection of an Analytical Technique

The choice of analytical instrumentation is the foundational step and should be based on the physicochemical properties of 9H-Carbazole-3-oxoacetic acid and the intended purpose of the method[5]. The molecule possesses a strong UV-absorbing carbazole nucleus and an acidic functional group, making it an ideal candidate for reversed-phase liquid chromatography.

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): This is the workhorse of pharmaceutical analysis. It offers a balance of specificity, sensitivity, and cost-effectiveness. For a molecule like 9H-Carbazole-3-oxoacetic acid, a C18 column with an acidified aqueous-organic mobile phase would provide excellent retention and peak shape. UV detection offers robust quantification, leveraging the carbazole chromophore.

• Ultra-Performance Liquid Chromatography with UV Detection (UPLC-UV): UPLC utilizes smaller particle size columns (<2 µm) and higher pressures to achieve faster analysis times and improved resolution compared to traditional HPLC. This is advantageous for high-throughput screening or when separating the analyte from closely related impurities.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique offers the highest level of specificity and sensitivity[6]. It is the method of choice for bioanalytical studies where the analyte is present at very low concentrations in a complex matrix (e.g., plasma)[7][8]. The mass spectrometer can selectively monitor for the specific mass-to-charge ratio of the analyte and its fragments, virtually eliminating matrix interference.

Rationale for Method Selection: For routine quality control (e.g., assay and impurity profiling) of a drug substance or product, HPLC-UV or UPLC-UV is typically sufficient and cost-effective. For trace-level quantification or analysis in biological matrices, UPLC-MS/MS is the superior choice. This guide will focus on validating a robust HPLC-UV method, as its principles are foundational and broadly applicable.

The Analytical Method Validation Workflow

Method validation is not a single event but a systematic process to ensure a method is suitable for its intended purpose[9][10]. The relationship between the core validation parameters, as stipulated by ICH Q2(R2), can be visualized as a logical workflow.

Caption: The validation workflow begins with development and culminates in a final report and lifecycle management.

Comparative Guide to Validation Parameters & Protocols

The following sections provide a detailed comparison of the core validation parameters, complete with experimental protocols and illustrative data for an HPLC-UV method for 9H-Carbazole-3-oxoacetic acid.

Specificity

Causality: Specificity is the ability to assess the analyte unequivocally in the presence of other components like impurities, degradants, or matrix components[11][12]. It is the cornerstone of validation; without it, you cannot trust that you are measuring only the intended analyte. A lack of specificity can sometimes be compensated for by using multiple analytical procedures[13][14].

Experimental Protocol:

• Prepare Solutions:

  • Blank (mobile phase or sample matrix without analyte).

  • Analyte solution (e.g., 50 µg/mL of 9H-Carbazole-3-oxoacetic acid).

  • Solutions of potential impurities and/or degradation products, if available.

• Forced Degradation (for stability-indicating methods):

  • Expose the analyte solution to stress conditions (e.g., acid, base, peroxide, heat, light) to intentionally generate degradation products[15].

• Analysis:

  • Inject all prepared solutions into the HPLC system.

  • Assess the chromatograms to ensure that the analyte peak is free from co-elution with any other peaks from the blank, impurities, or degradants. Peak purity analysis using a photodiode array (PDA) detector is highly recommended.

Caption: A specific method resolves the analyte from all potential interferences.

Linearity & Range

Causality: Linearity demonstrates a proportional relationship between the analyte concentration and the instrument's response over a defined range[9][16]. This relationship is what allows for the calculation of unknown sample concentrations from a calibration curve. The range is the interval between the upper and lower concentrations for which the method has been shown to have suitable linearity, accuracy, and precision[1][2].

Experimental Protocol:

• Prepare Standards: Prepare a minimum of five concentration levels of 9H-Carbazole-3-oxoacetic acid by diluting a stock solution. For an assay method, this range is typically 80% to 120% of the target concentration[17].

• Analysis: Inject each standard in triplicate.

• Evaluation: Plot the average peak area against the concentration. Perform a linear regression analysis.

Illustrative Data & Acceptance Criteria:

Concentration (µg/mL)	Peak Area (mAUs) - Rep 1	Peak Area (mAUs) - Rep 2	Peak Area (mAU*s) - Rep 3
40 (80%)	401,500	403,000	402,200
45 (90%)	452,100	451,500	453,000
50 (100%)	501,800	503,100	502,500
55 (110%)	552,000	553,500	552,900
60 (120%)	604,100	603,500	605,000

• Acceptance Criterion: The correlation coefficient (R²) should be ≥ 0.999. The y-intercept should be insignificant compared to the response at 100% concentration. A plot of residuals should show a random distribution around zero[5].

Accuracy

Causality: Accuracy reflects the closeness of the measured value to the true value[10][12]. It provides confidence that the method is free from systematic error or bias.

Experimental Protocol:

• Prepare Samples: Spike a placebo (a mixture of all components except the analyte) or a known sample matrix with the analyte at a minimum of three concentration levels (e.g., 80%, 100%, and 120%), with at least three replicates per level.

• Analysis: Analyze the spiked samples and a non-spiked sample.

• Evaluation: Calculate the percent recovery for each sample.

Illustrative Data & Acceptance Criteria:

Spike Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
80%	40.0	39.8	99.5%
80%	40.0	40.1	100.3%
80%	40.0	39.7	99.3%
100%	50.0	50.4	100.8%
100%	50.0	49.8	99.6%
100%	50.0	50.1	100.2%
120%	60.0	59.5	99.2%
120%	60.0	60.3	100.5%
120%	60.0	59.8	99.7%

• Acceptance Criterion: The mean percent recovery should typically be within 98.0% to 102.0% for a drug substance assay[18].

Precision

Causality: Precision measures the degree of scatter between a series of measurements from the same homogeneous sample[12]. It indicates the influence of random errors. It is evaluated at two levels:

• Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval.

• Intermediate Precision: Precision within the same laboratory but with variations such as different days, analysts, or equipment[14].

Experimental Protocol:

• Repeatability: Analyze a minimum of six determinations at 100% of the test concentration or nine determinations across the specified range (three replicates at three concentrations)[14].

• Intermediate Precision: Repeat the repeatability study on a different day with a different analyst.

• Evaluation: Calculate the Relative Standard Deviation (%RSD) for each set of measurements.

Illustrative Data & Acceptance Criteria:

Parameter	Analyst/Day	N	Mean Conc. (µg/mL)	%RSD
Repeatability	Analyst 1 / Day 1	6	50.12	0.8%
Intermediate Precision	Analyst 2 / Day 2	6	49.95	0.9%

• Acceptance Criterion: The %RSD for an assay method is typically required to be ≤ 2.0%.

Limit of Detection (LOD) & Limit of Quantitation (LOQ)

Causality: These parameters define the sensitivity of the method.

• LOD: The lowest amount of analyte that can be detected but not necessarily quantified with acceptable accuracy and precision[9][16].

• LOQ: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy[9][16]. These are critical for impurity analysis.

Experimental Protocol (based on Signal-to-Noise):

• Determine Noise: Inject a blank solution multiple times and measure the baseline noise in a region close to the expected retention time of the analyte.

• Determine Signal: Inject a series of low-concentration standards.

• Calculation:

  • LOD is the concentration that yields a signal-to-noise (S/N) ratio of approximately 3:1[9].

  • LOQ is the concentration that yields an S/N ratio of approximately 10:1[16].

Illustrative Data & Acceptance Criteria:

Parameter	S/N Ratio	Calculated Concentration
LOD	3:1	0.05 µg/mL
LOQ	10:1	0.15 µg/mL

• Acceptance Criterion: The LOQ must be verified by demonstrating that measurements at this concentration have acceptable precision and accuracy.

Method Performance Comparison

The choice of technology directly impacts method performance. The following table provides a comparative summary for the analysis of 9H-Carbazole-3-oxoacetic acid.

Feature	HPLC-UV	UPLC-UV	UPLC-MS/MS
Principle	Chromatographic separation with UV absorbance detection	High-pressure separation with UV absorbance detection	High-pressure separation with mass-based detection
Specificity	Good (relies on chromatographic resolution)	Very Good (higher resolution)	Excellent (mass-based selectivity)
Sensitivity (LOQ)	Moderate (~0.1 µg/mL)	Good (~0.05 µg/mL)	Excellent (<1 ng/mL)
Analysis Time	Standard (5-15 min)	Fast (1-5 min)	Fast (1-5 min)
Robustness	High	Moderate (more sensitive to system pressure fluctuations)	Moderate (requires careful tuning and maintenance)
Cost (Instrument)	Low	Medium	High
Best For...	Routine QC, Assay, Purity	High-throughput QC, Impurity profiling	Bioanalysis, Trace-level impurity quantification

Conclusion

The validation of an analytical method for 9H-Carbazole-3-oxoacetic acid is a systematic process that ensures the generated data is reliable, reproducible, and fit for its intended purpose. While HPLC-UV provides a robust and cost-effective solution for most quality control applications, UPLC and LC-MS/MS offer significant advantages in speed and sensitivity, respectively. The foundation of any successful validation lies in a thorough understanding of the ICH guidelines and the scientific rationale behind each validation parameter. By following the structured approach outlined in this guide, researchers and drug development professionals can confidently develop and validate analytical methods that meet the highest standards of scientific integrity and regulatory compliance.

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A Comparative Guide to the Biological Activities of Carbazole Derivatives: A Focus on 9H-Carbazole-3-oxoacetic acid Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the carbazole scaffold stands out as a privileged structure, forming the core of numerous natural products and synthetic molecules with a wide array of biological activities.[1][2] This guide provides a comparative analysis of the biological activities of various carbazole derivatives, with a particular focus on the structural class represented by 9H-Carbazole-3-oxoacetic acid. While specific experimental data for 9H-Carbazole-3-oxoacetic acid is not extensively available in the public domain, by examining its structural analogs and other carbazole derivatives, we can infer its potential therapeutic applications and guide future research directions.

This guide will delve into the anticancer, antimicrobial, neuroprotective, and anti-inflammatory properties of carbazoles, presenting supporting experimental data where available and detailing the methodologies used to generate these findings.

The Carbazole Scaffold: A Versatile Pharmacophore

The 9H-carbazole is a tricyclic aromatic heterocycle consisting of two benzene rings fused to a central nitrogen-containing pyrrole ring.[2] This planar and electron-rich system allows for diverse functionalization at multiple positions, leading to a vast chemical space of derivatives with distinct biological profiles.[3] The nitrogen atom can be substituted, and the benzene rings can be functionalized with various electron-donating or electron-withdrawing groups, significantly influencing the molecule's interaction with biological targets.

Comparative Biological Activities of Carbazole Derivatives

Anticancer Activity

Carbazole derivatives have demonstrated significant potential as anticancer agents, with mechanisms of action that include the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways.[4]

A notable example is 9-ethyl-9H-carbazole-3-carbaldehyde (ECCA) , which has shown selective and potent inhibitory activity against both BRAF-mutated and wild-type melanoma cells, while exhibiting minimal toxicity towards normal human primary melanocytes.[5][6] This selectivity is a crucial attribute for the development of targeted cancer therapies. ECCA has been found to induce apoptosis and senescence in melanoma cells by activating the p53 signaling pathway.[5] Another carbazole derivative, 9H-Carbazole-3-carbaldehyde , has also demonstrated significant cytotoxic activity against various tumor cell lines, including lung cancer cells (H1299 and SMMC-7721) with IC50 values ranging from 6.19 to 26.84 µg/mL.[7]

The anticancer activity of various carbazole derivatives is summarized in the table below.

Compound	Cancer Cell Line	IC50 (µM)	Reference
9-ethyl-9H-carbazole-3-carbaldehyde (ECCA)	UACC62 (Melanoma)	~1-5	[5]
9H-Carbazole-3-carbaldehyde	H1299 (Lung Cancer)	6.19 - 26.84 (µg/mL)	[7]
Carbazole-thiazole derivative 3b	HepG-2 (Hepatocellular Carcinoma)	0.0304 ± 0.001	[5]
MCF-7 (Breast Cancer)	0.058 ± 0.002	[5]
HCT-116 (Colon Carcinoma)	0.047 ± 0.002	[5]
Carbazole-thiazole derivative 5c	HepG-2 (Hepatocellular Carcinoma)	0.048 ± 0.002	[5]
MCF-7 (Breast Cancer)	0.086 ± 0.0025	[5]
HCT-116 (Colon Carcinoma)	0.06 ± 0.007	[5]
Carbazole derivative 10	HepG2 (Hepatocellular Carcinoma)	7.68	[8]
HeLa (Cervical Cancer)	10.09	[8]
MCF7 (Breast Cancer)	6.44	[8]
Carbazole derivative 11	HepG2 (Hepatocellular Carcinoma)	>100	[8]
HeLa (Cervical Cancer)	>100	[8]
MCF7 (Breast Cancer)	>100	[8]
Carbazole derivative 9	HeLa (Cervical Cancer)	7.59	[8]

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Workflow for MTT Assay

Caption: Workflow of the MTT assay for determining cell viability.

Antimicrobial Activity

The carbazole nucleus is a key component of several naturally occurring antibiotics.[9] Synthetic carbazole derivatives have also shown promising activity against a range of bacterial and fungal pathogens.[10][11]

While data for 9H-Carbazole-3-oxoacetic acid is unavailable, a structurally similar compound, 6-methyl-9H-carbazole-3-carboxylic acid , has been evaluated for its antibacterial properties. The table below presents the Minimum Inhibitory Concentration (MIC) values for this compound against several bacterial strains.

Compound	Bacterial Strain	MIC (µg/mL)
6-methyl-9H-carbazole-3-carboxylic acid	Staphylococcus aureus	>256
Bacillus subtilis	128
Escherichia coli	>256
Pseudomonas aeruginosa	>256

Other carbazole derivatives have demonstrated potent antimicrobial effects. For instance, certain N-substituted carbazoles have shown significant activity against various bacterial and fungal strains, with MIC values in the low microgram per milliliter range.[12]

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a widely used technique to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Workflow for Broth Microdilution Assay

Caption: Workflow of the broth microdilution assay for MIC determination.

Neuroprotective Activity

Carbazole alkaloids have emerged as promising candidates for the treatment of neurodegenerative diseases due to their antioxidant, anti-inflammatory, and anti-apoptotic properties.[13][14] They have been shown to protect neuronal cells from various insults, including oxidative stress and amyloid-β (Aβ) toxicity.[15]

For example, 1,3-dihydroxy-2-carboxycarbazole has demonstrated significant neuroprotective effects in a cellular model of Alzheimer's disease at concentrations as low as 0.3 µM.[16] This compound was shown to inhibit Aβ aggregation and exhibit antioxidative properties. Other N-substituted carbazoles have also displayed neuroprotective activity against glutamate- and homocysteic acid-induced cell injury in neuronal HT22 cells.[12]

Compound	Assay	Effective Concentration	Reference
1,3-dihydroxy-2-carboxycarbazole	Neuroprotection in MC65 cells	0.3 µM	[16]
2-phenyl-9-(p-tolyl)-9H-carbazole	Neuroprotection in HT22 cells	3 µM	[12]

Anti-inflammatory Activity

Chronic inflammation is implicated in a wide range of diseases, and carbazole derivatives have shown potential as anti-inflammatory agents.[3][6] Their mechanisms of action often involve the inhibition of pro-inflammatory enzymes and signaling pathways.

Several 3'-N-substituted carbazole derivatives have been shown to inhibit the release of High Mobility Group Box 1 (HMGB1), a key mediator of inflammation, and downregulate HMGB1-dependent inflammatory responses in human endothelial cells.[6]

Compound	Assay	IC50	Reference
3'-N-substituted carbazole derivatives	Inhibition of HMGB1 release	-	[6]

Structure-Activity Relationship (SAR) Insights

The biological activity of carbazole derivatives is highly dependent on the nature and position of substituents on the carbazole ring.

• Position of Substitution: Functionalization at the C-3 and C-6 positions of the carbazole nucleus appears to be favorable for enhancing antibacterial activity.[1]

• N-Substitution: The presence of a substituent on the nitrogen atom of the carbazole ring is often crucial for neuroprotective activity.[12]

• Nature of Substituents: The introduction of specific moieties, such as thiazole rings, can significantly enhance the anticancer activity of carbazole derivatives.[5]

For 9H-Carbazole-3-oxoacetic acid, the presence of the oxoacetic acid group at the C-3 position suggests potential for metal chelation and interaction with biological targets through hydrogen bonding. This functional group could influence its pharmacokinetic properties and biological activity. Further studies are warranted to explore the specific biological profile of this compound.

Future Directions

The diverse biological activities of carbazole derivatives underscore their potential as scaffolds for the development of novel therapeutics. While this guide provides a comparative overview, further research is needed to fully elucidate the therapeutic potential of many of these compounds, including 9H-Carbazole-3-oxoacetic acid.

Future studies should focus on:

• Synthesis and Biological Evaluation: The synthesis and comprehensive biological screening of 9H-Carbazole-3-oxoacetic acid and its derivatives are essential to determine their specific activities.

• Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways modulated by these compounds will provide a deeper understanding of their therapeutic potential.

• In Vivo Studies: Promising candidates identified in vitro should be evaluated in relevant animal models to assess their efficacy and safety profiles.

By systematically exploring the structure-activity relationships and mechanisms of action of this versatile class of compounds, the scientific community can unlock their full potential in the fight against a wide range of diseases.

References

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• Highly Efficient Synthesis of 1,3-Dihydroxy-2-carboxycarbazole and Its Neuroprotective Effects. Available at: [Link]

• Discovery of novel N-substituted carbazoles as neuroprotective agents with potent anti-oxidative activity. Available at: [Link]

• Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review. Available at: [Link]

• A carbazole compound, 9-ethyl-9H-carbazole-3-carbaldehyde, plays an antitumor function through reactivation of the p53 pathway in human melanoma cells. Available at: [Link]

• Design, synthesis and evaluation of carbazole derivatives as potential antimicrobial agents. Available at: [Link]

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A Senior Application Scientist's Guide to 9H-Carbazole-3-oxoacetic Acid in Organic Electronics

An Objective Comparison and Performance Analysis for Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving landscape of organic electronics, the quest for novel materials that are not only efficient and stable but also cost-effective is paramount. Among the various classes of organic molecules, carbazole derivatives have emerged as a particularly promising platform for a range of applications, most notably as hole-transporting materials (HTMs) in perovskite solar cells (PSCs) and organic light-emitting diodes (OLEDs).[1][2] This guide provides a comprehensive analysis of a specific, yet underexplored, carbazole derivative: 9H-Carbazole-3-oxoacetic acid .

While direct experimental data on the performance of 9H-Carbazole-3-oxoacetic acid in organic electronic devices is not yet prevalent in published literature, this guide will leverage established knowledge of carbazole chemistry and the performance of analogous structures to provide a forward-looking perspective on its potential. We will objectively compare its hypothesized properties with state-of-the-art carbazole-based HTMs and the long-standing benchmark, Spiro-OMeTAD.

The Carbazole Core: A Foundation for High Performance

The 9H-carbazole moiety is an aromatic heterocyclic compound renowned for its excellent hole-transporting properties, high thermal stability, and facile functionalization.[3][4] Its electron-rich nature and rigid structure provide a robust backbone for designing materials with tailored optoelectronic properties. The ability to modify the carbazole core at various positions allows for fine-tuning of energy levels, solubility, and film-forming properties, all of which are critical for device performance.[2][5]

Introducing 9H-Carbazole-3-oxoacetic Acid: A Molecule of Interest

9H-Carbazole-3-oxoacetic acid is a derivative of the 9H-carbazole core. While it has been identified as an impurity in the synthesis of the non-steroidal anti-inflammatory drug Carprofen, its potential in the realm of organic electronics remains largely untapped.[6] The molecular structure, featuring a reactive oxoacetic acid group, presents intriguing possibilities for device integration.

Caption: Molecular structure of 9H-Carbazole-3-oxoacetic acid.

The presence of the carboxylic acid moiety could offer several advantages:

• Improved Interfacial Contact: The carboxylic acid group can act as an anchoring group, promoting better adhesion and electronic coupling to metal oxide layers (e.g., TiO₂, SnO₂) commonly used in perovskite solar cells.

• Enhanced Solubility: The polar nature of the carboxylic acid could improve solubility in environmentally benign polar solvents, facilitating solution-based device fabrication.

• Defect Passivation: Carboxylic acid groups have been shown to passivate defects at the perovskite/HTM interface, which can reduce non-radiative recombination and improve device performance and stability.[7]

Comparative Performance Analysis

To contextualize the potential of 9H-Carbazole-3-oxoacetic acid, we will compare it with several well-established carbazole-based HTMs and the industry-standard Spiro-OMeTAD. The following table summarizes key performance metrics from published studies.

Hole Transport Material (HTM)	Power Conversion Efficiency (PCE)	Hole Mobility (cm²/V·s)	Key Structural Features	Reference(s)
Spiro-OMeTAD	17.63% - 22.34%	2.09 x 10⁻³ - 9.31 x 10⁻³	Spirobifluorene core with methoxy-substituted triphenylamine arms	[8][9][10]
SGT-405	14.79%	Not Reported	Three-armed carbazole derivative	[11]
KZRD	20.40%	Higher than KZ and KZIC	Carbazole donor with 3-ethyl rhodanine acceptor	[7]
V1205	16.9%	Not Reported	Cross-linkable vinyl groups on a carbazole core	[11]
PCz1	18.04%	Not Reported	Oligomeric cyclic carbazole-based material	[12]
X51	9.8% (in PSCs)	Not Reported	Carbazole-based small molecule	[13][14]
9H-Carbazole-3-oxoacetic acid (Hypothesized)	Potentially >18%	Dependent on molecular packing	Carbazole core with an oxoacetic acid functional group	-

Analysis:

• Power Conversion Efficiency (PCE): Many carbazole-based HTMs have demonstrated PCEs comparable to or even exceeding that of Spiro-OMeTAD, highlighting the potential of this class of materials.[7][12] The hypothesized performance of 9H-Carbazole-3-oxoacetic acid is based on the potential benefits of the carboxylic acid group for interfacial engineering.

• Hole Mobility: While high hole mobility is desirable for efficient charge extraction, the interface between the perovskite and the HTM often plays a more dominant role in overall device performance.[6][15] The molecular packing of 9H-Carbazole-3-oxoacetic acid in the solid state will be a critical determinant of its charge transport properties.

• Cost and Synthesis: A significant advantage of many carbazole derivatives is their simpler and more cost-effective synthesis compared to the complex multi-step synthesis of Spiro-OMeTAD.[1] The synthesis of 9H-Carbazole-3-oxoacetic acid is expected to be relatively straightforward.

Experimental Protocols

To facilitate further research and validation of new carbazole-based HTMs like 9H-Carbazole-3-oxoacetic acid, we provide standardized, step-by-step methodologies for synthesis and device fabrication.

Synthesis of a Generic Carbazole-Based HTM

This protocol outlines a general approach for the synthesis of a carbazole derivative, which can be adapted for 9H-Carbazole-3-oxoacetic acid.

Caption: A generalized workflow for the synthesis of carbazole derivatives.

Step-by-Step Protocol:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 9H-carbazole in a suitable dry solvent (e.g., dichloromethane or nitrobenzene).

• Reagent Addition: Cool the solution in an ice bath. Slowly add the acylating agent (e.g., oxalyl chloride) and a Lewis acid catalyst (e.g., aluminum chloride) portion-wise while maintaining the temperature.

• Reaction Monitoring: Allow the reaction to stir at room temperature for a specified time (typically several hours). Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction by slowly pouring the mixture into a beaker of ice-water. Extract the product with a suitable organic solvent. Wash the organic layer with brine and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system.

• Characterization: Characterize the purified product using standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and FTIR to confirm its structure and purity.

Fabrication and Characterization of a Perovskite Solar Cell

This protocol describes the fabrication of a standard n-i-p planar perovskite solar cell, a common architecture for testing new HTMs.

Caption: Workflow for the fabrication of a perovskite solar cell.

Step-by-Step Protocol:

• Substrate Preparation: Clean fluorine-doped tin oxide (FTO) coated glass substrates by sequential ultrasonication in detergent, deionized water, acetone, and isopropanol. Dry the substrates with a nitrogen gun.

• Electron Transport Layer (ETL) Deposition: Deposit a compact layer of an electron-transporting material, such as SnO₂, onto the FTO substrate via spin-coating, followed by annealing at a high temperature (e.g., 150-200 °C).

• Perovskite Layer Deposition: In a nitrogen-filled glovebox, deposit the perovskite precursor solution (e.g., a mixture of FAI, PbI₂, MABr, and PbBr₂) onto the ETL-coated substrate via a one-step spin-coating method. Use an anti-solvent dripping step to induce rapid crystallization. Anneal the film at a moderate temperature (e.g., 100-150 °C) to form the crystalline perovskite layer.

• Hole Transport Layer (HTL) Deposition: Prepare a solution of the HTM (e.g., 9H-Carbazole-3-oxoacetic acid) in a suitable solvent (e.g., chlorobenzene), often with additives such as Li-TFSI and tBP to improve conductivity. Spin-coat the HTM solution onto the perovskite layer.

• Metal Contact Deposition: Transfer the substrates to a thermal evaporator and deposit a metal back contact (e.g., 80-100 nm of gold or silver) through a shadow mask to define the active area of the device.

• Device Characterization: Measure the current density-voltage (J-V) characteristics of the completed device under simulated AM 1.5G solar illumination (100 mW/cm²).[16] Further characterization can include External Quantum Efficiency (EQE) measurements to determine the spectral response of the device.

Conclusion and Future Outlook

While direct experimental validation is pending, the molecular structure of 9H-Carbazole-3-oxoacetic acid suggests it is a compelling candidate for a high-performance, cost-effective hole-transporting material in organic electronics. Its carbazole core provides a solid foundation for efficient hole transport and thermal stability, while the oxoacetic acid functional group offers exciting possibilities for improved interfacial properties and defect passivation.

The comparative analysis with existing carbazole-based HTMs and the benchmark Spiro-OMeTAD indicates that there is significant potential for 9H-Carbazole-3-oxoacetic acid to contribute to the advancement of perovskite solar cell technology. The provided experimental protocols offer a clear pathway for researchers to synthesize and evaluate this promising material. Further investigation into its photophysical properties, energy levels, and performance in fabricated devices is highly encouraged to fully elucidate its potential in the field of organic electronics.

References

• Sung, S. D., Kang, M. S., Choi, I. T., Kim, H. M., Kim, H., Hong, M. P., Kim, H. K., & Lee, W. I. (2014). 14.8% perovskite solar cells employing carbazole derivatives as hole transporting materials. Chemical Communications, 50(91), 14161–14163. [Link]

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A Comparative Guide to 9H-Carbazole-3-oxoacetic Acid Derivatives: Synthesis, Biological Activity, and Therapeutic Potential

The carbazole nucleus, a tricyclic aromatic heterocycle, has long been a privileged scaffold in medicinal chemistry and materials science.[1][2][3] Its rigid, planar structure and electron-rich nature make it an ideal framework for developing novel therapeutic agents and functional materials.[2] Among the vast library of carbazole derivatives, those bearing an oxoacetic acid moiety at the 3-position are of growing interest. This guide provides a comparative analysis of 9H-Carbazole-3-oxoacetic acid derivatives and related analogues, focusing on their synthesis, biological activities, and performance in various experimental models. We will delve into the causal relationships behind experimental choices and provide detailed protocols to ensure scientific integrity and reproducibility.

The 9H-Carbazole Scaffold: A Foundation for Diverse Functionality

The 9H-carbazole core consists of two benzene rings fused to a central nitrogen-containing five-membered ring.[2][4] This fundamental structure is found in numerous naturally occurring alkaloids with significant biological activities.[2][5] The nitrogen atom and various positions on the carbocyclic rings (C1-C8) can be readily functionalized, allowing for the fine-tuning of physicochemical and biological properties.[3] The introduction of an oxoacetic acid group at the C-3 position, as seen in 9H-Carbazole-3-oxoacetic acid, introduces a key functional handle for further derivatization and potential interaction with biological targets.[6] 9H-Carbazole-3-oxoacetic acid itself is recognized as a derivative of 9H-Carbazole and has been identified as an impurity in the synthesis of Carprofen, a non-steroidal anti-inflammatory drug.[6]

Synthetic Strategies for 9H-Carbazole Derivatives

The synthesis of functionalized carbazoles is a cornerstone of their development. Several classical and modern synthetic routes are employed, each with its own advantages and suitability for creating specific derivatives.

Classical Methods for Carbazole Synthesis

Traditional methods for constructing the carbazole nucleus, such as the Borsche-Drechsel cyclization, Graebe-Ullmann synthesis, and Fischer indole synthesis, have been historically significant.[7] However, these methods often require harsh reaction conditions and may have limited scope for substitution patterns.

Modern Synthetic Approaches

More contemporary methods offer greater flexibility and efficiency. The Cadogan cyclization, a phosphite-mediated reductive cyclization of o-nitrobiphenyls, is a powerful tool for preparing a wide range of carbazole derivatives.[7] Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, have also emerged as versatile methods for constructing the biaryl linkage necessary for subsequent cyclization to the carbazole core.[3][7]

Synthesis of 3-Substituted and N-Substituted Carbazole Derivatives

The introduction of substituents at the C-3 and N-9 positions is crucial for modulating the biological activity of carbazole derivatives.

A common strategy for introducing functionality at the C-3 position involves the Friedel-Crafts acylation of a 9-substituted carbazole. For instance, the reaction of 9-ethyl-9H-carbazole with acetyl chloride in the presence of a Lewis acid like aluminum chloride yields 3-acetyl-9-ethyl-9H-carbazole.[8][9] This acetyl group can then be further modified.

The nitrogen atom of the carbazole ring is readily alkylated or arylated. For example, reacting carbazole with ethyl chloroacetate can yield ethyl 2-(9H-carbazol-9-yl)acetate, a key intermediate for further derivatization at the N-9 position.[10]

Experimental Protocol: Synthesis of 3-acetyl-9-ethyl-9H-carbazole [8][9]

• Reaction Setup: A mixture of 9-ethyl-9H-carbazole (0.01 mol) and anhydrous aluminum chloride (0.035 mol) is suspended in dichloroethane (7 ml) in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel. The mixture is cooled to 0-5 °C in an ice bath.

• Addition of Acetyl Chloride: A solution of acetyl chloride (0.05 mol) in dichloroethane (6 ml) is added dropwise to the stirred suspension over 30 minutes, maintaining the temperature at 0-5 °C.

• Reaction Progression: After the addition is complete, the reaction mixture is stirred for an additional 30 minutes at 0-5 °C. The ice bath is then removed, and the mixture is allowed to warm to room temperature and stirred for another 30 minutes.

• Work-up: The reaction mixture is carefully poured into ice water. The organic layer is separated, washed successively with a saturated sodium carbonate solution and water until neutral, and then dried over anhydrous sodium sulfate.

• Purification: The solvent is removed under reduced pressure, and the resulting crude product is purified by recrystallization from a suitable solvent (e.g., ethanol) to yield 3-acetyl-9-ethyl-9H-carbazole.

Logical Flow of Synthesis

Caption: Synthetic pathway for pyrazoline derivatives of 9H-carbazole.

Comparative Biological Activities of Carbazole Derivatives

Carbazole derivatives have demonstrated a wide spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective effects.[2][4][11] The nature and position of substituents on the carbazole ring play a critical role in determining their potency and selectivity.

Anticancer Activity

Numerous studies have highlighted the potential of carbazole derivatives as anticancer agents.[1][2][5] Their mechanisms of action are diverse and can involve the inhibition of key signaling pathways, such as the JAK/STAT pathway, which is crucial for cell proliferation and survival.[5][11]

For instance, certain 1,4-dimethyl-carbazole derivatives have shown cytotoxic activity against A375 human melanoma cells comparable to the standard drug doxorubicin.[5] Other derivatives have been found to significantly inhibit the expression of STAT3.[5]

Compound	Cell Line	Activity (IC50)	Reference
1,4-dimethyl-carbazole (17)	A375 (Melanoma)	80.0 µM	[5]
Doxorubicin (Reference)	A375 (Melanoma)	87.0 µM	[5]
Compound 19	A375 (Melanoma)	50 µM	[5]
Compound 21	A375 (Melanoma)	60 µM	[5]
(3-acetyl-6-chloro-9H-carbazol-9-yl)methyl)-[1,10-biphenyl]-2-carbonitrile (30)	A549 (Lung Cancer)	13.6 µM	[5]
(3-acetyl-6-chloro-9H-carbazol-9-yl)methyl)-[1,10-biphenyl]-2-carbonitrile (30)	LLC (Lung Cancer)	16.4 µM	[5]

Table 1: Comparative Anticancer Activity of Selected Carbazole Derivatives.

Antimicrobial Activity

Carbazole derivatives have also emerged as promising antimicrobial agents, with activity against a range of bacteria and fungi.[2][12][13] The introduction of specific functional groups, such as halogens or N-oxide moieties, can enhance their antimicrobial potency.[12]

For example, a chloro-substituted carbazole derivative (3d) exhibited outstanding antimicrobial activity against E. coli, S. aureus, P. aeruginosa, and B. subtilis.[12]

Compound	Microorganism	Activity (MIC)	Reference
Chloro-substituted derivative 3d	E. coli, S. aureus, P. aeruginosa, B. subtilis	Not specified, but "outstanding"	[12]
Carbazole alkaloid 1	C. kruseii, C. parapsilasis, E. coli, S. aureus, S. pyogenes	"High activity"	[12]
Compounds 19j and 19r	Various bacteria and fungi	0.9 to 15.6 µg/mL	[12]
N-substituted carbazole with 1,2,4-triazole moiety (1)	C. albicans	2–4 µg/mL	[4]
N-substituted carbazole with imidazole moiety (2)	S. aureus, B. subtilis, E. coli, MRSA, P. aeruginosa, B. proteus	1–8 µg/mL	[4]

Table 2: Comparative Antimicrobial Activity of Selected Carbazole Derivatives.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi) to a concentration of approximately 5 x 10^5 CFU/mL.

• Serial Dilution of Compounds: The carbazole derivatives are serially diluted in the broth medium in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation: Each well is inoculated with the standardized microbial suspension. Positive (microorganism and broth) and negative (broth only) controls are included.

• Incubation: The plates are incubated at an appropriate temperature (e.g., 37°C for bacteria, 35°C for fungi) for 18-24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

JAK/STAT Signaling Pathway

Caption: Inhibition of the JAK/STAT signaling pathway by carbazole derivatives.

Structure-Activity Relationships (SAR)

The biological activity of carbazole derivatives is intricately linked to their chemical structure. Key SAR observations include:

• Substitution at N-9: The presence of a substituent at the N-9 position is often essential for activity, particularly for neuroprotective effects.[4]

• Substitution at C-3 and C-6: Functionalization at the C-3 and C-6 positions has been shown to be favorable for antibacterial activity.[2]

• Halogenation: The introduction of halogen atoms, such as chlorine, can significantly enhance antimicrobial and anticancer activities.[12]

• Heterocyclic Moieties: The incorporation of other heterocyclic rings, such as triazoles or imidazoles, at the N-9 position can lead to potent and selective antimicrobial agents.[4]

Conclusion and Future Perspectives

Derivatives of 9H-Carbazole-3-oxoacetic acid and related carbazole analogues represent a promising class of compounds with diverse and potent biological activities. Their synthetic accessibility and the potential for chemical modification make them attractive candidates for further investigation in drug discovery and development. Future research should focus on the synthesis of novel derivatives with optimized pharmacokinetic and pharmacodynamic properties, as well as in-depth mechanistic studies to elucidate their modes of action. The development of selective inhibitors for specific molecular targets, such as STAT3, holds significant promise for the treatment of cancer and other diseases.

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A Comparative Guide to the Cross-Validation of 9H-Carbazole-3-oxoacetic Acid Experimental Results

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and materials science, the reproducibility and accuracy of experimental data are paramount. This guide provides an in-depth technical comparison of 9H-Carbazole-3-oxoacetic acid, a promising heterocyclic compound, with a structurally related alternative, 9H-Carbazole-3-carboxylic acid. As a Senior Application Scientist, my objective is to not only present experimental data but also to elucidate the rationale behind the analytical methodologies and the critical importance of cross-validation. This guide is structured to provide a comprehensive understanding of the synthesis, characterization, and potential biological applications of these compounds, underpinned by a robust framework of scientific integrity.

Introduction: The Significance of the Carbazole Scaffold and the Imperative of Cross-Validation

Carbazole and its derivatives have garnered significant attention in medicinal chemistry due to their wide-ranging biological activities, including antimicrobial, anticancer, and anti-inflammatory properties[1][2]. The rigid, electron-rich tricyclic system of carbazole serves as a versatile pharmacophore. 9H-Carbazole-3-oxoacetic acid, with its α-keto acid functionality, is a compelling candidate for investigation, as this moiety is known to be a key structural feature in various biologically active molecules.

However, the journey from synthesis to application is fraught with potential for variability. Cross-validation in analytical chemistry is the systematic process of ensuring that an analytical method yields reliable and consistent results across different laboratories, instruments, or even between different analytical techniques[3]. This guide will delve into the practical application of cross-validation principles in the context of characterizing and evaluating 9H-Carbazole-3-oxoacetic acid.

Synthesis and Characterization: A Comparative Approach

A robust cross-validation begins with a well-characterized starting material. Here, we compare the synthesis and analytical data for 9H-Carbazole-3-oxoacetic acid and 9H-Carbazole-3-carboxylic acid.

Synthesis of 9H-Carbazole-3-oxoacetic Acid

The synthesis of 9H-Carbazole-3-oxoacetic acid can be achieved via a Friedel-Crafts acylation of 9H-carbazole with ethyl oxalyl chloride, followed by hydrolysis of the resulting ester. This method is a common and effective way to introduce the α-keto ester functionality onto an aromatic ring[4][5][6].

Experimental Protocol: Synthesis of 9H-Carbazole-3-oxoacetic Acid

• Acylation: To a stirred solution of 9H-carbazole (1 eq.) in a suitable solvent (e.g., dichloromethane) under an inert atmosphere, add a Lewis acid catalyst such as aluminum chloride (AlCl₃) (1.2 eq.) at 0 °C[5][7][8].

• Slowly add ethyl oxalyl chloride (1.1 eq.) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by carefully pouring it into a mixture of ice and concentrated hydrochloric acid.

• Extract the aqueous layer with dichloromethane, combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude ethyl 2-(9H-carbazol-3-yl)-2-oxoacetate.

• Hydrolysis: Dissolve the crude ester in a mixture of ethanol and an aqueous solution of sodium hydroxide (2 M).

• Reflux the mixture for 2-3 hours until the ester is completely hydrolyzed (monitored by TLC).

• Cool the reaction mixture and acidify with hydrochloric acid (2 M) to precipitate the product.

• Filter the precipitate, wash with cold water, and dry under vacuum to obtain 9H-Carbazole-3-oxoacetic acid.

Synthesis of 9H-Carbazole-3-carboxylic Acid (Alternative Compound)

For a comparative analysis, 9H-Carbazole-3-carboxylic acid serves as an excellent alternative due to its structural similarity. Its synthesis can be achieved through methods such as the Cadogan reductive cyclization followed by hydrolysis.

Experimental Protocol: Synthesis of 9H-Carbazole-3-carboxylic Acid

A reported synthesis involves the hydrolysis of its methyl ester, which can be prepared via a Suzuki coupling followed by Cadogan reductive cyclization.

• Hydrolysis of Methyl Ester: To a solution of methyl 9H-carbazole-3-carboxylate (1 eq.) in a mixture of ethanol and water, add potassium hydroxide (2 eq.).

• Reflux the reaction mixture for 5 hours.

• After cooling, filter the reaction mixture and concentrate it in vacuo.

• Purify the residue using silica gel column chromatography to yield 9H-Carbazole-3-carboxylic acid.

Characterization and Data Comparison

The identity and purity of the synthesized compounds are confirmed using various spectroscopic techniques. The following table summarizes the expected and reported analytical data for both compounds.

Analytical Technique	9H-Carbazole-3-oxoacetic acid (Expected)	9H-Carbazole-3-carboxylic acid (Reported)
Appearance	Pale yellow solid	White solid
¹H NMR (DMSO-d₆, δ ppm)	~11.5 (s, 1H, NH), ~8.8 (s, 1H, Ar-H), ~8.2 (d, 1H, Ar-H), ~8.0 (d, 1H, Ar-H), ~7.6 (m, 2H, Ar-H), ~7.4 (t, 1H, Ar-H), ~7.2 (t, 1H, Ar-H), ~3.5 (s, 1H, COOH)	~8.81 (s, 1H), ~8.31 (br s, 1H), ~8.14–8.11 (m, 2H), ~7.46–7.42 (m, 3H), ~7.31–7.27 (m, 1H) (for methyl ester in CDCl₃)
¹³C NMR (DMSO-d₆, δ ppm)	~185 (C=O, keto), ~165 (C=O, acid), ~142, ~140, ~128, ~126, ~123, ~122, ~121, ~120, ~111, ~110 (Aromatic C)	~168 (C=O), ~142, ~140, ~127, ~126, ~123, ~121, ~120, ~111, ~110 (Aromatic C) (for methyl ester in CDCl₃)
IR (KBr, cm⁻¹)	~3400 (N-H), ~3000 (O-H), ~1720 (C=O, acid), ~1680 (C=O, keto), ~1600, ~1450 (C=C, aromatic)	~3410 (N-H), ~1717 (C=O), ~1248, ~730
Mass Spectrometry (m/z)	Expected [M+H]⁺: 240.06	[M+H]⁺: 226.1 (for methyl ester)

Note: The data for 9H-Carbazole-3-oxoacetic acid is hypothetical based on the analysis of its oxoacetamide analogue and general principles of spectroscopy.

Cross-Validation of Analytical Methods for Purity Assessment

The purity of a compound is a critical parameter that influences its biological activity and the reliability of experimental results. High-Performance Liquid Chromatography (HPLC) is a robust technique for purity determination[3][9]. Cross-validation in this context involves comparing the results from HPLC with another orthogonal method, such as quantitative NMR (qNMR), to ensure accuracy.

HPLC Method for Purity Determination

A reversed-phase HPLC method can be developed and validated for the analysis of both carbazole derivatives.

Experimental Protocol: HPLC Purity Analysis

• Instrumentation: HPLC system with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)[9].

• Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid[10].

• Flow Rate: 1.0 mL/min[9].

• Detection: UV detection at 254 nm[9].

• Sample Preparation: Prepare a stock solution of the sample in methanol or acetonitrile at a concentration of 1 mg/mL. Dilute further to an appropriate concentration for analysis.

• Analysis: Inject the sample and calculate the purity based on the area percentage of the main peak.

Workflow for HPLC Purity Determination

Caption: Workflow for HPLC Purity Determination.

Comparative Biological Activity and Cross-Validation

Carbazole derivatives are known for their antimicrobial properties[2][11][12][13]. To provide a comparative guide, we will explore the potential antimicrobial activity of 9H-Carbazole-3-oxoacetic acid, using data from its close analogue, 2-(carbazol-3-yl)-2-oxoacetamide, and compare it with other bioactive carbazole derivatives.

Antimicrobial Activity Profile

The following table summarizes the minimum inhibitory concentration (MIC) values for some bioactive carbazole derivatives against various microbial strains. While specific data for 9H-Carbazole-3-oxoacetic acid is not available, the data for its oxoacetamide analogue suggests potential activity.

Compound	S. aureus (MIC, µg/mL)	E. coli (MIC, µg/mL)	B. cereus (MIC, µg/mL)	Reference
3-methyl-1,4-dioxo-4,9-dihydro-1H-carbazole-6-carboxylic acid	48.42	168.01	271.21	[1]
6-methyl-9H-carbazole-3-carboxylic acid	61.89	293.33	12.73	[1]
(E)-3-methyl-1-(2-tosylhydrazono)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylic acid	53.19	187.43	133.89	[1]

This table presents data for structurally related compounds to infer the potential activity of 9H-Carbazole-3-oxoacetic acid.

Cross-Validation of Biological Assays

Cross-validation of biological data is crucial to confirm the observed activity. This can be achieved by employing different assay methodologies or by testing in different laboratories. For instance, the antimicrobial activity can be initially screened using a disk diffusion assay and then quantified more accurately using a broth microdilution method to determine the MIC.

Experimental Protocol: Broth Microdilution Assay for MIC Determination

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., S. aureus) in a suitable broth.

• Serial Dilution: Prepare a series of twofold dilutions of the test compound (e.g., 9H-Carbazole-3-oxoacetic acid) in a 96-well microtiter plate.

• Inoculation: Add the microbial inoculum to each well of the microtiter plate.

• Incubation: Incubate the plate at 37 °C for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Conceptual Workflow for Cross-Validation

The following diagram illustrates the conceptual workflow for the cross-validation of experimental results for a novel compound like 9H-Carbazole-3-oxoacetic acid.

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A Comparative Guide to the Reproducible Synthesis of 9H-Carbazole-3-oxoacetic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Regioselectivity in Carbazole Functionalization

9H-Carbazole is an electron-rich aromatic heterocycle. While this reactivity is advantageous, it presents a significant challenge in achieving regioselective functionalization. The 3 and 6 positions are electronically activated and sterically accessible, often leading to mixtures of isomers during electrophilic substitution reactions like Friedel-Crafts acylation.[1][2] This guide explores two strategic approaches to navigate this challenge in the synthesis of 9H-Carbazole-3-oxoacetic acid: a direct acylation approach and a two-step oxidation strategy.

Method A: Direct Friedel-Crafts Acylation of 9H-Carbazole

This method proposes the direct synthesis of 9H-Carbazole-3-oxoacetic acid via a one-step Friedel-Crafts acylation of the 9H-Carbazole starting material with an appropriate acylating agent, such as oxalyl chloride, in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃).

Mechanistic Rationale

The Friedel-Crafts acylation is a classic electrophilic aromatic substitution.[3] The Lewis acid activates the oxalyl chloride, generating a highly electrophilic acylium ion. The electron-rich carbazole nucleus then attacks this electrophile. The primary challenge lies in directing this attack to the C-3 position. Due to the electronic nature of the carbazole ring, substitution can also occur at the C-1, C-6, and C-8 positions, and di-acylation is a common side reaction.[2] This lack of selectivity is a major hurdle for reproducibility and yield of the desired 3-substituted product.

Caption: Workflow for Direct Friedel-Crafts Acylation.

Experimental Protocol (Hypothetical)

• Reaction Setup: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon), suspend anhydrous aluminum chloride in a dry, inert solvent such as dichloromethane (DCM) or nitrobenzene at 0°C.

• Acylating Agent Addition: Slowly add oxalyl chloride to the stirred suspension.

• Carbazole Addition: Add a solution of 9H-Carbazole in the same solvent dropwise, maintaining the low temperature.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for several hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Quenching and Workup: Carefully quench the reaction by pouring it over crushed ice and an acidic aqueous solution.

• Extraction and Purification: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). The combined organic layers are then washed, dried, and concentrated. Purification would likely require extensive column chromatography to separate the desired 3-substituted isomer from other mono- and di-acylated products.

Method B: Two-Step Synthesis via Oxidation of 3-Acetyl-9H-carbazole

This alternative strategy prioritizes regioselectivity by first synthesizing 3-Acetyl-9H-carbazole and then oxidizing the methyl ketone to the desired oxoacetic acid. This two-step approach offers greater control over the final product's constitution.

Step 1: Friedel-Crafts Acylation to 3-Acetyl-9H-carbazole

The synthesis of the acetyl intermediate is more established. By using a less reactive acylating agent like acetyl chloride, the reaction conditions can be tuned to improve the yield of the mono-acylated product. While a mixture of isomers is still possible, the separation of 3-acetyl-9H-carbazole is generally more manageable than that of the more complex oxoacetic acid derivative. A protocol for the synthesis of 3-acetyl-9-ethyl-carbazole has been reported, which can be adapted for the N-unsubstituted carbazole.[4]

Step 2: Oxidation of the Acetyl Group

The methyl ketone of 3-Acetyl-9H-carbazole can be oxidized to the corresponding α-keto acid using a suitable oxidizing agent, such as selenium dioxide (SeO₂). This is a known transformation for aryl methyl ketones.[5]

Mechanistic Rationale

The oxidation with selenium dioxide proceeds through a series of steps involving the formation of a selenium ester intermediate, followed by hydrolysis to yield the glyoxal, which is then further oxidized to the carboxylic acid.

Caption: Workflow for the Two-Step Oxidation Method.

Experimental Protocol (Adapted)

Part 1: Synthesis of 3-Acetyl-9H-carbazole (adapted from similar procedures[4])

• Reaction Setup: Cool a mixture of 9H-Carbazole, aluminum chloride, and dichloroethane to 0-5°C.

• Acylation: Add a solution of acetyl chloride in dichloroethane dropwise over 30 minutes.

• Reaction: Maintain the temperature at 0-5°C for an additional 30 minutes, then allow it to warm to room temperature.

• Workup: Pour the mixture into ice water. Separate the organic layer, wash with sodium carbonate solution and water, and dry over sodium sulfate.

• Purification: Purify the crude product by recrystallization or column chromatography to isolate 3-Acetyl-9H-carbazole.

Part 2: Oxidation to 9H-Carbazole-3-oxoacetic acid (general procedure[5])

• Reaction Setup: In a suitable solvent like aqueous dioxane, dissolve the purified 3-Acetyl-9H-carbazole.

• Oxidation: Add selenium dioxide and reflux the mixture for several hours until the starting material is consumed (monitored by TLC).

• Workup: Cool the reaction mixture and filter to remove selenium metal byproducts.

• Isolation: Acidify the filtrate to precipitate the crude 9H-Carbazole-3-oxoacetic acid.

• Purification: Recrystallize the crude product from an appropriate solvent system to obtain the pure acid.

Comparative Analysis

Parameter	Method A: Direct Friedel-Crafts Acylation	Method B: Two-Step Oxidation	Justification
Number of Steps	1	2	Method A is a direct, one-pot synthesis.
Regioselectivity	Poor to Moderate	Good to Excellent	Method B allows for the purification of the 3-acetyl intermediate, ensuring the final product has the correct substitution.
Reproducibility	Low	High	The poor selectivity of Method A makes consistent results difficult to achieve. Method B's defined intermediate enhances reproducibility.
Estimated Yield	Low (<30%)	Moderate (40-60% over two steps)	Yield in Method A is compromised by isomer formation. Method B's yields are based on typical efficiencies of each step.
Purification	Very Difficult (Isomer Separation)	Moderate (Standard Techniques)	Method A requires challenging separation of structurally similar isomers. Method B involves more straightforward purifications at each stage.
Scalability	Difficult	More Feasible	The purification challenges of Method A hinder scalability. The higher control of Method B makes it more amenable to larger scale synthesis.

Conclusion and Recommendation

For researchers requiring a reliable and reproducible source of 9H-Carbazole-3-oxoacetic acid, the Two-Step Oxidation (Method B) is the recommended approach. While it involves an additional synthetic step, the ability to isolate and purify the 3-Acetyl-9H-carbazole intermediate provides crucial control over regioselectivity. This control is paramount for achieving high purity and reproducible yields, which are critical factors in a drug development setting.

The Direct Friedel-Crafts Acylation (Method A) , although more direct, is likely to be plagued by the formation of a complex mixture of isomers, making purification exceedingly difficult and severely compromising the yield and reproducibility of the desired product. The challenges associated with separating the 3-substituted product from its 1-, 6-, and di-substituted isomers would likely render this method impractical for most applications.

Ultimately, the choice of synthesis will depend on the specific needs of the researcher. However, for applications where purity and consistency are non-negotiable, the more controlled, two-step pathway is the superior strategy.

References

• Semantic Scholar. (2008, November 7). Synthesis of Arylglyoxylic Acids and Their Collision-Induced Dissociation. Retrieved from [Link]

• MDPI. (n.d.). 1-(4-Fluorobenzoyl)-9H-carbazole. Retrieved from [Link]

• Google Patents. (n.d.). EP0005779A2 - Process for the preparation of arylglyoxylic acids.

• Organic Syntheses. (n.d.). Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. Retrieved from [Link]

• ResearchGate. (2025, August 6). Controlled Friedel-Crafts Acylation of 3,6-Disubstituted-9H-carbazole. Retrieved from [Link]

• ACS Publications. (1998). Synthesis of Alkyl Glyoxylates. Organic Process Research & Development, 2(5), 332–333. [Link]

• National Institutes of Health. (2025, April 30). Aryl glyoxal: a prime synthetic equivalent for multicomponent reactions in the designing of oxygen heterocycles. Retrieved from [Link]

• Organic Chemistry Portal. (2000). Unsymmetrical Diaryl Ketones from Arenes. J. Org. Chem., 65, 254-255. [Link]

• ResearchGate. (n.d.). Synthesis of 9H‐Carbazole based carboxylic acids. Retrieved from [Link]

• Khan Academy. (n.d.). Friedel-Crafts acylation. Retrieved from [Link]

• ChemRxiv. (n.d.). Palladium-Catalyzed Asymmetric Three-Component Reaction between Glyoxylic Acid, Sulfonamides and Arylboronic Acids for the Synthesis of alpha-Arylglycine Derivatives. Retrieved from [Link]

• Iraqi Journal of Science. (2013). Synthesis of new 9H-Carbazole derivatives. Retrieved from [Link]

• Der Pharma Chemica. (2021). Synthesis of Carbazole-1&3-Acids by using Suzuki Coupling followed by Cadagon Reductive Cyclization. Retrieved from [Link]

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A Comparative Benchmarking Guide: 9H-Carbazole-3-oxoacetic Acid in Advanced Research Applications

For Immediate Release to Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of 9H-Carbazole-3-oxoacetic acid against established standards in key research applications. As Senior Application Scientists, we aim to deliver not just data, but a foundational understanding of the experimental choices and expected outcomes, ensuring the integrity and reproducibility of your work.

Introduction: The Versatility of the Carbazole Scaffold

Carbazole and its derivatives are a cornerstone in modern materials science and medicinal chemistry.[1][2][3] The carbazole moiety, a tricyclic aromatic heterocycle, is renowned for its electron-rich nature, high thermal stability, and significant photoluminescence quantum yield.[1] These properties make it a "privileged structure" in the design of novel drugs and advanced materials.[4] Specifically, carbazole derivatives are integral to the development of organic light-emitting diodes (OLEDs), solar cells, and a wide array of pharmacologically active agents, including antitumor, antimicrobial, and anti-inflammatory compounds.[1][3][4]

9H-Carbazole-3-oxoacetic acid emerges as a significant derivative, acting as a key intermediate in the synthesis of various biologically active molecules and materials.[5][6] Notably, it is identified as an impurity in the synthesis of Carprofen, a non-steroidal anti-inflammatory drug used in veterinary medicine.[5] Its unique structure, combining the carbazole nucleus with a reactive oxoacetic acid group, suggests potential in applications requiring fluorescent probes, molecular sensing, and as a building block for complex organic synthesis.

Selection of Benchmarking Standards

To provide a robust evaluation of 9H-Carbazole-3-oxoacetic acid, a selection of well-characterized standards is essential. The choice of standard depends on the specific application being investigated.

Application	Primary Standard	Rationale	Secondary Standard(s)
Fluorescence Spectroscopy	Quinine Sulfate	High, stable fluorescence quantum yield; well-documented spectral properties.	Fluorescein, Rhodamine B
Organic Synthesis (Building Block)	9H-Carbazole	Parent compound for direct comparison of reactivity and yield in derivatization reactions.	Indole-3-acetic acid
Antioxidant Activity	Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid)	Water-soluble analog of Vitamin E; standard for antioxidant capacity assays (e.g., ABTS, DPPH).	Ascorbic Acid (Vitamin C)

This guide will focus on benchmarking the photophysical properties of 9H-Carbazole-3-oxoacetic acid against Quinine Sulfate, a gold-standard fluorescent compound.

Head-to-Head Comparison: Photophysical Properties

The inherent fluorescence of the carbazole core is a key characteristic.[7] The nature and position of substituents on the carbazole ring can significantly influence its electronic and optical properties, such as fluorescence quantum yield and lifetime.[7]

Experimental Protocol: Determination of Fluorescence Quantum Yield

The relative fluorescence quantum yield of 9H-Carbazole-3-oxoacetic acid will be determined using the comparative method with Quinine Sulfate as the standard.

Materials:

• 9H-Carbazole-3-oxoacetic acid

• Quinine Sulfate (fluorescence grade)

• 0.1 M Sulfuric Acid (H₂SO₄)

• Ethanol (spectroscopic grade)

• Calibrated Spectrofluorometer

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

Step-by-Step Methodology:

• Preparation of Standard Solution: Prepare a stock solution of Quinine Sulfate in 0.1 M H₂SO₄. From this, prepare a series of dilutions with absorbances ranging from 0.02 to 0.1 at the excitation wavelength (350 nm).

• Preparation of Sample Solution: Prepare a stock solution of 9H-Carbazole-3-oxoacetic acid in spectroscopic grade ethanol. Prepare a series of dilutions with absorbances in the same range as the standard at the chosen excitation wavelength.

• Absorbance Measurement: Measure the absorbance of all standard and sample solutions at the excitation wavelength using a UV-Vis spectrophotometer.

• Fluorescence Measurement: Record the fluorescence emission spectra of all solutions on a calibrated spectrofluorometer. The excitation wavelength should be the same as that used for the absorbance measurements. Ensure that the instrument settings (e.g., slit widths) are kept constant for all measurements.[8]

• Data Analysis:

  • Integrate the area under the emission peak for each solution.

  • Plot the integrated fluorescence intensity versus absorbance for both the standard and the sample.

  • The slope of these plots will be used to calculate the quantum yield of the sample (Φ_sample) using the following equation:

    Φ_sample = Φ_std * (Slope_sample / Slope_std) * (η_sample² / η_std²)

    Where:

    • Φ_std is the known quantum yield of the standard (Quinine Sulfate in 0.1 M H₂SO₄ is 0.54).

    • Slope_sample and Slope_std are the slopes from the plots of integrated fluorescence intensity vs. absorbance.

    • η_sample and η_std are the refractive indices of the solvents used for the sample and standard, respectively.

Diagram of the Experimental Workflow:

Caption: Workflow for determining relative fluorescence quantum yield.

Expected Data and Interpretation

The following table illustrates the expected format for presenting the comparative data. The values for 9H-Carbazole-3-oxoacetic acid are hypothetical and would be populated with experimental results.

Compound	Solvent	Excitation λ (nm)	Emission λ (nm)	Absorbance at Excitation λ	Integrated Fluorescence Intensity	Quantum Yield (Φ)
Quinine Sulfate (Standard)	0.1 M H₂SO₄	350	~450	0.02 - 0.1	(Experimental Data)	0.54 (Reference)
9H-Carbazole-3-oxoacetic acid	Ethanol	(To be determined)	(To be determined)	0.02 - 0.1	(Experimental Data)	(Calculated Value)

Interpretation of Results:

A higher calculated quantum yield for 9H-Carbazole-3-oxoacetic acid compared to other carbazole derivatives would indicate its potential as a highly efficient fluorophore. The position of the oxoacetic acid group at the 3-position of the carbazole ring is expected to influence the electronic distribution and, consequently, the photophysical properties. Comparison with the parent 9H-carbazole will reveal the extent of this influence.

Broader Implications and Future Directions

The benchmarking of 9H-Carbazole-3-oxoacetic acid is the first step in unlocking its full potential.

• Drug Discovery: The reactive oxoacetic acid handle provides a versatile point for conjugation to biomolecules, suggesting its use in the development of fluorescent probes for bio-imaging or as a scaffold for novel therapeutic agents.[4][9]

• Materials Science: As a building block, it can be incorporated into polymers for the development of advanced materials with tailored optoelectronic properties for applications in OLEDs and organic photovoltaics.[1][10]

Further studies should focus on:

• Solvatochromism: Investigating the effect of solvent polarity on the fluorescence properties.

• Bioconjugation: Exploring the reactivity of the oxoacetic acid group for labeling proteins and other biomolecules.

• Computational Modeling: Using theoretical calculations to correlate the molecular structure with the observed photophysical properties.

Conclusion

This guide provides a framework for the systematic benchmarking of 9H-Carbazole-3-oxoacetic acid against established standards. The detailed experimental protocol and data interpretation guidelines are designed to ensure scientific rigor and facilitate the objective evaluation of this promising carbazole derivative. The unique structural features of 9H-Carbazole-3-oxoacetic acid position it as a valuable compound for further investigation in both life sciences and materials science.

References

• Pharmaffiliates. 9H-Carbazole 3-Oxoacetic Acid. [Link]

• Gündogdu, M., et al. (2018). Synthesis and Characterization of Carbazolyl-Oxazolones. Asian Journal of Chemistry.
• Sharma, D., et al. (2014). Synthesis, characterization and biological evaluation of some newer carbazole derivatives. Journal of the Serbian Chemical Society.

• Al-bayati, R. I. H., et al. (2023). Mini-review on the novel synthesis and potential applications of carbazole and its derivatives. PubMed Central. [Link]

• Bangs Laboratories. Fluorescence Reference Standards. [Link]

• Al-Ostath, R., et al. (2023). Design, synthesis, molecular docking and biological evaluation of new carbazole derivatives as anticancer, and antioxidant agents. National Institutes of Health. [Link]

• Gaigalas, A. K., & Li, L. (2009). The Development of Fluorescence Intensity Standards. PMC - NIH. [Link]

• Dias, F. B., et al. (2023). A review of fused-ring carbazole derivatives as emitter and/or host materials in organic light emitting diode (OLED) applications. RSC Publishing. [Link]

• Wikipedia. Carbazole. [Link]

• ResearchGate. Synthesis of carbazoles and carbazole derivatives using disubstituted.... [Link]

• Matulyte, J., et al. (2022). Derivatives of Imidazole and Carbazole as Bifunctional Materials for Organic Light-Emitting Diodes. PMC - NIH. [Link]

• Al-Amiery, A. A., et al. (2012).

• United States Pharmacopeia. 853 Fluorescence Spectroscopy. [Link]

• Sharma, D., et al. (2025). Synthesis, Characterization and biological evaluation of some newer carbazole derivatives. ResearchGate. [Link]

• Kumar, N., et al. (2019). Design, Synthesis and Biological Screening of Novel Carbazole Tethered Oxyethylamino Derivatives as Antimicrobial Agent. Indian Journal of Pharmaceutical Education and Research. [Link]

• Alaraji, Y. H. H. (2013). Synthesis of new 9H-Carbazole derivatives. Iraqi Journal of Science. [Link]

• National Institutes of Health. Benchmarking compound activity prediction for real-world drug discovery applications. [Link]

• Journal of Medicinal Chemistry. Benchmarking Sets for Molecular Docking. [Link]

• SPIE Digital Library. Calibration standards for multicenter clinical trials of fluorescence spectroscopy for in vivo diagnosis. [Link]

• ResearchGate. Benchmarking the Bethe−Salpeter Formalism on a Standard Organic Molecular Set. [Link]

• PMC - PubMed Central. A Benchmark Set of Bioactive Molecules for Diversity Analysis of Compound Libraries and Combinatorial Chemical Spaces. [Link]

• El-Sayed, N. F., et al. (2022). A review on the biological potentials of carbazole and its derived products.

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"literature comparison of 9H-Carbazole-3-oxoacetic acid properties"

An In-Depth Comparative Guide to the Properties of 9H-Carbazole-3-oxoacetic Acid and Its Analogs

A Senior Application Scientist's Field Guide

The carbazole nucleus, a tricyclic aromatic heterocycle, represents a privileged scaffold in medicinal chemistry and materials science.[1][2][3] Its rigid, planar structure and rich electron density make it a versatile building block for designing compounds with a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][3] Among the vast library of carbazole derivatives, 9H-Carbazole-3-oxoacetic acid stands as a molecule of interest, notably identified as a synthetic impurity in the production of Carprofen, a widely used non-steroidal anti-inflammatory drug (NSAID) for veterinary use.[4]

Due to the limited volume of dedicated research on 9H-Carbazole-3-oxoacetic acid itself, this guide provides a comprehensive comparison of its known and predicted properties against more extensively studied structural analogs. By examining related carbazole carboxylic acids, such as Carbazol-9-yl-acetic acid and 9H-Carbazole-3,6-dicarboxylic acid, we can infer its potential characteristics and contextualize its significance for researchers, scientists, and drug development professionals. This comparative approach illuminates the structure-property relationships within this important class of compounds.

Physicochemical and Spectroscopic Properties: A Comparative Overview

The functional groups appended to the carbazole core significantly influence its physicochemical properties, including solubility, melting point, and electronic behavior. The introduction of an oxoacetic acid group at the C-3 position is expected to confer distinct characteristics compared to substitution at the N-9 position or dicarboxylic substitution.

A summary of key physicochemical properties for 9H-Carbazole-3-oxoacetic acid and its relevant analogs is presented below.

Property	9H-Carbazole-3-oxoacetic acid	Carbazol-9-yl-acetic acid (9CAA)	9H-Carbazole-3,6-dicarboxylic acid	9H-Carbazole (Parent Scaffold)
CAS Number	1094264-08-0[4]	524-80-1[5]	3215-41-6[6]	86-74-8[7][8]
Molecular Formula	C₁₄H₉NO₃[4][9]	C₁₄H₁₁NO₂	C₁₄H₉NO₄[6]	C₁₂H₉N[7]
Molecular Weight	239.23 g/mol [4]	225.24 g/mol	255.22 g/mol [6]	167.21 g/mol [8]
Melting Point	Not reported	Not reported	>300 °C (Decomposes)	246.3 °C[7]
Appearance	Not specified	White/off-white powder	Not specified	White crystalline solid[8][10]
Solubility	Predicted to be soluble in organic solvents like DMSO and DMF.	Soluble in ethanol, methanol, IPA, DMF, THF.[5]	Insoluble in water.	Soluble in acetone; slightly soluble in benzene, ether, ethanol; insoluble in water.[10]
LogP	Not reported	Not reported	Not reported	3.72[8]

Spectroscopic Insights

While specific spectra for 9H-Carbazole-3-oxoacetic acid are not widely published, its expected spectroscopic characteristics can be inferred from the parent carbazole and its derivatives.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons on the carbazole rings. The absence of a proton at the 3-position and the presence of the N-H proton signal (typically a broad singlet around δ 8-11 ppm, depending on the solvent) would be key features.

• ¹³C NMR: The carbon spectrum would display signals for the twelve aromatic carbons of the carbazole core, plus two additional signals for the carbonyl and carboxylic acid carbons of the oxoacetic acid moiety, expected at the downfield region (δ 160-185 ppm).

• Infrared (IR) Spectroscopy: Key vibrational bands would include a broad O-H stretch from the carboxylic acid (~2500-3300 cm⁻¹), a sharp C=O stretch from the ketone (~1680-1700 cm⁻¹), another C=O stretch from the carboxylic acid (~1700-1725 cm⁻¹), and the N-H stretch of the carbazole ring (~3400 cm⁻¹).[11][12]

Synthesis Methodologies: A Comparative Perspective

The synthesis of carbazole derivatives is a well-established field, with various strategies available to functionalize the carbazole core. The choice of method depends on the desired substitution pattern (N-substitution vs. C-substitution).

Proposed Synthesis of 9H-Carbazole-3-oxoacetic acid

A plausible and efficient route to synthesize 9H-Carbazole-3-oxoacetic acid involves a two-step process starting from the parent 9H-carbazole. This method leverages the reactivity of the 3 and 6 positions of the carbazole ring, which are susceptible to electrophilic substitution.

Experimental Protocol:

• Step 1: Friedel-Crafts Acylation.

  • Suspend 9H-carbazole (1 equivalent) in a suitable anhydrous solvent such as dichloromethane (DCM) or 1,2-dichloroethane.

  • Cool the mixture to 0°C in an ice bath.

  • Add a Lewis acid catalyst, typically aluminum chloride (AlCl₃) (2-3 equivalents), portion-wise while stirring.

  • Slowly add oxalyl chloride (1.1 equivalents) dropwise to the reaction mixture.

  • Allow the reaction to stir at 0°C for 30 minutes and then warm to room temperature, monitoring progress by Thin Layer Chromatography (TLC).[12]

  • Upon completion, quench the reaction by carefully pouring it into a mixture of ice and concentrated HCl.

  • Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 2-oxo-2-(9H-carbazol-3-yl)acetyl chloride.

• Step 2: Hydrolysis.

  • Dissolve the crude acyl chloride from Step 1 in a mixture of tetrahydrofuran (THF) and water.

  • Stir the mixture at room temperature until the hydrolysis is complete (monitored by TLC).

  • Remove the THF under reduced pressure.

  • Filter the resulting precipitate, wash with cold water, and dry to obtain the final product, 9H-Carbazole-3-oxoacetic acid.

Causality Behind Experimental Choices: The Friedel-Crafts reaction is a classic and reliable method for acylating aromatic rings. Aluminum chloride is used in excess to activate the oxalyl chloride and to complex with the carbazole nitrogen, directing the substitution to the electron-rich C-3 position. The aqueous workup in the final step ensures the complete hydrolysis of the reactive acyl chloride to the desired carboxylic acid.

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Caption: Established synthetic workflow for Carbazol-9-yl-acetic acid.

Biological Activities and Potential Applications

The carbazole scaffold is a cornerstone in the development of bioactive compounds.[2] While 9H-Carbazole-3-oxoacetic acid itself lacks extensive biological evaluation, the activities of its analogs provide a strong rationale for its investigation as a potential therapeutic agent.

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Scaffold [label="Carbazole Scaffold", shape=Mdiamond, fillcolor="#34A853", fontcolor="#FFFFFF"]; Anticancer [label="Anticancer Activity\n(e.g., Ellipticine, Alectinib)"]; Antimicrobial [label="Antimicrobial Activity\n(Antibacterial & Antifungal)"]; AntiInflammatory [label="Anti-inflammatory Activity\n(e.g., Carprofen)"]; Neuroprotective [label="Neuroprotective Properties"]; Antioxidant [label="Antioxidant Activity"]; Other [label="Other Activities\n(Antidiabetic, Antiviral, etc.)"];

Scaffold -> Anticancer; Scaffold -> Antimicrobial; Scaffold -> AntiInflammatory; Scaffold -> Neuroprotective; Scaffold -> Antioxidant; Scaffold -> Other; }

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• 7. Carbazole - Wikipedia [en.wikipedia.org]
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Safety & Regulatory Compliance

Navigating the Disposal of 9H-Carbazole-3-Oxoacetic Acid: A Guide for Laboratory Professionals

Understanding the Hazard Profile of Carbazole Derivatives

Carbazole and its derivatives are a class of aromatic heterocyclic compounds that are widely used in the synthesis of various organic materials, including dyes, pharmaceuticals, and plastics.[3][4] However, their utility is accompanied by potential health and environmental risks. Structurally similar carbazole compounds are often classified with the following hazards:

• Suspected Carcinogen and Mutagen: Many carbazole derivatives are suspected of causing cancer and genetic defects.[1][2][5]

• Aquatic Toxicity: These compounds can be very toxic to aquatic life with long-lasting effects.[1][6][7][8]

• Skin, Eye, and Respiratory Irritation: Direct contact can cause irritation to the skin, eyes, and respiratory system.[1][2][8]

Given these potential hazards, 9H-Carbazole-3-oxoacetic acid must be treated as hazardous waste.

Quantitative Hazard Data for Carbazole and Related Compounds

The following table summarizes key hazard information for carbazole, the parent compound of 9H-Carbazole-3-oxoacetic acid. This data underscores the importance of the stringent disposal protocols detailed in this guide.

Hazard Classification	GHS Category	Source
Carcinogenicity	Category 2	[5][6][9]
Germ Cell Mutagenicity	Category 2	[5]
Acute Aquatic Toxicity	Category 1	[6][8]
Chronic Aquatic Toxicity	Category 1	[6][8]
Skin Corrosion/Irritation	Category 2	[8][9]
Serious Eye Damage/Irritation	Category 2	[8][9]
Specific target organ toxicity — single exposure (respiratory tract irritation)	Category 3	[8][9]

Step-by-Step Disposal Protocol for 9H-Carbazole-3-Oxoacetic Acid

Adherence to a meticulous disposal workflow is paramount to ensure safety and compliance. The following protocol provides a clear, actionable framework for laboratory personnel.

1. Personal Protective Equipment (PPE) and Engineering Controls:

• Always handle 9H-Carbazole-3-oxoacetic acid within a certified chemical fume hood to prevent inhalation of dust or vapors.[1]

• Wear appropriate PPE , including:

  • Chemical-resistant gloves (e.g., nitrile)

  • Safety goggles and a face shield

  • A laboratory coat[1]

2. Waste Segregation and Collection:

• Designate all materials contaminated with 9H-Carbazole-3-oxoacetic acid as hazardous waste. This includes solid residues, contaminated labware (e.g., pipette tips, vials), and solutions.[1][2]

• Collect waste in a dedicated, leak-proof, and clearly labeled hazardous waste container. The container material should be compatible with the chemical; high-density polyethylene (HDPE) is a suitable choice.[1][10]

• Do not mix this waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department to prevent potentially dangerous reactions.[1][2]

3. Labeling and Storage:

• The hazardous waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "9H-Carbazole-3-oxoacetic acid," and a clear indication of the associated hazards (e.g., "Toxic," "Suspected Carcinogen," "Environmental Hazard").[11][12]

• Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[10][11] This area must be under the direct control of laboratory personnel.

• Utilize secondary containment by placing the waste container in a larger, chemically resistant bin to mitigate the impact of potential leaks or spills.[1][13]

4. Arranging for Disposal:

• Contact your institution's EHS department or a licensed hazardous waste disposal contractor to schedule a pickup.[1] Adhere to their specific procedures for waste collection and manifest documentation.

• Under no circumstances should 9H-Carbazole-3-oxoacetic acid or its containers be disposed of in standard trash or poured down the drain. [2][7]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 9H-Carbazole-3-oxoacetic acid.

Caption: Workflow for the safe disposal of 9H-Carbazole-3-oxoacetic acid.

Emergency Procedures for Spills

In the event of a spill, prompt and appropriate action is crucial to minimize exposure and environmental contamination.

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the area if necessary.

• Control Ignition Sources: If the spilled material is in a solution with a flammable solvent, remove all sources of ignition.[1]

• Containment and Cleanup:

  • For small solid spills, carefully sweep the material to avoid creating dust and place it in the designated hazardous waste container.[1][14]

  • For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill, then transfer the absorbed material into the hazardous waste container.[1]

• Decontamination: Thoroughly clean the spill area with an appropriate solvent, followed by soap and water.[2] Collect all cleaning materials as hazardous waste.

• Report: Report the spill to your institution's EHS department in accordance with their established protocols.[1]

By adhering to these rigorous procedures, researchers, scientists, and drug development professionals can ensure the safe and compliant disposal of 9H-Carbazole-3-oxoacetic acid, thereby protecting themselves, their colleagues, and the environment.

References

• Proper Disposal of 9-ethyl-9H-carbazole-2-carbaldehyde: A Step-by-Step Guide for Laboratory Professionals. Benchchem. 1

• OSHA Rules for Hazardous Chemicals. DuraLabel Resources.

• Polyhalogenated carbazoles in the environment: Analysis, origins, occurrence, and toxicity. Environmental Pollution.

• Properties, environmental fate and biodegradation of carbazole - PMC. NIH.

• Proper Disposal of 9-Methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one: A Guide for Laboratory Professionals. Benchchem. 2

• OSHA Chemical Storage Requirements: How Employers Can Stay Compliant.

• Hazardous Waste Operations and Emergency Response (HAZWOPER) - Standards | Occupational Safety and Health Administration. OSHA.

• Managing Hazardous Chemical Waste in the Lab.

• Environmental levels and toxicological potencies of a novel mixed halogenated carbazole.

• Environmental levels and toxicological potencies of a novel mixed halogenated carbazole.

• 9H-Carbazole - Apollo Scientific.

• Carbazole - Santa Cruz Biotechnology.

• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA.

• OSHA Regulations and Hazardous Waste Disposal: What To Know. Clean Management.

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University.

• OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview. CDMS.

• 9H-Carbazole 3-Oxoacetic Acid. LGC Standards.

• 9H-Carbazole-3,6-dicarboxylic acid | C14H9NO4 | CID 236489. PubChem.

• Safety Data Sheet: Carbazole. ChemScience.

• Regulations for Hazardous Waste Generated at Academic Laboratories | US EPA.

• Laboratory Waste Management: The New Regulations.

• Safety Data Sheet: Carbazole. Carl ROTH.

• Provisional Peer Reviewed Toxicity Values for Carbazole.

• SAFETY DATA SHEET - Thermo Fisher Scientific.

• CAS No : 1094264-08-0 | Product Name : 9H-Carbazole 3-Oxoacetic Acid. Pharmaffiliates.

• SAFETY DATA SHEET - Fisher Scientific.

• SAFETY DATA SHEET - Sigma-Aldrich.

• Proper Disposal of 9-(prop-2-yn-1-yl)-9H-carbazole. Benchchem. 15

• Carbazole - Wikipedia.

• Hazardous Waste Disposal Guide. NSWAI.

• SAFETY DATA SHEET - TCI Chemicals.

• Chemical Properties of Carbazole (CAS 86-74-8). Cheméo.

• Hazardous Waste Disposal Guide - Research Safety. Northwestern University.

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